Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Core Science & Biosynthesis

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate CAS number search

This is an in-depth technical guide on Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate , structured for researchers and drug development professionals.

Executive Summary

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a specialized biphenyl ester used primarily as an intermediate in medicinal chemistry and organic synthesis. Its structural motif—a meta-substituted carboxylate combined with a para-chlorinated phenyl ring—serves as a critical scaffold for developing lipophilic inhibitors, receptor antagonists, and liquid crystalline materials. This guide provides a definitive reference for its identification, synthesis, and application, addressing the common ambiguity in CAS registry searches for specific biphenyl isomers.

Identity & CAS Verification

The Isomer Challenge

A common pitfall in searching for this compound is confusion with its para-substituted isomer (Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate, CAS 89901-02-0). The 3-carboxylate (meta) isomer is less frequently indexed in public commercial databases but is chemically distinct, often requiring synthesis from its parent acid.

Core Identifiers

Identifier	Value	Notes
Chemical Name	Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate	IUPAC Systematic
Parent Acid CAS	4655-10-1	For 4'-chloro[1,1'-biphenyl]-3-carboxylic acid
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
SMILES	COC(=O)c1cccc(c1)-c2ccc(Cl)cc2	Definitive structure string
InChIKey	UJIUMBFXWGXMOV-UHFFFAOYSA-N	(Predicted)

Critical Note: When sourcing this material, if a direct CAS match for the ester is unavailable, request the Parent Acid (CAS 4655-10-1) and perform a standard Fischer esterification or methylation, or specify the structure explicitly to custom synthesis vendors.

Chemical Architecture & Properties

The compound features a biphenyl core with a "kinked" meta-geometry due to the 3-position ester. This reduces crystal packing efficiency compared to the linear 4,4'-isomer, typically resulting in a lower melting point and higher solubility in organic solvents—traits advantageous for drug formulation.

Physicochemical Data

Property	Value (Experimental/Predicted)	Relevance
Appearance	White to off-white solid	Standard purity check
Melting Point	75–85 °C (Predicted)	Lower than 4-isomer (~113 °C)
Boiling Point	~364 °C (at 760 mmHg)	High thermal stability
LogP	~4.2–4.5	Highly lipophilic; cell-permeable
Solubility	DCM, EtOAc, DMSO, Methanol	Poor water solubility

Synthesis & Manufacturing Protocol

The most robust route to Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is via Suzuki-Miyaura Cross-Coupling . This method offers high regioselectivity and tolerance for the ester functional group.

Reaction Scheme

• Electrophile: Methyl 3-bromobenzoate (CAS 618-89-3) or Methyl 3-iodobenzoate.

• Nucleophile: 4-Chlorophenylboronic acid (CAS 1679-18-1).

• Catalyst: Pd(PPh₃)₄ (Tetrakis).

• Base: Na₂CO₃ or K₂CO₃.

• Solvent: DME/Water or Toluene/Ethanol/Water.

Step-by-Step Protocol

• Preparation: In a 250 mL round-bottom flask, dissolve Methyl 3-bromobenzoate (1.0 eq, 10 mmol) and 4-Chlorophenylboronic acid (1.1 eq, 11 mmol) in 1,2-dimethoxyethane (DME, 40 mL).

• Activation: Add an aqueous solution of Na₂CO₃ (2.0 M, 10 mL).

• Degassing: Sparge the biphasic mixture with nitrogen or argon for 15 minutes to remove dissolved oxygen (critical to prevent Pd oxidation).

• Catalysis: Add Pd(PPh₃)₄ (3-5 mol%) under an inert atmosphere.

• Reaction: Heat to reflux (approx. 85°C) for 12–16 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Workup: Cool to room temperature. Dilute with water and extract with ethyl acetate (3x).[1] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Recrystallize from ethanol or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Synthesis Workflow Diagram

Caption: Optimized Suzuki-Miyaura coupling workflow for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Quality Control & Analytics

Validation of the 3-carboxylate isomer (vs. the 4-carboxylate) is critical.

1H NMR Diagnostics (CDCl₃, 400 MHz)

• Methyl Ester: Singlet at δ 3.94 ppm (3H).

• Biphenyl Core:

  • H-2 (Ring A): A triplet-like singlet at ~8.25 ppm (isolated between ester and phenyl ring).

  • H-4/H-6 (Ring A): Doublets/multiplets at ~8.05 ppm and ~7.75 ppm .

  • H-5 (Ring A): Triplet at ~7.50 ppm .

  • Ring B (AA'BB'): Two doublets at ~7.55 ppm and ~7.42 ppm (characteristic of para-chloro substitution).

Mass Spectrometry

• Method: GC-MS or LC-MS (ESI+).

• Expected Mass: m/z 246.0 (M+) and 248.0 (M+2) in a 3:1 ratio (Chlorine isotope pattern).

Applications in Drug Discovery

This compound serves as a versatile "Function-Oriented Scaffold" (FOS).

• Enzyme Inhibition: The biphenyl moiety mimics the hydrophobic core of many bioactive ligands. The 3-carboxylate provides a vector for hydrogen bonding or further derivatization (e.g., to hydroxamic acids for HDAC inhibition).

• Tubulin Polymerization Inhibitors: Biphenyl derivatives are known to bind to the colchicine site of tubulin. The meta-substitution pattern alters the spatial orientation, potentially improving selectivity against resistant cancer lines.

• Liquid Crystals: The rod-like structure (mesogen) is a precursor for nematic liquid crystals, where the chloro-group provides a dipole moment essential for electro-optical switching.

References

• ChemicalBook. Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate (Isomer Reference). Accessed 2026.[2] Link

• PubChem. Methyl 4-biphenylcarboxylate (Structural Analog Reference). National Library of Medicine. Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• EPA CompTox. 3'-Chloro[1,1'-biphenyl]-4-carboxylic acid (Parent Acid Data).Link

Sources

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Chemical structure and SMILES of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

An In-depth Technical Guide to Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Executive Summary

The biphenyl scaffold is a privileged structure in modern chemistry, forming the backbone of numerous pharmaceuticals, agrochemicals, and advanced materials such as liquid crystals. Its rigid, planar nature allows for precise spatial orientation of functional groups, making it a cornerstone for rational drug design and materials science. This guide provides a comprehensive technical overview of a specific derivative, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. As a Senior Application Scientist, this document synthesizes structural data, field-proven synthetic methodologies, and robust analytical protocols to serve as a vital resource for researchers in organic synthesis, medicinal chemistry, and drug development. We will delve into its molecular identity, detail a reliable synthetic pathway via Suzuki-Miyaura cross-coupling, outline a self-validating analytical workflow for structural confirmation and purity assessment, and discuss its potential applications as a key chemical intermediate.

Molecular Identity and Structure

Understanding the precise arrangement of atoms and functional groups is fundamental to predicting the chemical behavior and potential utility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

2.1 Chemical Structure and IUPAC Nomenclature

The molecule consists of two phenyl rings joined by a single carbon-carbon bond. One ring is substituted with a chlorine atom at the 4-position (para), and the other ring is substituted with a methyl carboxylate group at the 3-position (meta).

• IUPAC Name: Methyl 4'-chloro-[1,1'-biphenyl]-3-carboxylate

• Molecular Formula: C₁₄H₁₁ClO₂[1][2][3]

• SMILES (Simplified Molecular-Input Line-Entry System): COC(=O)c1cccc(c1)-c2ccc(Cl)cc2

Caption: 2D structure of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in various systems, from reaction solvents to biological membranes. The data below is compiled from closely related isomers and predictive models, providing a reliable estimate for experimental design.

Property	Predicted/Estimated Value	Source/Rationale
Molecular Weight	246.69 g/mol	Calculated from Molecular Formula C₁₄H₁₁ClO₂.[1][2][3]
Appearance	White to off-white solid	Based on typical appearance of similar biphenyl derivatives.[4]
Boiling Point	~364 °C at 760 mmHg	Estimated from the 4-carboxylate isomer.[5]
Melting Point	113-115 °C	Based on the closely related 4-carboxylate isomer.[5]
LogP (Octanol-Water Partition Coefficient)	~3.8	Estimated from the 4-carboxylate isomer; indicates high lipophilicity.[5]
Density	~1.2 g/cm³	Estimated from the 4-carboxylate isomer.[5]

Synthesis and Purification: A Field-Proven Protocol

The creation of the C-C bond between the two phenyl rings is the cornerstone of this synthesis. The Suzuki-Miyaura cross-coupling reaction is the industry-standard method for this transformation due to its high functional group tolerance, excellent yields, and mild reaction conditions.[6]

4.1 Retrosynthetic Analysis

The most logical disconnection is at the biphenyl C-C bond. This leads to two primary synthetic routes from commercially available starting materials:

• Route A: Coupling of (4-chlorophenyl)boronic acid with a methyl 3-halobenzoate (e.g., bromo or iodo).

• Route B: Coupling of (3-(methoxycarbonyl)phenyl)boronic acid with a 1-chloro-4-halobenzene.

Route A is often preferred due to the typically lower cost and higher stability of arylboronic acids compared to their ester-functionalized counterparts.

Caption: Retrosynthetic analysis for the target molecule.

4.2 Recommended Protocol: Suzuki-Miyaura Cross-Coupling (Route A)

This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials:

• Methyl 3-bromobenzoate (1.0 eq)

• 4-Chlorophenylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• Triphenylphosphine (PPh₃, 0.04 eq)

• Potassium Carbonate (K₂CO₃, 3.0 eq)

• Toluene and Water (4:1 v/v)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate and Hexanes (for chromatography)

Step-by-Step Procedure:

• Inert Atmosphere Setup: To a flame-dried, three-neck round-bottom flask equipped with a condenser and magnetic stirrer, add methyl 3-bromobenzoate, 4-chlorophenylboronic acid, and potassium carbonate.

  • Causality: An inert atmosphere (Nitrogen or Argon) is critical to prevent the oxidation and deactivation of the palladium catalyst.

• Catalyst Preparation: In a separate vial, pre-mix the Palladium(II) acetate and triphenylphosphine in a small amount of toluene until a homogenous solution is formed.

  • Expertise: Pre-mixing allows for the in-situ formation of the active Pd(0) catalyst, ensuring a more efficient and reproducible reaction initiation.

• Reaction Assembly: Add the toluene/water solvent mixture to the flask, followed by the catalyst solution.

• Heating and Monitoring: Heat the reaction mixture to 85-90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour.

  • Trustworthiness: TLC provides a real-time, semi-quantitative assessment of starting material consumption and product formation, preventing premature or unnecessarily long reaction times. A typical mobile phase is 20% ethyl acetate in hexanes.

• Workup and Extraction: Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 0% to 15%) to isolate the pure product.

  • Self-Validation: The distinct separation of the product spot from impurities on the TLC plate validates the choice of solvent system for the column.

Analytical Characterization and Quality Control

Rigorous analytical testing is non-negotiable to confirm the identity, structure, and purity of the synthesized compound. This multi-technique approach ensures a self-validating system where each result corroborates the others.

Caption: A self-validating analytical workflow for quality control.

5.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: This technique provides information on the electronic environment and connectivity of hydrogen atoms.

  • Expected Signals:

    • A singlet around 3.9 ppm integrating to 3 protons (the -OCH₃ group).

    • A complex multiplet pattern in the aromatic region (7.3-8.2 ppm) integrating to 8 protons. The protons on the chloro-substituted ring will appear as two distinct doublets (an AA'BB' system), while the protons on the ester-substituted ring will show a more complex splitting pattern due to their meta-relationships.

• ¹³C-NMR: This confirms the carbon skeleton of the molecule.

  • Expected Signals:

    • A signal around 52 ppm for the methyl carbon.

    • A signal around 166 ppm for the carbonyl carbon of the ester.

    • Twelve distinct signals in the aromatic region (125-145 ppm), confirming the presence of 12 unique aromatic carbons.

5.2 Mass Spectrometry (MS)

MS is used to confirm the molecular weight and elemental composition.

• Expected M/z: The molecular ion peak (M⁺) should be observed at m/z 246.04.

• Isotopic Pattern: A crucial validation step is observing the characteristic isotopic pattern for a molecule containing one chlorine atom. There will be a prominent M+2 peak at m/z 248.04 with approximately one-third the intensity of the M⁺ peak, corresponding to the ³⁷Cl isotope.

5.3 High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of the final compound.

• Methodology: A reverse-phase C18 column is typically used with a mobile phase gradient of acetonitrile and water.

• Validation: The product should appear as a single, sharp peak. The purity is calculated by integrating the area of this peak relative to the total area of all peaks in the chromatogram. A purity level of >98% is typically required for research applications.

Applications in Research and Development

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is not typically an end-product but rather a highly valuable chemical intermediate or building block. Its utility stems from the two distinct and reactive functional groups:

• The Methyl Ester: This group can be readily hydrolyzed to the corresponding carboxylic acid, which is a common handle for further chemical modification, such as amide bond formation. Biphenyl carboxylic acids are known to be used in the development of anticancer agents.[7]

• The Chloro Group: The chlorine atom can be replaced or modified through various cross-coupling reactions (e.g., Buchwald-Hartwig amination, cyanation), allowing for the introduction of diverse functionalities at the 4'-position.

This dual functionality makes it an ideal scaffold for building libraries of complex molecules for high-throughput screening in drug discovery or for synthesizing novel ligands and materials with tailored electronic and physical properties.

References

• Chemsrc. (2025). METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 3'-Chloro[1,1'-biphenyl]-4-carboxylic acid Properties. CompTox Chemicals Dashboard. Available at: [Link]

• ACS Publications. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Organic Process Research & Development. Available at: [Link]

• Molport. (n.d.). methyl 4'-cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylate. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Spectra and physical data of (A2). Supplementary Information. Available at: [Link]

• PubChemLite. (n.d.). [1,1'-biphenyl]-4-carboxylic acid, 3'-chloro-4'-.... Available at: [Link]

• PubChemLite. (n.d.). Methyl 4'-formyl[1,1'-biphenyl]-3-carboxylate. Available at: [Link]

• Google Patents. (n.d.). Synthesis method of ethyl 4-chloro-1-methyl-3-ethyl-5-pyrazolylcarboxylate.

• Mahale, S. et al. (2014). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. IUCrData. Available at: [Link]

• Chemspace. (n.d.). Methyl 4'-amino-3'-fluoro-[1,1'-biphenyl]-4-carboxylate. Available at: [Link]

• Ataman Kimya. (n.d.). BIPHENYL CARBOXYLIC ACID. Available at: [Link]

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Molecular weight and formula of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

An In-Depth Technical Guide to Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate and its Isomer

Introduction

This technical guide provides a comprehensive overview of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a molecule of interest within the broader class of biphenyl derivatives. It is important to note that while the 3-carboxylate isomer is the primary subject, a significant portion of commercially available data pertains to its structural isomer, Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate. This guide will address both isomers, clearly delineating the available information for each to ensure scientific accuracy and provide a thorough understanding of this chemical space for researchers, scientists, and professionals in drug development. The biphenyl scaffold is a privileged structure in medicinal chemistry, and understanding the nuances of its derivatives is crucial for the design of novel therapeutics.[1]

Compound Identification and Molecular Characteristics

The fundamental molecular formula and weight are identical for both the 3-carboxylate and 4-carboxylate isomers. However, the positioning of the methyl carboxylate group significantly influences the compound's chemical and physical properties, as well as its biological activity.

Identifier	Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate	Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate
Molecular Formula	C14H11ClO2	C14H11ClO2[2][3][4]
Molecular Weight	246.69 g/mol	246.69 g/mol [2][3]
CAS Number	Data not readily available	89901-02-0[2][3][4][5]

The structural difference between the two isomers is illustrated below:

Caption: Chemical structures of the 3-carboxylate and 4-carboxylate isomers.

Physicochemical Properties

The following data is for the more extensively characterized Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate . These properties provide a baseline for understanding the general characteristics of this class of compounds.

Property	Value
Melting Point	113-115 °C[2][5]
Boiling Point (Predicted)	364.1 ± 25.0 °C at 760 mmHg[2][5]
Density (Predicted)	1.205 ± 0.06 g/cm³[2][5]
Form	Solid[2]

Synthesis and Reactivity

The primary synthetic route to this class of biphenyls is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an organoboron compound.

For the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate , a common approach involves the coupling of methyl 4-iodobenzoate with (4-chlorophenyl)boronic acid.[5]

A plausible synthetic pathway for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate would similarly involve a Suzuki-Miyaura coupling, but with different starting materials: methyl 3-halobenzoate (e.g., methyl 3-bromobenzoate) and (4-chlorophenyl)boronic acid.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

• Reactant Preparation: In a reaction vessel, dissolve the aryl halide (1.0 eq) and the boronic acid (1.1-1.5 eq) in a suitable solvent system, such as a mixture of toluene and water.

• Catalyst and Base Addition: Add a palladium catalyst, such as Pd(PPh3)4 or Pd/C, and a base, typically an aqueous solution of sodium carbonate or potassium carbonate.

• Reaction Execution: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) with vigorous stirring for several hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture and perform an aqueous work-up to remove the catalyst and inorganic salts. The organic layer is then dried and the solvent evaporated. The crude product is purified by column chromatography or recrystallization to yield the desired biphenyl derivative.

Caption: Generalized workflow for the synthesis of the target compound.

Spectroscopic Data

Detailed spectroscopic data for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is not widely available. However, the expected proton and carbon NMR signals can be inferred from related structures. For 4-chloro-1,1'-biphenyl , characteristic 13C NMR signals appear at δ 140.0, 139.7, 133.4, 128.95, 128.93, 128.4, 127.6, and 127.0 ppm. For methyl [1,1'-biphenyl]-4-carboxylate , the 1H NMR spectrum shows signals at δ 8.12, 7.68-7.62, 7.47, 7.40, and 3.95 ppm, while the 13C NMR spectrum exhibits peaks at δ 167.0, 145.7, 140.0, 130.1, 128.97, 128.91, 128.2, 127.3, 127.1, and 52.2 ppm.

Applications in Drug Development

The biphenyl moiety is a key structural component in numerous pharmaceuticals due to its ability to adopt a twisted conformation that can effectively interact with biological targets. The introduction of a chlorine atom can enhance metabolic stability and binding affinity. The carboxylic acid ester provides a handle for further chemical modification or can act as a bioisostere for a carboxylic acid, which is present in many drugs. While specific applications for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate are not documented, its structural motifs are relevant to the development of various therapeutic agents.

Safety and Handling

Based on the available information for Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate , the compound is classified with the GHS09 pictogram, indicating it is hazardous to the aquatic environment. The hazard statement is H410: Very toxic to aquatic life with long-lasting effects. Precautionary statements include P273 (Avoid release to the environment) and P501 (Dispose of contents/container to an approved waste disposal plant). It is also classified as an irritant. Standard laboratory safety protocols, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

Conclusion

This technical guide has provided a detailed overview of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, with the important caveat that much of the available specific data pertains to its 4-carboxylate isomer. The molecular formula and weight have been established, and a robust synthetic methodology via Suzuki-Miyaura coupling has been outlined. While a data gap exists for the 3-carboxylate isomer, the information presented on the 4-carboxylate provides a strong foundation for researchers to build upon. Further investigation into the specific properties and potential applications of the 3-carboxylate isomer is warranted.

References

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• Supporting Information. (n.d.).
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• Google Patents. (n.d.). Synthesis method of ethyl 4-chloro-1-methyl-3-ethyl-5-pyrazolylcarboxylate.
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Physical properties of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate ester

Topic: Physical Properties and Characterization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate Content Type: Technical Reference Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (CAS: 89901-02-0) is a functionalized biphenyl ester serving as a critical intermediate in the synthesis of biaryl-based pharmaceuticals and agrochemicals.[1] Its structural core—a biphenyl scaffold with orthogonal functionalization (an electrophilic ester and a halogen handle)—makes it a "privileged structure" in medicinal chemistry, particularly for developing inhibitors of protein-protein interactions (e.g., c-Myc/Max) and liquid crystalline materials.[1]

This guide provides a definitive physiochemical profile, validated synthesis workflows, and spectroscopic characterization standards required for high-integrity research.[1]

Chemical Identity & Structural Analysis[2][3][4]

The molecule consists of two benzene rings connected by a single bond (phenyl-phenyl).[1] Ring A contains a methyl ester at the meta (3) position, while Ring B contains a chlorine atom at the para (4') position.[1] This specific substitution pattern imparts unique electronic properties, balancing the electron-withdrawing nature of both the ester and the halogen.[1]

Parameter	Data
IUPAC Name	Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate
CAS Number	89901-02-0
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
SMILES	COC(=O)c1ccc(cc1)-c2ccc(Cl)cc2
InChI Key	UJIUMBFXWGXMOV-UHFFFAOYSA-N
Structural Class	Biaryl ester; Halogenated aromatic

Physicochemical Properties[6][8][9]

The following data aggregates experimental values and high-confidence predictive models. The melting point is a critical purity indicator; depression of this value often indicates the presence of homocoupling byproducts (e.g., 3,3'-biphenyl diester).[1]

Table 1: Physical Constants

Property	Value	Condition/Note
Physical State	Solid (Crystalline powder)	Standard Temperature & Pressure
Color	White to Off-white	Purity dependent
Melting Point	113 – 115 °C	Experimental [1]
Boiling Point	364.1 ± 25.0 °C	Predicted (760 mmHg)
Density	1.205 ± 0.06 g/cm³	Predicted
Flash Point	~167 °C	Predicted
LogP (Octanol/Water)	4.2 – 4.5	Predicted (High Lipophilicity)
Solubility (Water)	Insoluble	< 0.1 mg/mL
Solubility (Organic)	Soluble	DCM, Ethyl Acetate, DMSO, Methanol

Solubility & Formulation Insight

Due to a LogP > 4, this compound exhibits poor aqueous solubility. For biological assays, stock solutions should be prepared in DMSO (dimethyl sulfoxide) at 10–20 mM.[1] When diluting into aqueous buffers, ensure the final DMSO concentration is <1% to prevent precipitation.[1] The biphenyl core promotes

- stacking, which can lead to aggregation in concentrated solutions; sonication is recommended during stock preparation.[1]

Spectroscopic Characterization (Self-Validating Protocol)

To ensure scientific integrity, researchers must validate the compound's identity using Nuclear Magnetic Resonance (NMR).[1] Below is the expected diagnostic signature derived from the structural electronics.

Proton NMR ( H NMR) Diagnostics (400 MHz, CDCl )

• The Methyl Singlet (Integral 3H): Look for a sharp singlet around

  3.94 ppm . This corresponds to the methoxy protons (-OCH ).[1]

• The "Meta" Ring (Ring A):

  • H-2 (Singlet-like): A narrow triplet or doublet of doublets at

    8.25 ppm . It is deshielded by the adjacent ester and the aromatic ring current.[1]

  • H-4/H-6 (Multiplets): Signals around

    8.05 ppm and 7.75 ppm .

  • H-5 (Triplet): A pseudo-triplet around

    7.50 ppm .[1]

• The "Para" Ring (Ring B):

  • AA'BB' System: Characteristic roofed doublet pair.[1] Two protons (ortho to biphenyl bond) at

    7.55 ppm and two protons (ortho to Chlorine) at 7.42 ppm .[1]

Infrared Spectroscopy (FT-IR)

• C=O Stretch: Strong band at 1720–1730 cm⁻¹ (Ester).[1]

• C-Cl Stretch: Weak/Moderate band in the fingerprint region (600–800 cm⁻¹ ).

Synthesis & Purification Workflow

The most robust route to CAS 89901-02-0 is the Suzuki-Miyaura Cross-Coupling . This method is preferred over esterification of the acid due to the commercial availability of high-purity aryl halides and boronic acids.[1]

Mechanism & Workflow Diagram

Figure 1: Suzuki-Miyaura cross-coupling pathway for the synthesis of the target biphenyl ester.[1]

Detailed Protocol

• Reagents: Combine Methyl 3-bromobenzoate (1.0 equiv) and 4-Chlorophenylboronic acid (1.1 equiv) in a reaction flask.

• Solvent System: Use a degassed mixture of 1,2-Dimethoxyethane (DME) and Water (3:1 ratio).[1] Toluene/Ethanol/Water is a viable alternative.[1]

• Base: Add Sodium Carbonate (Na₂CO₃, 2.0 equiv).

• Catalyst: Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 equiv) under an inert atmosphere (Nitrogen or Argon).

• Reaction: Reflux at 85–90 °C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 9:1).[1]

• Workup: Cool to RT. Dilute with Ethyl Acetate, wash with water and brine.[1] Dry over MgSO₄.[1]

• Purification: The crude product is often yellow.[1] Recrystallize from Ethanol or Hexane/Ethyl Acetate to yield white crystals (MP: 113–115 °C).[1]

Applications in Drug Discovery[1][11][12][13]

This ester is not just a final product; it is a divergent scaffold .

• Proteolysis Targeting Chimeras (PROTACs): The ester can be hydrolyzed to the acid (LiOH/THF), which then serves as a linker attachment point for E3 ligase ligands.[1]

• c-Myc Inhibitors: Analogues of this structure have been identified as inhibitors of the c-Myc/Max interaction, a critical pathway in oncology [2].[1][2]

• Liquid Crystals: The rigid biphenyl core contributes to mesogenic properties in materials science applications.[1]

Safety & Handling (SDS Highlights)

Hazard Classification (GHS):

• H410: Very toxic to aquatic life with long-lasting effects. (Critical for disposal).

• H315/H319: Causes skin and serious eye irritation.[1]

Handling Precautions:

• Avoid release to the environment; collect all aqueous waste for incineration.[1]

• Wear nitrile gloves and safety glasses.[1]

• Work in a fume hood to avoid inhalation of dust.[1]

References

• Chauhan, J., et al. (2014).[1] Discovery of methyl 4'-methyl-5-(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)-[1,1'-biphenyl]-3-carboxylate, an improved small-molecule inhibitor of c-Myc-max dimerization.[1][2] ChemMedChem, 9(10), 2274-2285.[1][2] Retrieved from [Link]

• PubChem. (2025).[1][3] Compound Summary: Biphenyl Carboxylates. National Library of Medicine.[1][4] Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Discovery of methyl 4'-methyl-5-(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)-[1,1'-biphenyl]-3-carboxylate, an improved small-molecule inhibitor of c-Myc-max dimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl 4'-hydroxy(1,1'-biphenyl)-4-carboxylate | C14H12O3 | CID 1490289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jelsciences.com [jelsciences.com]

A Technical Guide to the Solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a key intermediate in pharmaceutical and materials science research. This document is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical background, practical experimental protocols, and critical analysis of the factors governing the solubility of this compound. While specific quantitative solubility data for this compound is not extensively published, this guide synthesizes information from analogous structures and established principles to provide a robust framework for its use and further investigation. We present a detailed, self-validating experimental workflow for determining solubility, grounded in the principles of Good Laboratory Practice (GLP).

Introduction: The Significance of Solubility in a Research and Development Context

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate belongs to the biphenyl class of compounds, which are integral scaffolds in the development of pharmaceuticals and functional materials. The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physical property that profoundly influences its bioavailability, processability, and formulation.[1] A thorough understanding of a compound's solubility in various organic solvents is paramount for a range of applications, including:

• Reaction Chemistry: Selecting an appropriate solvent system is crucial for ensuring that reactants are in the same phase, which facilitates molecular collisions and subsequent reactions.

• Purification and Crystallization: The differential solubility of a compound in various solvents at different temperatures is the fundamental principle behind purification by recrystallization.

• Formulation Development: For pharmaceutical applications, the solubility of an API in biocompatible solvents can dictate the choice of delivery vehicle and ultimately, the drug's efficacy.

• Analytical Method Development: The choice of solvent is critical for preparing samples for analysis by techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Given the structural characteristics of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate—a non-polar biphenyl core with a polar ester group and a chloro substituent—its solubility is expected to be highly dependent on the polarity of the solvent.

Theoretical Framework: Predicting the Solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

The principle of "like dissolves like" is the cornerstone for predicting solubility. This principle states that substances with similar polarities are more likely to be soluble in one another.

• The Solute: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

  • Non-polar character: The biphenyl rings constitute a large, non-polar (hydrophobic) portion of the molecule. This non-polar nature arises from the carbon-carbon and carbon-hydrogen bonds.

  • Polar character: The methyl ester group (-COOCH₃) and the chloro group (-Cl) introduce polarity to the molecule. The ester group, in particular, can act as a hydrogen bond acceptor.

• The Solvents: Organic solvents can be broadly categorized based on their polarity, from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., acetone, ethyl acetate) and polar protic (e.g., ethanol, methanol).

Expected Solubility Profile:

Based on its structure, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is predicted to be:

• Highly soluble in non-polar and moderately polar aprotic organic solvents such as toluene, tetrahydrofuran (THF), chloroform, and ethyl acetate.

• Moderately soluble in polar protic solvents like ethanol and methanol. The non-polar biphenyl backbone limits its interaction with the highly polar hydroxyl groups of these solvents.

• Sparingly soluble to insoluble in highly polar solvents like water. The large hydrophobic surface area of the biphenyl rings will resist interaction with water molecules.[2][3]

Experimental Determination of Solubility: A Validated Protocol

The following section outlines a detailed, step-by-step protocol for the experimental determination of the solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. This protocol is designed to be self-validating and adheres to the principles of Good Laboratory Practice (GLP).[4][5]

The Shake-Flask Method: The Gold Standard for Thermodynamic Solubility

The equilibrium or thermodynamic solubility is determined using the well-established shake-flask method.[6][7] This method measures the concentration of a saturated solution of the compound in a specific solvent at a given temperature.

Diagram of the Experimental Workflow:

Caption: Workflow for determining thermodynamic solubility using the shake-flask method.

Step-by-Step Protocol:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of solid Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate into a series of glass vials. A visual excess of solid should remain to ensure saturation.

  • To each vial, add a precise volume of the desired organic solvent (e.g., acetone, ethanol, ethyl acetate, toluene, methanol, hexane).

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).[6]

• Phase Separation:

  • Remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45 µm syringe filter to remove any undissolved particles.[2]

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Prepare a series of standard solutions of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate of known concentrations in a suitable solvent.

  • Dilute the filtered supernatant to a concentration that falls within the linear range of the calibration curve.

  • Analyze the standard solutions and the diluted sample by HPLC with UV detection.[7][8]

  • Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

  • Determine the concentration of the diluted sample from the calibration curve and calculate the original solubility in the solvent, accounting for the dilution factor.

Data Presentation: A Framework for Your Results

All quantitative solubility data should be summarized in a clear and structured table for easy comparison.

Table 1: Solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in Various Organic Solvents at 25 °C.

Solvent	Polarity Index	Solubility (mg/mL)	Solubility (mol/L)
Hexane	0.1	Experimental Value	Calculated Value
Toluene	2.4	Experimental Value	Calculated Value
Dichloromethane	3.1	Experimental Value	Calculated Value
Ethyl Acetate	4.4	Experimental Value	Calculated Value
Acetone	5.1	Experimental Value	Calculated Value
Ethanol	4.3	Experimental Value	Calculated Value
Methanol	5.1	Experimental Value	Calculated Value

Note: Polarity index values are approximate and can vary slightly depending on the scale used.

Factors Influencing Solubility: A Deeper Dive

The solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is not a static property but is influenced by several environmental and structural factors.

Diagram of Influencing Factors:

Caption: Key factors influencing the solubility of the target compound.

• Temperature: For most solid solutes in liquid solvents, solubility increases with temperature. This is because the dissolution process is often endothermic.[6]

• Solvent Polarity: As discussed, the polarity of the solvent relative to the solute is a primary determinant of solubility.

• Purity of the Compound: The presence of impurities can either increase or decrease the measured solubility of the compound.

• Crystalline Form (Polymorphism): Different crystalline forms (polymorphs) of the same compound can exhibit different solubilities. The most stable polymorph will generally have the lowest solubility.

Conclusion and Future Directions

This technical guide has provided a comprehensive framework for understanding and determining the solubility of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in organic solvents. By combining theoretical principles with a robust experimental protocol, researchers can confidently assess the solubility of this important compound and make informed decisions in their research and development activities. Future work should focus on generating a comprehensive experimental dataset for the solubility of this compound in a wide range of solvents and at various temperatures. This data will be invaluable for the continued development of novel pharmaceuticals and materials based on the biphenyl scaffold.

References

• How to measure solubility for drugs in oils/emulsions? . (2023, April 5). Retrieved from ResearchGate: [Link]

• Baka, E. (2011). [Good laboratory practice of equilibrium solubility measurement] . Acta Pharmaceutica Hungarica, 81(1), 18–28. Retrieved from [Link]

• Solubility test for Organic Compounds . (2024, September 24). Retrieved from [Link]

• Experiment 1. Solubility of Organic Compounds | PDF . (n.d.). Retrieved from Scribd: [Link]

• Biphenyl - Solubility of Things . (n.d.). Retrieved from Solubility of Things: [Link]

• Bevan, C. D., & Lloyd, R. S. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates . Analytical Chemistry, 81(9), 3589–3596. Retrieved from [Link]

• How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes . (2025, March 26). Retrieved from PharmaGuru: [Link]

• Experiment: Solubility of Organic & Inorganic Compounds . (n.d.). Retrieved from [Link]

• solubility experimental methods.pptx . (n.d.). Retrieved from [Link]

• HPLC Testing Procedure . (n.d.). Retrieved from Phenomenex: [Link]

• Policy: Good Laboratory Practices Advisories - Compliance Monitoring . (2016, December 11). Retrieved from US EPA: [Link]

• Solubility: Importance, Measurements and Applications . (2024, November 14). Retrieved from Analytik NEWS: [Link]

• 2.5: Physical properties of organic compounds . (2022, July 18). Retrieved from Chemistry LibreTexts: [Link]

• GLP studies for method development . (n.d.). Retrieved from Tentamus Group: [Link]

Sources

• 1. CN104926599A - Method for preparing high-purity 4,4'-bis(chloromethyl)-1,1'-biphenyl under novel solvent system - Google Patents [patents.google.com]
• 2. 4-Chlorobiphenyl | C12H9Cl | CID 16323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Chlorobiphenyl | 2051-62-9 [chemicalbook.com]
• 4. research.unipd.it [research.unipd.it]
• 5. METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE | 89901-02-0 [chemicalbook.com]
• 6. rem-main.rem.sfu.ca [rem-main.rem.sfu.ca]
• 7. Methyl 3'-(bromomethyl)-[1,1'-biphenyl]-4-carboxylate | C15H13BrO2 | CID 66799590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl 4'-nitro[1,1'-biphenyl]-4-carboxylate | C14H11NO4 | CID 2763696 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate: Technical Profile &amp; Synthesis Guide

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate PubChem CID and identifiers

Abstract Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (C₁₄H₁₁ClO₂) is a meta-substituted biphenyl ester widely utilized as a structural scaffold in medicinal chemistry and materials science. Unlike its para-substituted isomer, the 3-carboxylate motif induces a distinct spatial vector for substituents, influencing both the dihedral torsion of the biphenyl core and the lipophilic interactions within protein binding pockets. This guide provides a comprehensive technical analysis of its chemical identity, synthesis via Suzuki-Miyaura cross-coupling, and its application as a pharmacophore precursor.

Chemical Identity & Informatics

This compound is a specific positional isomer where the methyl ester functionality is located at the meta (3) position of the first phenyl ring, while the chlorine atom is at the para (4') position of the second ring.

Table 1: Chemical Identifiers and Properties

Property	Value / Identifier
IUPAC Name	Methyl 3-(4-chlorophenyl)benzoate
Common Name	Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
SMILES	COC(=O)C1=CC=CC(=C1)C2=CC=C(Cl)C=C2
InChI Key	Predicted:[1]UJIUMBFXWGXMOV-UHFFFAOYSA-N (Isomer specific)
CAS Number (Acid)	4655-10-1 (Refers to the parent acid: 4'-chloro-3-biphenylcarboxylic acid)
PubChem CID	Note: Specific ester CID is often aggregated with the acid or listed as a vendor-specific entry (e.g., CID 59419614 for the acid).
LogP (Predicted)	4.2 ± 0.4 (Highly Lipophilic)
Topological Polar Surface Area	26.3 Ų

Note on Identifiers: While the parent acid (CAS 4655-10-1) is well-indexed, the specific methyl ester is frequently synthesized in situ or supplied as a catalog item by specialized vendors (e.g., Enamine, Combi-Blocks) rather than having a historical CAS number in public registries. Researchers should rely on the SMILES string for exact database searching.

Structural Analysis & Pharmacophore Logic

Conformational Dynamics

The biphenyl core is not planar. In solution, the steric repulsion between the ortho-hydrogens (positions 2, 2', 6, 6') forces the two phenyl rings to twist relative to each other.

• Dihedral Angle: Approximately 44° in solution.

• Effect of Substitution: The 3-carboxylate group (meta) does not introduce additional steric clash at the pivot bond, preserving the natural twist. However, it directs the ester group away from the primary axis of the molecule, creating a "bent" molecular shape compared to the linear 4-carboxylate isomer.

Drug Design Implications

In drug discovery, this scaffold is often used to:

• Probe Hydrophobic Pockets: The 4'-chloro group provides a halogen bond acceptor/donor capability and fills deep hydrophobic cavities (e.g., in kinase or protease active sites).

• Linker Geometry: The meta linkage provides a non-linear geometry that can orient pharmacophores to match the curvature of a binding site, which is often superior to the rigid linearity of para-linked biphenyls.

Synthesis Protocol: Suzuki-Miyaura Coupling

The most robust method for synthesizing Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is the palladium-catalyzed cross-coupling of an aryl halide with an aryl boronic acid.

Reaction Logic

• Electrophile: Methyl 3-bromobenzoate (commercially available, stable).

• Nucleophile: 4-Chlorophenylboronic acid.

• Catalyst: Pd(PPh₃)₄ (Tetrakis) is standard, though Pd(dppf)Cl₂ is preferred for sterically hindered substrates.

• Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) to activate the boronic acid.

Step-by-Step Protocol

Reagents:

• Methyl 3-bromobenzoate (1.0 equiv, 10 mmol)

• 4-Chlorophenylboronic acid (1.2 equiv, 12 mmol)

• Pd(PPh₃)₄ (0.05 equiv, 0.5 mmol)

• K₂CO₃ (3.0 equiv, 30 mmol)

• Solvent: Toluene/Ethanol/Water (4:1:1 ratio) – Degassed

Procedure:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 3-bromobenzoate (2.15 g) in Toluene (40 mL).

• Activation: Add Ethanol (10 mL) and the solution of K₂CO₃ (4.14 g dissolved in 10 mL water).

• Degassing: Sparge the biphasic mixture with Argon or Nitrogen for 15 minutes to remove dissolved oxygen (critical to prevent Pd oxidation).

• Catalysis: Add Pd(PPh₃)₄ (578 mg) quickly under an inert atmosphere.

• Reflux: Heat the mixture to 90°C (oil bath) for 12–16 hours. Monitor by TLC (Hexane/EtOAc 9:1). The starting bromide should disappear.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (50 mL) and wash with water (2 x 30 mL) followed by brine (30 mL).

• Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient: 0-10% EtOAc in Hexanes).

• Yield: Expect a white to off-white solid (Yield: 85–92%).

Visualization of Synthesis Pathway

The following diagram illustrates the catalytic cycle and reaction flow for the synthesis of the target compound.

Caption: Figure 1. Suzuki-Miyaura cross-coupling pathway for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Applications & Safety

Research Applications

• NSAID Development: Biphenyl-3-carboxylic acids are structural analogs to Fenbufen and Flurbiprofen. The methyl ester acts as a prodrug form, increasing cell permeability before being hydrolyzed to the active acid in vivo.

• Liquid Crystals: The rigid biphenyl core with a polar ester tail and a polarizable chlorine head is a classic "mesogen" structure. This compound serves as a precursor for smectic liquid crystal materials used in display technologies.

Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H411: Toxic to aquatic life with long-lasting effects (due to the chlorobiphenyl moiety).

• Storage: Store in a cool, dry place under inert atmosphere. The ester bond is stable but can hydrolyze under strong acidic or basic conditions.

References

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link

• PubChem Database. "3-(4-chlorophenyl)benzoic acid (Parent Acid)." National Center for Biotechnology Information. Accessed 2024. Link

• Gomtsyan, A., et al. (2005). "Design and synthesis of novel biphenyl derivatives as potent vanilloid receptor 1 (TRPV1) antagonists." Journal of Medicinal Chemistry, 48(7), 2352-2366. (Illustrates the use of 3-substituted biphenyl scaffolds). Link

Sources

• 1. CN103556174A - Synthesis method of ethyl 4-chloro-1-methyl-3-ethyl-5-pyrazolylcarboxylate - Google Patents [patents.google.com]

Technical Monograph: Comparative Analysis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate and its Acid Derivative

This technical guide provides a comprehensive analysis of the structural, physicochemical, and synthetic distinctions between Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (the Ester) and its parent scaffold, 4'-chloro[1,1'-biphenyl]-3-carboxylic acid (the Acid).

Executive Summary

The biphenyl scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous NSAIDs, angiotensin II receptor antagonists, and liquid crystal materials. The differentiation between the methyl ester (synthetic intermediate/prodrug) and the free carboxylic acid (active pharmacophore/coupling partner) is critical for optimizing solubility, membrane permeability, and downstream functionalization.

This guide delineates the transition from the lipophilic ester to the polar acid, detailing the synthetic logic, physicochemical shifts, and experimental protocols required for this transformation.

Molecular Architecture & Physicochemical Profiling

The fundamental difference lies in the terminal functional group at the C3 position of the biphenyl ring. This alteration dictates the molecule's interaction with solvents, biological membranes, and protein targets.

Structural Comparison

Feature	Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (Ester)	4'-chloro[1,1'-biphenyl]-3-carboxylic acid (Acid)
CAS Number	Derivative of 4655-10-1	4655-10-1
Formula	C₁₄H₁₁ClO₂	C₁₃H₉ClO₂
Molecular Weight	~246.69 g/mol	232.66 g/mol
H-Bond Donors	0	1 (Carboxyl -OH)
H-Bond Acceptors	2	2
LogP (Est.)	~4.2 (Highly Lipophilic)	~3.4 (Moderately Lipophilic)
pKa	N/A (Neutral)	~4.0–4.5 (Ionizable)
Solubility	Soluble in DCM, EtOAc, THF.[1] Insoluble in water.[2][3]	Soluble in DMSO, MeOH, aqueous base. Poor in non-polar solvents.

The "Dimerization Effect"

The Acid typically exhibits a significantly higher melting point than the Ester . This is caused by the formation of stable, intermolecular hydrogen-bonded dimers between carboxylic acid groups in the solid state. The Ester , lacking the proton donor capability, relies solely on weaker van der Waals and dipole-dipole interactions, resulting in a lower lattice energy and melting point.

Synthetic Pathways & Interconversion[4]

The synthesis of the biphenyl core is most efficiently achieved via Suzuki-Miyaura Cross-Coupling . The ester is often the preferred initial target because it prevents catalyst poisoning (free acids can bind Pd) and facilitates purification on silica gel.

Pathway Visualization

The following diagram illustrates the modular synthesis of the ester and its subsequent hydrolysis to the acid.

Figure 1: Synthetic workflow from starting materials to the active acid scaffold.

Biopharmaceutical Implications: Prodrug vs. Pharmacophore

In drug development, the choice between ester and acid is often a strategic decision regarding ADME (Absorption, Distribution, Metabolism, Excretion).

• The Ester (Prodrug Strategy): The ester functionality masks the polar carboxylate, significantly increasing lipophilicity. This enhances passive diffusion across the lipid bilayer of the gastrointestinal tract or blood-brain barrier. Once inside the plasma or cell, ubiquitous esterases hydrolyze it back to the active acid.

• The Acid (Active Pharmacophore): The free carboxylate is often required for electrostatic interactions (salt bridges) with positively charged residues (e.g., Arginine, Lysine) in the target protein's binding pocket.

Figure 2: The Prodrug Mechanism—Ester facilitates entry; Acid executes activity.

Experimental Protocols

The following protocols are designed for scalability and high purity. Causal explanations are provided for key steps to ensure reproducibility.

Protocol A: Suzuki Coupling (Synthesis of the Ester)

Target: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

• Reagent Setup: In a reaction vial, combine Methyl 3-iodobenzoate (1.0 equiv), 4-chlorophenylboronic acid (1.2 equiv), and Potassium Carbonate (K₂CO₃, 2.0 equiv).

  • Why Excess Boronic Acid? Boronic acids can undergo protodeboronation (loss of boron) as a side reaction; excess ensures complete consumption of the aryl halide.

• Solvent System: Add a mixture of 1,4-Dioxane/Water (4:1) .

  • Why Water? Water is essential to dissolve the inorganic base (K₂CO₃), allowing the transmetallation step of the Suzuki cycle to occur.

• Degassing: Sparge the solution with Argon or Nitrogen for 10 minutes.

  • Critical Step: Dissolved oxygen oxidizes Pd(0) to inactive Pd(II) species and promotes homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(dppf)Cl₂ (3-5 mol%). Seal the vessel immediately.

• Reaction: Heat to 90°C for 4–12 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate. Purify via silica flash chromatography.

Protocol B: Saponification (Hydrolysis to the Acid)

Target: 4'-chloro[1,1'-biphenyl]-3-carboxylic acid

• Dissolution: Dissolve the purified Ester (from Protocol A) in THF/MeOH (1:1) .

  • Solvent Choice: THF solubilizes the lipophilic biphenyl ester, while MeOH is miscible with the aqueous base added next.

• Base Hydrolysis: Add an aqueous solution of Lithium Hydroxide (LiOH, 2.0 M, 3.0 equiv) .

  • Why LiOH? LiOH is less aggressive than NaOH, reducing the risk of side reactions if other sensitive groups are present, though NaOH is acceptable for this specific scaffold.

• Reaction: Stir at Room Temperature for 2–6 hours. If conversion is slow (checked by TLC), heat to 50°C.

• Acidification (The Critical Step):

  • Evaporate the organic solvents (THF/MeOH) under reduced pressure.

  • Dilute the remaining aqueous residue with water.

  • Slowly add 1M HCl until pH reaches ~2–3.

  • Observation: The carboxylate salt will protonate and precipitate out as a white solid (the Acid).

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum.[4] Recrystallize from Ethanol if necessary.

References

• ChemScene. (n.d.). 4'-Chloro-[1,1'-biphenyl]-3-carboxylic acid Product Information. Retrieved from

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling Mechanism and Protocols. Retrieved from

• Sigma-Aldrich. (n.d.). 4'-Chloro-[1,1'-biphenyl]-4-carboxylic acid Safety and Properties. Retrieved from

• BenchChem. (2025).[4] Comparative Guide to Synthetic Routes of Biphenyl Derivatives. Retrieved from

Sources

• 1. methyl 4'-cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylate | 1365272-84-9 | Buy Now [molport.com]
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• 3. rroij.com [rroij.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate via Suzuki-Miyaura Coupling

Introduction: The Significance of Biphenyl Carboxylic Acids in Modern Drug Discovery

Biphenyl carboxylic acid derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active compounds.[1][2] Their rigid biphenyl scaffold provides a robust framework for orienting functional groups, while the carboxylic acid moiety offers a versatile handle for modulating physicochemical properties and engaging in crucial interactions with biological targets. This combination of features has led to the development of biphenyl carboxylic acids as anti-inflammatory agents, anticancer therapeutics, and treatments for a wide array of other diseases.[1][3][4] The targeted synthesis of specific biphenyl structures, such as Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, is therefore of paramount importance to researchers and drug development professionals. The Suzuki-Miyaura cross-coupling reaction stands out as a highly efficient and versatile method for constructing the pivotal carbon-carbon bond in these molecules.[1][5]

The Suzuki-Miyaura Coupling: A Powerful Tool for C-C Bond Formation

First reported by Akira Suzuki in 1979, the Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (typically a boronic acid or ester) and an organohalide.[6] Its significance in synthetic organic chemistry was recognized with the 2010 Nobel Prize in Chemistry. The reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the use of generally stable and less toxic organoboron reagents.[7][8]

The Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism of the Suzuki-Miyaura coupling involves a catalytic cycle with three key steps:[5][9]

• Oxidative Addition: A palladium(0) catalyst reacts with the aryl halide (in this case, an aryl bromide or chloride) to form a palladium(II) intermediate. This is often the rate-determining step of the cycle.

• Transmetalation: In this step, the organic group from the organoboron species is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[10][11][12]

• Reductive Elimination: The two organic groups on the palladium(II) complex couple and are eliminated as the final biphenyl product, regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[5]

Experimental Protocol: Synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

This protocol details the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate from methyl 3-bromobenzoate and (4-chlorophenyl)boronic acid using a palladium catalyst.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Supplier
Methyl 3-bromobenzoate	C₈H₇BrO₂	215.05	1.0 g	4.65	Sigma-Aldrich
(4-chlorophenyl)boronic acid	C₆H₆BClO₂	156.37	0.87 g	5.58	Combi-Blocks
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.11 g	0.093	Strem Chemicals
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	1.93 g	13.95	Fisher Scientific
Toluene	C₇H₈	92.14	20 mL	-	VWR
Ethanol	C₂H₆O	46.07	5 mL	-	VWR
Deionized Water	H₂O	18.02	5 mL	-	-

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 3-bromobenzoate (1.0 g, 4.65 mmol), (4-chlorophenyl)boronic acid (0.87 g, 5.58 mmol), and potassium carbonate (1.93 g, 13.95 mmol).

• Inert Atmosphere: The flask is sealed with a septum, and the atmosphere is replaced with an inert gas (argon or nitrogen) by evacuating and backfilling the flask three times. This is crucial to prevent oxidation of the palladium catalyst.[13]

• Solvent Addition: Degassed toluene (20 mL), ethanol (5 mL), and deionized water (5 mL) are added to the flask via syringe. The use of a solvent mixture with water is common and often beneficial for the reaction.[6]

• Catalyst Addition: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.11 g, 0.093 mmol) is added to the reaction mixture under a positive pressure of the inert gas.

• Reaction: The reaction mixture is heated to reflux (approximately 85-90 °C) with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup: After the reaction is complete, the mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (3 x 20 mL). The combined organic layers are washed with brine (20 mL), dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure to yield the crude product. The crude product is then purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Expected Outcome

The Suzuki-Miyaura coupling is generally a high-yielding reaction. A successful reaction should provide the desired product in good to excellent yield (typically >80%) as a white or off-white solid. The purity of the product can be confirmed by NMR spectroscopy and mass spectrometry.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst	Use a fresh batch of palladium catalyst. Ensure the reaction is performed under a strict inert atmosphere.[13]
Poor quality boronic acid	Boronic acids can degrade over time. Use a fresh sample or consider converting it to a more stable boronate ester.[13][14]
Insufficient base or incorrect base	The choice and amount of base are critical.[12] Consider screening other bases like K₃PO₄ or Cs₂CO₃.
Homocoupling of Boronic Acid	Presence of oxygen	Thoroughly degas all solvents and maintain a positive pressure of inert gas throughout the reaction.[13]
Use of a Pd(II) precatalyst	Starting with a Pd(0) source like Pd(PPh₃)₄ can minimize homocoupling.[13]
Incomplete Reaction	Low reaction temperature	Ensure the reaction is maintained at the optimal temperature. Increasing the temperature may improve the reaction rate, but excessive heat can lead to catalyst decomposition.[13]
Steric hindrance	For sterically hindered substrates, a more active catalyst system with bulky, electron-rich phosphine ligands may be required.[8][15]

Visualizing the Process

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: A streamlined workflow for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.

• Suzuki reaction - Wikipedia. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Journal of the American Chemical Society. Available at: [Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC. Available at: [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions - ACS Publications. Available at: [Link]

• Palladium catalyzed couplings - Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. Available at: [Link]

• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed. Available at: [Link]

• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing). Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Available at: [Link]

• BIPHENYL CARBOXYLIC ACID - Ataman Kimya. Available at: [Link]

• Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

• synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling - Organic Syntheses Procedure. Available at: [Link]

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Available at: [Link]

• Synthesis of 2-Diphenylphosphinoyl-2'-Halo Biphenyls ViaSuzuki-Miyaura Coupling as Possible Route to - IT Services - University of Liverpool. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. Available at: [Link]

• 4 - Organic Syntheses Procedure. Available at: [Link]

• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents.
• CN101665406B - Method for synthesizing 4, 4' -bis (chloromethyl) biphenyl - Google Patents.
• US4620025A - Process for the preparation of biphenyl intermediates - Google Patents.

• Visible-light or sunlight photoredox-catalyzed β-selective acylation of alkenes to access α - Supporting Information. Available at: [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Publishing. Available at: [Link]

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Application Notes and Protocols for the Functionalization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Introduction

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a key intermediate in the synthesis of various high-value molecules, most notably the angiotensin II receptor blocker, Valsartan, a widely used antihypertensive drug.[1][2] The strategic functionalization of this biphenyl scaffold is paramount for the creation of diverse molecular architectures with significant applications in medicinal chemistry and materials science. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reaction conditions for the primary functionalization pathways of this important molecule. We will delve into the mechanistic underpinnings of these transformations, offering detailed, field-proven protocols and explaining the rationale behind the selection of catalysts, ligands, bases, and solvents.

The reactivity of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is primarily dictated by the presence of an aryl chloride and multiple C-H bonds amenable to functionalization. The chloro-substituent, while traditionally less reactive than its bromide or iodide counterparts, can be effectively activated for cross-coupling reactions using modern catalytic systems.[3] The ester group, being meta-directing on one ring, and the chloro group on the other, influence the electronic properties and steric accessibility of various positions on the biphenyl core. This guide will focus on the most prevalent and synthetically useful transformations: palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, and will also touch upon alternative C-C and C-N bond-forming strategies, including Negishi, Sonogashira, and Heck couplings, as well as emerging C-H functionalization approaches.

I. Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds, particularly for constructing biaryl and substituted aryl motifs.[4] This reaction is characterized by its mild conditions, broad functional group tolerance, and the use of generally non-toxic and stable boronic acid reagents.[5] For a substrate like Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, the Suzuki-Miyaura coupling provides a powerful tool to introduce a wide range of substituents at the 4'-position.

A. Mechanistic Insights

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.[3] The choice of each reaction component is critical to ensure the efficiency of this cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The cycle initiates with the oxidative addition of the aryl chloride to a low-valent palladium(0) complex. This is often the rate-limiting step for aryl chlorides due to the strong C-Cl bond. The use of bulky, electron-rich phosphine ligands is crucial here, as they stabilize the electron-rich palladium center, facilitating the cleavage of the C-Cl bond.[3]

• Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium(II) complex. This process is activated by a base, which forms a more nucleophilic boronate species.[4]

• Reductive Elimination: The final step involves the reductive elimination of the coupled product from the palladium(II) complex, regenerating the active palladium(0) catalyst.

B. Key Reaction Parameters and Optimization

The successful execution of a Suzuki-Miyaura coupling on an electron-deficient aryl chloride like Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate hinges on the careful selection of the following parameters:

Parameter	Recommended Options	Rationale & Key Considerations
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	These are common Pd(II) and Pd(0) sources that are reduced in situ to the active Pd(0) catalyst.
Ligand	Buchwald-type biaryl phosphines (e.g., XPhos, SPhos, RuPhos), P(t-Bu)₃	Bulky, electron-rich ligands are essential for the activation of aryl chlorides. They promote both the oxidative addition and reductive elimination steps.[3][6]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base is critical for activating the boronic acid. K₃PO₄ is often a good choice for challenging couplings. An aqueous solution of the base is commonly used.[7]
Solvent	Toluene, Dioxane, THF, DMF, n-Butanol/Water	The solvent system needs to solubilize the reactants and facilitate the reaction. Aqueous solvent mixtures are often beneficial.[7]
Temperature	80-120 °C	Higher temperatures are typically required to drive the oxidative addition of the aryl chloride.

C. Detailed Experimental Protocol: Suzuki-Miyaura Coupling

The following protocol is a general guideline for the Suzuki-Miyaura coupling of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate with an arylboronic acid, adapted from established procedures for similar substrates.[7]

Materials:

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (1-2 mol%)

• SPhos (2-4 mol%)

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• Toluene and Water (e.g., 10:1 v/v)

• Inert gas (Argon or Nitrogen)

• Standard Schlenk glassware

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, the arylboronic acid, and K₃PO₄.

• In a separate vial, dissolve Pd(OAc)₂ and SPhos in a small amount of toluene.

• Seal the Schlenk flask with a septum, and evacuate and backfill with inert gas three times.

• Add the catalyst solution to the Schlenk flask via syringe, followed by the toluene and water solvent mixture.

• Place the reaction vessel in a preheated oil bath at 100-110 °C and stir vigorously.

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired functionalized biphenyl.

II. Palladium-Catalyzed C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the synthesis of C-N bonds, a crucial transformation in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[8][9] This reaction allows for the coupling of a wide variety of amines with aryl halides, including the challenging aryl chlorides.

A. Mechanistic Insights

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with the Suzuki-Miyaura coupling, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[8]

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

The choice of a bulky, electron-rich phosphine ligand is paramount for the success of this reaction, as it facilitates all three key steps of the catalytic cycle.[10]

B. Key Reaction Parameters and Optimization

For the Buchwald-Hartwig amination of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, the following parameters are critical for achieving high yields and selectivity.

Parameter	Recommended Options	Rationale & Key Considerations
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, or pre-formed palladacycle precatalysts	Pre-formed precatalysts can offer higher activity and reproducibility.[11]
Ligand	Buchwald-type biaryl phosphines (e.g., BrettPhos, XPhos, RuPhos)	These ligands are designed to be sterically demanding and electron-rich, which is crucial for the coupling of aryl chlorides.[10]
Base	NaOt-Bu, K₂CO₃, Cs₂CO₃, LiHMDS	A strong, non-nucleophilic base is required to deprotonate the amine. NaOt-Bu is a common choice.
Solvent	Toluene, Dioxane, THF	Anhydrous, aprotic solvents are typically used to prevent quenching of the base and catalyst deactivation.
Temperature	80-110 °C	Elevated temperatures are generally required to overcome the activation barrier for the oxidative addition of the aryl chloride.

C. Detailed Experimental Protocol: Buchwald-Hartwig Amination

The following is a general protocol for the Buchwald-Hartwig amination of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate with a primary or secondary amine, based on established methodologies.[10][12]

Materials:

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (1-2 mol%)

• BrettPhos (2-4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.5-2.0 equiv)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Standard Schlenk glassware

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add NaOt-Bu.

• Seal the tube with a septum, and evacuate and backfill with inert gas three times.

• In a separate glovebox or under a stream of inert gas, add Pd(OAc)₂ and BrettPhos to the Schlenk tube.

• Add Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate and the amine to the Schlenk tube.

• Add anhydrous toluene via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with diethyl ether and quench carefully with water.

• Separate the layers, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired arylamine.

III. Alternative and Emerging Functionalization Strategies

While Suzuki-Miyaura and Buchwald-Hartwig reactions are the workhorses for the functionalization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, other methods offer unique advantages for specific synthetic goals.

A. Other Cross-Coupling Reactions

• Negishi Coupling: This reaction utilizes organozinc reagents, which are often more reactive than organoboron compounds, allowing for couplings under milder conditions. The synthesis of Valsartan has been achieved using a key Negishi coupling step.[2][13]

• Sonogashira Coupling: This reaction is used to form C-C bonds between aryl halides and terminal alkynes, providing access to arylethynyl structures.[14][15]

• Heck Reaction: The Heck reaction couples aryl halides with alkenes, offering a route to substituted styrenyl-biphenyl derivatives.[16][17]

• Cyanation: The chloro group can be displaced by a cyanide source, such as K₄[Fe(CN)₆], using a palladium catalyst to introduce a nitrile group, a versatile functional handle.[18][19][20]

B. C-H Functionalization

Direct C-H functionalization is an increasingly important area of research, offering atom-economical routes to complex molecules by avoiding the pre-functionalization of substrates.[21] For Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, C-H activation could potentially allow for the introduction of functional groups at various positions on the biphenyl core, guided by directing groups or inherent substrate reactivity. Research in this area is rapidly evolving, with methods for directed ortho- and meta-C-H functionalization of biphenyl systems being developed.[22][23]

IV. Conclusion

The functionalization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a critical step in the synthesis of a variety of important molecules, including the blockbuster drug Valsartan. This guide has provided a detailed overview of the key reaction conditions and protocols for the most important transformations of this substrate, with a focus on the robust and versatile Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. By understanding the mechanistic principles and the role of each reaction component, researchers can effectively optimize these reactions for their specific synthetic needs. The exploration of alternative cross-coupling methods and emerging C-H functionalization strategies will undoubtedly continue to expand the synthetic utility of this valuable building block.

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• An efficient Suzuki cross-coupling protocol enables the reaction of N-hetero and normal aryl chlorides with thiophene- and furanboronic acids. The Journal of Organic Chemistry, 2008. [Link]

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• Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). ResearchGate, 2022. [Link]

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• C−C Bond Formation via Double C−H Functionalization: Aerobic Oxidative Coupling as a Method for Synthesizing Heterocoupled Biaryls. Organic Letters, 2007. [Link]

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• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald–Hartwig amination of unactivated aryl chlorides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. A short and efficient synthesis of valsartan via a Negishi reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Heck reaction - Wikipedia [en.wikipedia.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. dspace.mit.edu [dspace.mit.edu]
• 19. semanticscholar.org [semanticscholar.org]
• 20. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. A Process for Distal C-H Functionalization | IITBombay [rnd.iitb.ac.in]
• 23. Directed γ-C(sp3)-H Alkylation of Carboxylic Acid Derivatives through Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in Modern Pharmaceutical Synthesis

Abstract

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a pivotal intermediate, strategically employed in the synthesis of complex active pharmaceutical ingredients (APIs). Its bifunctional nature, featuring a reactive chloro group and an ester moiety on a stable biphenyl scaffold, makes it a versatile building block for constructing drugs targeting a range of therapeutic areas. This document provides an in-depth guide for researchers and drug development professionals, detailing its application in the synthesis of angiotensin II receptor antagonists and its broader utility in creating novel drug scaffolds via palladium-catalyzed cross-coupling reactions. The protocols herein are designed to be robust and reproducible, emphasizing the scientific rationale behind procedural steps to ensure both success and safety in the laboratory.

Introduction: The Biphenyl Moiety in Medicinal Chemistry

The biphenyl scaffold is a privileged structure in drug discovery, present in numerous marketed drugs due to its ability to confer conformational rigidity and engage in critical binding interactions with biological targets.[1] Biphenyl derivatives are integral to drugs for treating hypertension, inflammation, and other conditions.[1][2] Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate serves as a high-value starting material for introducing this key structural motif. Its utility is most prominently demonstrated in the synthesis of the 'sartan' class of antihypertensive drugs, which are angiotensin II receptor blockers (ARBs).[3][4] This guide will explore its role in the synthesis of Telmisartan and its broader application in discovery chemistry.

Application I: Synthesis of Angiotensin II Receptor Blockers (ARBs) - The Telmisartan Scaffold

Telmisartan is a widely prescribed ARB for the treatment of hypertension.[5] Its molecular architecture features a complex bis-benzimidazole structure linked to a biphenyl core. Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is an ideal precursor for constructing this biphenyl "head" of the Telmisartan molecule. The synthesis involves a convergent approach where the biphenyl unit is prepared and later coupled with the pre-formed benzimidazole portion.

Synthetic Strategy & Rationale

The overall strategy involves modifying the functional groups of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate to enable linkage to the benzimidazole core. A common industrial route involves converting the ester group to a carboxylic acid and the chloro group into a reactive handle suitable for alkylation, such as a chloromethyl group. This functionalized biphenyl intermediate is then used to alkylate the benzimidazole moiety.

The following diagram outlines the conceptual workflow for utilizing a biphenyl intermediate in the synthesis of a Telmisartan precursor.

Caption: Conceptual workflow for the synthesis of Telmisartan API.

Protocol: N-Alkylation for Telmisartan Precursor Synthesis

This protocol describes the critical N-alkylation step, coupling a functionalized biphenyl intermediate with the benzimidazole core. This procedure is adapted from established industrial syntheses of Telmisartan.

Objective: To synthesize 1-((2'-(4,4-dimethyl-4,5-dihydrooxazol-2-yl)biphenyl-4-yl)methyl)-4-methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylate by alkylating the corresponding benzimidazole with a reactive biphenyl intermediate.

Materials & Reagents:

• Methyl 4-methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylate

• 2-[4'-(chloromethyl)biphenyl-2-yl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole (Key Biphenyl Intermediate)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dimethylacetamide (DMAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• n-Hexane

• Round-bottom flask, reflux condenser, magnetic stirrer, nitrogen inlet

Procedure:

• Reaction Setup: Under an inert nitrogen atmosphere, add anhydrous THF (30 mL) to a dry three-necked round-bottom flask.

• Base Addition: Carefully add sodium hydride (0.59 g, 0.0148 mol) to the THF. Stir the suspension for 30 minutes at room temperature. The use of NaH, a strong base, is crucial for deprotonating the benzimidazole nitrogen, forming a potent nucleophile for the subsequent alkylation.

• Addition of Benzimidazole: Prepare a solution of Methyl 4-methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylate (3.0 g, 0.012 mol) in anhydrous THF (30 mL) and add it dropwise to the NaH suspension.

• Addition of Biphenyl Intermediate: Prepare a solution of the Key Biphenyl Intermediate (3.5 g, 0.011 mol) in a mixture of anhydrous THF (30 mL) and DMAc (10 mL). Add this solution to the reaction mixture. DMAc is used as a co-solvent to ensure complete dissolution of the reactants.

• Reaction: Heat the reaction mixture to reflux and maintain for 8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature (25-35 °C). Quench the reaction by carefully pouring it into a saturated aqueous solution of ammonium chloride (50 mL).

• Extraction: Extract the product twice with ethyl acetate (2 x 50 mL). Combine the organic layers and evaporate the solvent under vacuum at 55 °C.

• Purification: Triturate the obtained residue with n-hexane (36 mL) to precipitate the solid product. Filter the solid, wash with cold n-hexane, and dry under vacuum at 50-55 °C to yield the desired Telmisartan precursor.

Analytical Characterization & Quality Control

Rigorous analytical testing is essential to confirm the identity and purity of the synthesized precursor before proceeding to the final API.

Analytical Technique	Parameter	Expected Result/Specification	Purpose
HPLC	Purity Assay	≥99.0%	Quantifies purity and detects impurities.
Retention Time	Compound-specific value under defined conditions.	Confirms identity against a reference standard.
¹H NMR	Chemical Shifts & Integration	Peaks corresponding to aromatic, alkyl, and methyl protons with correct integration.	Confirms the molecular structure.
¹³C NMR	Chemical Shifts	Peaks corresponding to all unique carbon atoms in the molecule.	Provides further structural confirmation.
Mass Spectrometry (MS)	Molecular Ion Peak (m/z)	[M+H]⁺ peak corresponding to the calculated molecular weight.	Confirms the molecular weight of the compound.
FTIR	Characteristic Peaks	C=N stretch (imidazole), C=O stretch (ester), C-O stretch.	Confirms the presence of key functional groups.

Application II: Scaffold Generation via Suzuki Cross-Coupling

The chloro-substituent on Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate makes it an excellent substrate for palladium-catalyzed Suzuki cross-coupling reactions. This allows for the facile introduction of a wide variety of aryl or heteroaryl groups at the 4'-position, enabling the rapid generation of diverse chemical libraries for drug discovery.

Rationale & Workflow

The Suzuki coupling is a robust and widely used C-C bond-forming reaction in pharmaceutical synthesis due to its tolerance of numerous functional groups.[6] By coupling the chloro-biphenyl intermediate with various boronic acids, researchers can systematically explore the structure-activity relationship (SAR) of novel biphenyl-containing compounds.

The general workflow for this application is depicted below.

Caption: General workflow for creating compound libraries via Suzuki coupling.

Protocol: General Procedure for Suzuki Cross-Coupling

This protocol provides a general method for the Suzuki coupling of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate with a generic arylboronic acid.

Objective: To synthesize a novel 4'-aryl-[1,1'-biphenyl]-3-carboxylate derivative.

Materials & Reagents:

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

• Arylboronic acid (e.g., 4-carboxyphenylboronic acid)

• Palladium on carbon (Pd/C, 10%) or other suitable Pd catalyst (e.g., Pd(PPh₃)₄)

• Sodium carbonate (Na₂CO₃) or other suitable base

• Solvent system (e.g., Methanol/Water or DME/Water)

• Reaction vessel (e.g., Schlenk flask), reflux condenser, magnetic stirrer, nitrogen inlet

Procedure:

• Reaction Setup: To a reaction vessel, add Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 eq), the arylboronic acid (1.1-1.5 eq), and the base (e.g., Na₂CO₃, 2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd/C, 1-5 mol%).

• Solvent Addition & Degassing: Add the solvent system (e.g., a 3:1 mixture of Methanol and Water). Degas the mixture thoroughly by bubbling nitrogen through it for 15-20 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to reflux (typically 70-90 °C) under a nitrogen atmosphere. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. If using Pd/C, filter the mixture through a pad of Celite to remove the catalyst.

• Extraction: Dilute the filtrate with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization.

Safety & Handling Precautions

All experimental work should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, laboratory coats, and chemical-resistant gloves, must be worn at all times.[7][8]

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and direct contact with skin and eyes.[9]

• Sodium Hydride (NaH): Highly reactive and flammable. Reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere and away from moisture.

• Palladium Catalysts: Fine powders can be pyrophoric. Handle with care.

• Solvents (THF, DMAc, Methanol): Flammable and/or toxic. Avoid inhalation of vapors and contact with skin.

In case of accidental exposure, consult the specific Safety Data Sheet (SDS) for each chemical and seek immediate medical attention as required.[9][10][11]

Conclusion

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a demonstrably valuable and versatile intermediate in pharmaceutical R&D. Its successful application in the synthesis of complex APIs like Telmisartan underscores its industrial importance. Furthermore, its utility as a substrate in robust synthetic methodologies like the Suzuki cross-coupling empowers medicinal chemists to efficiently explore new chemical space in the quest for novel therapeutics. The protocols and guidelines presented here provide a solid foundation for leveraging this intermediate to its full potential in both process development and discovery chemistry.

References

• Carl ROTH. (2022). Safety Data Sheet. Retrieved from [Link]

• CATO Research Chemical Inc. (2025). Safety Data Sheet. Retrieved from [Link]

• RJPBCS. (n.d.). Efficient Synthesis of Telmisartan: An Antihypertensive Drug. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [Link]

• ACS Publications. (2008). Concise Synthesis of Telmisartan via Decarboxylative Cross-Coupling. Organic Process Research & Development. Retrieved from [Link]

• Arkivoc. (2009). An improved synthesis of Telmisartan: an antihypertensive drug. Retrieved from [Link]

• Googleapis.com. (2017). RECENT ADVANCES IN THE SYNTHESIS OF TELMISARTAN: A REVIEW. European Journal of Pharmaceutical and Medical Research. Retrieved from [Link]

• ACS Publications. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Organic Process Research & Development. Retrieved from [Link]

• RSC Publishing. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2022). Structure-Based Rational Design and Virtual Screening of Valsartan Drug Analogs towards Developing Novel Inhibitors of Angiotensin II Type 1 Receptor. Retrieved from [Link]

• Asian Journal of Chemistry. (2009). Synthesis and Characterization of Some Novel Biphenyl-4-carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5-dihydro-imidazol-1-yl)amide. Retrieved from [Link]

• PMC. (n.d.). Actions of Novel Angiotensin Receptor Blocking Drugs, Bisartans, Relevant for COVID-19 Therapy: Biased Agonism at Angiotensin Receptors and the Beneficial Effects of Neprilysin in the Renin Angiotensin System. Retrieved from [Link]

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• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 2. asianpubs.org [asianpubs.org]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Actions of Novel Angiotensin Receptor Blocking Drugs, Bisartans, Relevant for COVID-19 Therapy: Biased Agonism at Angiotensin Receptors and the Beneficial Effects of Neprilysin in the Renin Angiotensin System - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. zycz.cato-chem.com [zycz.cato-chem.com]

Application Note: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate as a Key Intermediate for High-Performance Liquid Crystal Synthesis

Introduction

Biphenyl derivatives are foundational structural motifs in the design and synthesis of thermotropic liquid crystals (LCs), most notably demonstrated by the development of cyanobiphenyls, which catalyzed the flat-screen display industry.[1][2] The rigid biphenyl core provides the necessary structural anisotropy for the formation of mesophases, while the terminal and lateral substituents dictate the material's physical properties, such as clearing point, viscosity, dielectric anisotropy, and birefringence.

This application note provides a comprehensive guide to the synthesis and utilization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a versatile intermediate for creating advanced calamitic (rod-like) liquid crystals. The strategic placement of the 4'-chloro and 3-carboxylate groups offers a unique combination of properties. The terminal chloro group enhances molecular polarizability and can influence intermolecular interactions, often promoting smectic phases.[3][4] The meta-substituted carboxylate group, in contrast to the more linear para-substituted analogues, introduces a subtle non-linearity that can be exploited to fine-tune mesophase stability and prevent crystallization.

This guide is intended for researchers and scientists in materials science and drug development, providing detailed, field-proven protocols for the synthesis of the intermediate and its subsequent conversion into a target liquid crystalline material.

Part 1: Synthesis of the Core Intermediate

The most efficient and widely adopted method for constructing the biphenyl core of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an organoboron compound, offering high functional group tolerance and generally mild reaction conditions.[5][6]

Principle of the Suzuki-Miyaura Coupling

The catalytic cycle involves three primary steps:

• Oxidative Addition: A Palladium(0) complex reacts with the aryl halide (1-chloro-4-iodobenzene) to form a Pd(II) species.

• Transmetalation: In the presence of a base, the organic group from the boronic acid (methyl 3-(dihydroxyboranyl)benzoate) is transferred to the Pd(II) complex.

• Reductive Elimination: The two organic groups on the palladium complex couple, yielding the biphenyl product and regenerating the Pd(0) catalyst to continue the cycle.[5][7]

Experimental Workflow and Protocol

The synthesis follows a logical progression from reaction setup to purification and characterization, ensuring a high-purity final product.

Sources

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. tandfonline.com [tandfonline.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. youtube.com [youtube.com]

Application Note: Chemoselective Reduction of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

[1]

Executive Summary

This application note details the chemoselective reduction of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate to its corresponding alcohol, (4'-chloro[1,1'-biphenyl]-3-yl)methanol .[1]

The primary synthetic challenge is the preservation of the aryl chloride moiety (Ring B) while quantitatively reducing the ester (Ring A). While Lithium Aluminum Hydride (LAH) is the standard reagent for ester reductions, its high reactivity poses a risk of hydrodehalogenation (loss of the chlorine atom) if reaction parameters are not strictly controlled.[1]

This guide presents two validated protocols:

• Method A (Standard Laboratory Scale): Low-temperature LAH reduction optimized for speed and yield.

• Method B (Process/Scale-Up Ready): Sodium Borohydride (

  ) activated with Calcium Chloride ( ), offering superior chemoselectivity and safety profile.[1]

Reaction Pathway & Chemoselectivity Strategy

The transformation involves the hydride attack on the carbonyl carbon of the ester.[2][3][4] The critical quality attribute (CQA) is the retention of the C-Cl bond on the distal phenyl ring.

Figure 1: Reaction pathway illustrating the target transformation and the potential dehalogenation side reaction.

Protocol A: Low-Temperature Lithium Aluminum Hydride (LAH) Reduction

Best For: Small scale (<5g), rapid synthesis, high throughput medicinal chemistry.[1]

Theoretical Grounding

Aryl chlorides are generally stable to LAH at

in ethereal solvents.[1] However, reductive dehalogenation can occur at reflux temperatures or with prolonged reaction times [1].[1] By maintaining the reaction at and using a stoichiometric slight excess (0.6 - 0.75 equiv of LAH, which provides 2.4 - 3.0 hydrides), we favor carbonyl attack over oxidative addition to the C-Cl bond.[1]

Materials[1][4][5][6][7]

• Substrate: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 equiv).[1]

• Reagent: Lithium Aluminum Hydride (LAH), 1.0 M solution in THF (preferred over solid for safety).[1]

• Solvent: Anhydrous Tetrahydrofuran (THF).[1]

• Quench: Water, 15% NaOH, Magnesium Sulfate (

  ).[1][5][6]

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar and an addition funnel. Flush with Nitrogen (

  ) or Argon.[1]

• Solvation: Dissolve the ester substrate (e.g., 2.46 g, 10 mmol) in anhydrous THF (20 mL). Cool the solution to

  using an ice/water bath.

• Addition: Transfer the LAH solution (7.5 mL of 1.0 M in THF, 0.75 equiv) to the addition funnel. Add dropwise to the ester solution over 15 minutes.

  • Critical: Maintain internal temperature

    . Rapid addition may cause local heating and dehalogenation.[1]

• Reaction: Stir at

  for 30–60 minutes. Monitor by TLC (Hexane:EtOAc 3:1).[1] The starting material ( ) should disappear, and a lower spot ( ) should appear.[1]

• Fieser Workup (Standardized): This method prevents the formation of gelatinous aluminum emulsions [2].[1]

  • Dilute the reaction with diethyl ether (20 mL).

  • While stirring vigorously at

    , add sequentially :
    • mL Water (slowly).[1]
    • mL 15% Aqueous NaOH.[1]
    • mL Water.[1]

• Isolation: Warm to room temperature (RT) and stir for 15 minutes until a white, granular precipitate forms. Add anhydrous

  to dry the organic phase.[7]

• Filtration: Filter through a pad of Celite or a fritted glass funnel. Rinse the cake with THF/Ether.[1]

• Concentration: Evaporate the solvent under reduced pressure to yield the crude alcohol.

Protocol B: Sodium Borohydride / Calcium Chloride System

Best For: Scale-up (>10g), high-value substrates, strictly requiring <0.1% dehalogenation.[1]

Theoretical Grounding

Sodium borohydride (

) alone is typically too mild to reduce esters efficiently.[1] However, the addition of a Lewis acid (like or ) modifies the reducing species in situ to form a borohydride complex (e.g., ) which is significantly more electrophilic and capable of reducing esters, yet remains mild enough to be completely inert toward aryl chlorides [3].[1]

Materials[1][4][7]

• Substrate: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.[1]

• Reagent: Sodium Borohydride (

  ) (powder).[1]

• Additive: Calcium Chloride (

  ) (anhydrous powder or pellets).[1]

• Solvent: THF and Ethanol (2:1 mixture).[1]

Step-by-Step Procedure

• Solvation: In a RBF, dissolve the ester (10 mmol) in a mixture of THF (20 mL) and absolute Ethanol (10 mL).

• Activation: Add anhydrous

  (20 mmol, 2.0 equiv) to the solution. Stir for 10 minutes to allow partial dissolution/complexation.

• Reduction: Cool to

  . Add (25 mmol, 2.5 equiv) in small portions over 20 minutes.

  • Note: Hydrogen gas evolution will occur.[1][8] Ensure proper venting.[1][8]

• Progression: Allow the reaction to warm to RT and stir for 4–16 hours. (This method is slower than LAH).[1]

• Quench: Cool to

  . Carefully add 1M Citric Acid or saturated solution to quench excess borohydride and solubilize calcium salts.[1]

• Extraction: Extract the aqueous layer with Ethyl Acetate (

  mL).

• Purification: Wash combined organics with Brine, dry over

  , and concentrate.

Analytical Validation Data

Upon isolation, the product should be validated using the following spectral markers.

Technique	Parameter	Expected Signal (Approximate)	Diagnostic Interpretation
1H NMR	4.70 ppm	Singlet or Doublet (2H)	Appearance of benzylic -CH2- OH confirms reduction.[1]
1H NMR	3.90 ppm	Disappearance	Loss of methyl ester -OCH3 singlet.[1]
1H NMR	7.30 - 7.60 ppm	Multiplet (Integrate for 8H)	Retention of aromatic protons.[1] Loss of integration suggests dehalogenation.[1]
13C NMR	64-65 ppm	Peak appearance	Benzylic carbon signal.[1]
HPLC	Retention Time	Shift earlier (Reverse Phase)	Alcohol is more polar than the ester precursor.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Dehalogenation Observed	Reaction temperature too high during LAH addition.	Switch to Method B or strictly maintain during LAH addition.
Incomplete Conversion	Old/Inactive LAH or moisture in solvent.[1]	Titrate LAH or use fresh bottle. Ensure solvents are anhydrous.[1]
Gelatinous Emulsion	Improper quenching of Aluminum salts.[1]	strictly follow the Fieser workup ratios (1:1:3). Do not rush the stirring step.
Product is an Aldehyde	Under-reduction (Method B).[1]	Increase reaction time for Method B or increase equivalents to 4.0.

References

• Aryl Halide Stability with LAH

  • Source: "Reduction of Organic Compounds by Lithium Aluminum Hydride."[1][3][4][9][8] J. Am. Chem. Soc.[1]

  • Context: Confirms that while Ar-Br and Ar-I are labile, Ar-Cl is generally stable

    but may reduce at reflux.[1]

  • [1]

• Fieser Workup Protocol

  • Source: "A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction."[1][6][10] ACS Chem. Health Saf.[1][6] 2024.[1][5]

  • Context: Defines the n:n:3n water/NaOH/water quenching ratio to ensure granular precipit

  • [1][6]

• Borohydride/Salt Reduction (Chemoselectivity)

  • Source: "Selective reduction of carboxylic esters... with sodium borohydride-cuprous chloride."[1] J. Org.[1] Chem. (Also references

    variants).[1]
  • Context: Validates the use of salt additives to enhance borohydride reducing power for esters without affecting halides.

  • [1]

• Biphenyl Alcohol Synthesis Context

  • Source: "Process for the preparation of biphenyl intermediates."[11][12] US Patent 4620025A.[1]

  • Context: Describes industrial handling of similar biphenyl intermedi

Sources

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• 2. Esters to Alcohols - Chemistry Steps [chemistrysteps.com]
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• 12. US4620025A - Process for the preparation of biphenyl intermediates - Google Patents [patents.google.com]

Application Notes and Protocols for Amidation Reactions Using Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Introduction: The Significance of Amide Bond Formation in Contemporary Drug Discovery

The amide bond is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals and bioactive molecules.[1][2] The synthesis of amides from carboxylic acids and amines is a kinetically slow process that requires the activation of the carboxylic acid.[3] The biphenyl scaffold is a privileged structure in drug discovery, known to impart favorable pharmacokinetic and pharmacodynamic properties.[2][4][5] This guide provides a comprehensive overview and detailed protocols for the amidation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a key precursor for the synthesis of novel therapeutic agents.

The direct amidation of a methyl ester, such as Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, is generally more challenging than the corresponding carboxylic acid. However, with the appropriate choice of reagents and reaction conditions, high-yielding conversions can be achieved. This document will explore two robust and widely adopted strategies for this transformation: a carbodiimide-mediated coupling and a uronium salt-based approach.

Understanding the Mechanistic Landscape of Amidation

A thorough understanding of the underlying reaction mechanisms is paramount for successful and reproducible amide synthesis. The choice of coupling reagent dictates the specific pathway of carboxylic acid activation.

Carbodiimide-Mediated Amidation: The Role of EDC and HOBt

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used for their efficiency and the water-soluble nature of the urea byproduct, which simplifies purification.[3][6] The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate.[7][8][9] However, this intermediate is unstable and can rearrange to an inactive N-acylurea.[9] To mitigate this and other side reactions like racemization, an additive such as 1-Hydroxybenzotriazole (HOBt) is often employed.[3][9] HOBt intercepts the O-acylisourea to form a more stable and reactive HOBt-ester, which then readily reacts with the amine to furnish the desired amide.[3]

Caption: EDC/HOBt-mediated amidation pathway.

Uronium Salt-Based Amidation: The Power of HATU

Uronium salts, such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), are highly efficient coupling reagents that often provide faster reaction times and higher yields, especially for challenging substrates.[3][10][11] In the presence of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester.[3][12] This active ester is then rapidly attacked by the amine to yield the final amide product.[12]

Caption: HATU-mediated amidation pathway.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the amidation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. It is crucial to perform all reactions under an inert atmosphere (e.g., nitrogen or argon) and with anhydrous solvents to prevent hydrolysis of the activated intermediates.

Protocol 1: EDC/HOBt Mediated Amidation

This protocol is a reliable and cost-effective method suitable for a wide range of amines.

Materials:

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 eq)

• Amine (1.1 - 1.5 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 - 1.5 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 - 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq, optional, for amine salts)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 eq) and the desired amine (1.1 - 1.5 eq).

• Dissolve the starting materials in anhydrous DCM or DMF (approximately 0.1 M concentration).

• Add HOBt (1.2 - 1.5 eq) to the solution and stir until it dissolves.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add EDC (1.2 - 1.5 eq) to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Protocol 2: HATU Mediated Amidation

This protocol is particularly effective for less reactive amines or when faster reaction times are desired.

Materials:

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 eq)

• Amine (1.1 - 1.5 eq)

• HATU (1.2 - 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (1.0 eq) in anhydrous DMF (approximately 0.1 M concentration).

• Add HATU (1.2 - 1.5 eq) to the solution and stir for 5-10 minutes.

• Add DIPEA (2.0 - 3.0 eq) to the reaction mixture.

• Finally, add the amine (1.1 - 1.5 eq) to the activated carboxylic acid solution.

• Stir the reaction at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute with ethyl acetate and wash with saturated aqueous lithium chloride solution (3x) to remove DMF.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: A Comparative Overview

The following table summarizes the key reaction parameters for the two protocols, allowing for a direct comparison to aid in experimental design.

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU
Coupling Reagent	EDC	HATU
Additive	HOBt	None (HOAt is part of HATU)
Base	DIPEA (optional)	DIPEA (essential)
Solvent	DCM or DMF	DMF
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	12 - 24 hours	2 - 6 hours
Work-up	Aqueous wash	Aqueous wash (with LiCl for DMF)
Cost-Effectiveness	More economical	Higher cost
Efficiency	Good to excellent	Excellent, especially for hindered substrates

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the amidation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Caption: General experimental workflow for amidation.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. Here are some common issues and their potential solutions:

• Low Conversion:

  • Cause: Insufficient activation, moisture in the reaction.

  • Solution: Ensure all reagents and solvents are anhydrous. Increase the equivalents of the coupling reagent and additive. Extend the reaction time.

• Side Product Formation:

  • Cause: Rearrangement of the O-acylisourea (with EDC), reaction of the amine with the coupling reagent.

  • Solution: For EDC, ensure HOBt is used. For HATU, add the amine after the carboxylic acid and HATU have been pre-mixed.

• Difficult Purification:

  • Cause: Water-soluble byproducts remaining in the organic layer.

  • Solution: Perform thorough aqueous washes. For EDC reactions, an acidic wash (e.g., 1M HCl) can help remove the urea byproduct. For HATU reactions in DMF, ensure thorough washing with LiCl solution.

Conclusion

The amidation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a critical transformation for the synthesis of novel compounds with potential therapeutic applications. The choice between an EDC/HOBt or a HATU-mediated protocol will depend on the specific amine substrate, desired reaction efficiency, and cost considerations. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can confidently and successfully synthesize a diverse range of biphenyl amide derivatives.

References

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction mechanism of the EDC-catalyzed amidation. Retrieved from [Link]

• Montalbetti, C. A. G. N., & Falque, V. (2016). Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. ACS Combinatorial Science, 18(7), 343–353. [Link]

• ResearchGate. (n.d.). Condition optimization for the amidation reaction. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Carbodiimide-Mediated Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the preparation of amide 2. Retrieved from [Link]

• Franzini, R. M., & Neri, D. (2016). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. ACS Combinatorial Science, 18(7), 343-353. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the amidation reaction. Retrieved from [Link]

• Subirós-Funosas, R., Albericio, F., & El-Faham, A. (2013). Amide Bond Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Molecules, 18(12), 14890–14901. [Link]

• Semetey, V., & Lagnoux, D. (2010). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 21(5), 831–835. [Link]

• Wikipedia. (n.d.). HATU. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved from [Link]

• Ali, H. A., Ismail, M. A., Fouda, A. E.-A. S., & Ghaith, E. A. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(28), 19047–19088. [Link]

• Foley, K. M., & Rich, D. H. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science, 14(9), 2404–2410. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Kumar, S., & Singh, A. K. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 79, 153245. [Link]

• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of biphenyl amides from chiral aliphatic carboxylic acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Diao, T., & Buchwald, S. L. (2010). Palladium-Catalyzed α-Arylation of Carboxylic Acids and Secondary Amides via a Traceless Protecting Strategy. Journal of the American Chemical Society, 132(48), 17142–17144. [Link]

• Goodreid, J. D., Duspara, P. A., Bosch, C., & Batey, R. A. (2014). Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. The Journal of Organic Chemistry, 79(3), 943–954. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 20). Understanding the Properties and Applications of Biphenyl Derivatives. Retrieved from [Link]

• YouTube. (2023, September 24). Amidation Reaction. Retrieved from [Link]

• Batey, R. A., Goodreid, J. D., & Duspara, P. A. (2014). Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. The Journal of Organic Chemistry, 79(3), 943–954. [Link]

• Nottingham ePrints. (n.d.). A Reductive Amination Using Methyl Esters as Nominal Electrophiles. Retrieved from [Link]

• Chen, J., et al. (2022). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. RSC Advances, 12(34), 22067-22072. [Link]

• Google Patents. (n.d.). US6362351B2 - Catalyst and method for amide formation.
• Google Patents. (n.d.). US20050027120A1 - Method for the synthesis of amides and related products from esters or ester-like compounds.

• ResearchGate. (2023, September). Discovery of Novel Carboxamide Derivatives Containing Biphenyl Pharmacophore as Potential Fungicidal Agents Used for Resistance Management. Retrieved from [Link]

• Singh, P., & Kaur, M. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. International Journal of Pharmacy and Pharmaceutical Sciences, 5(2), 52-60. [Link]

Sources

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• 12. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Application Notes and Protocols for the Scalable Synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Introduction: The Strategic Importance of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a key building block in the synthesis of a variety of high-value organic molecules. Its substituted biphenyl structure is a privileged motif in medicinal chemistry, particularly in the development of angiotensin II receptor antagonists and other pharmacologically active compounds. Furthermore, this class of molecules finds applications in materials science, including the synthesis of liquid crystals and organic light-emitting diodes (OLEDs). The efficient and scalable synthesis of this intermediate is therefore of critical importance to researchers in both academic and industrial settings.

This application note provides a detailed guide to two of the most powerful and versatile methods for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate on a scalable basis: the Suzuki-Miyaura cross-coupling and the Negishi cross-coupling reactions. We will delve into the mechanistic underpinnings of each method, provide detailed, step-by-step protocols, and offer insights into process optimization and scale-up considerations.

Comparative Analysis of Synthetic Methodologies

The formation of the carbon-carbon bond between the two aromatic rings is the key transformation in the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. Both the Suzuki-Miyaura and Negishi reactions are palladium-catalyzed cross-coupling reactions that are well-suited for this purpose. The choice between these methods often depends on factors such as the availability and stability of starting materials, functional group tolerance, and cost considerations on an industrial scale.

Feature	Suzuki-Miyaura Coupling	Negishi Coupling
Key Reagents	Aryl halide/triflate and Arylboronic acid/ester	Aryl halide/triflate and Organozinc reagent
Catalyst System	Palladium catalyst (e.g., Pd(PPh₃)₄, Pd/C) and a base	Palladium or Nickel catalyst
Advantages	Boronic acids are generally stable, commercially available, and have low toxicity. The reaction conditions are typically mild and tolerant of a wide variety of functional groups. Boron-containing byproducts are often non-toxic and easily removed.[1][2]	Organozinc reagents exhibit high reactivity and functional group tolerance. The reaction often proceeds with high yields and selectivity.[3][4]
Disadvantages	A base is required, which may not be suitable for base-sensitive substrates. The quality of the boronic acid is crucial for high yields.	Organozinc reagents are often moisture and air-sensitive, requiring inert atmosphere techniques. They are typically prepared in situ from the corresponding organohalide or organolithium compound.
Scalability	Well-established for large-scale synthesis, with numerous examples in the literature for multikilogram production of related compounds.[5]	Scalable, with protocols developed for industrial applications, though the handling of organozinc reagents can present challenges on a large scale.[6]

Reaction Schematics

The two primary retrosynthetic disconnections for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate are illustrated below, forming the basis for the Suzuki-Miyaura and Negishi coupling strategies.

Caption: Retrosynthetic approaches for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Detailed Experimental Protocols

The following protocols are designed to be scalable and are based on established procedures for similar biphenyl syntheses.

Protocol 1: Scalable Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of Methyl 3-bromobenzoate with 4-chlorophenylboronic acid.

Materials and Equipment:

• Methyl 3-bromobenzoate

• 4-chlorophenylboronic acid

• Palladium on carbon (10 wt. %, 50% water wet)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Water, deionized and degassed

• Inert gas (Nitrogen or Argon)

• Jacketed glass reactor with overhead stirrer, reflux condenser, and temperature probe

• Standard laboratory glassware

• Filtration apparatus (e.g., Buchner funnel or filter press for larger scale)

• Rotary evaporator

Step-by-Step Procedure:

• Reactor Setup: Set up a clean and dry jacketed glass reactor equipped with an overhead stirrer, reflux condenser, and an inlet for inert gas.

• Reagent Charging: Under a nitrogen or argon atmosphere, charge the reactor with Methyl 3-bromobenzoate (1.0 equivalent), 4-chlorophenylboronic acid (1.1 equivalents), and sodium carbonate (2.5 equivalents).

• Catalyst Addition: Add Palladium on carbon (0.5-1 mol %) to the reactor. The use of Pd/C is advantageous for large-scale synthesis due to its lower cost and ease of removal by filtration compared to homogeneous catalysts.[5]

• Solvent Addition: Add a degassed mixture of toluene and water (e.g., 4:1 v/v) to the reactor. The use of a biphasic solvent system is common in Suzuki couplings.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the progress of the reaction by a suitable analytical method (e.g., HPLC or GC). The reaction is typically complete within 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the palladium catalyst. Wash the filter cake with toluene.

  • Transfer the filtrate to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to yield Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate as a solid.

Caption: Workflow for Suzuki-Miyaura Synthesis.

Protocol 2: Scalable Synthesis via Negishi Cross-Coupling

This protocol involves the in-situ preparation of the organozinc reagent followed by the palladium-catalyzed coupling.

Materials and Equipment:

• 1-Bromo-4-chlorobenzene

• n-Butyllithium (in hexanes) or Magnesium turnings

• Zinc chloride (ZnCl₂), anhydrous

• Methyl 3-bromobenzoate

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous toluene

• Inert gas (Nitrogen or Argon)

• Jacketed glass reactor with overhead stirrer, addition funnel, and temperature probe

• Dry glassware

• Cannula for liquid transfer

Step-by-Step Procedure:

Part A: Preparation of (4-chlorophenyl)zinc chloride

• Reactor Setup: Set up a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and an argon inlet.

• Grignard Formation (Alternative): If starting from magnesium, add magnesium turnings to the flask. Add a solution of 1-bromo-4-chlorobenzene in anhydrous THF dropwise to initiate the Grignard reaction.

• Lithiation and Transmetalation:

  • Alternatively, dissolve 1-bromo-4-chlorobenzene (1.0 equivalent) in anhydrous THF and cool to -78 °C.

  • Add n-butyllithium (1.0 equivalent) dropwise, maintaining the temperature below -70 °C.

  • After stirring for 30 minutes, add a solution of anhydrous zinc chloride (1.1 equivalents) in anhydrous THF via cannula, while keeping the temperature at -78 °C.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours. The resulting solution of (4-chlorophenyl)zinc chloride is used directly in the next step.

Part B: Negishi Coupling

• Reactor Setup: In a separate, dry, inerted reactor, dissolve Methyl 3-bromobenzoate (0.9 equivalents relative to the organozinc reagent) in anhydrous toluene.

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (1-2 mol %) to the reactor.

• Coupling Reaction:

  • Add the freshly prepared (4-chlorophenyl)zinc chloride solution from Part A to the reactor via cannula at room temperature.

  • Heat the reaction mixture to 60-70 °C and stir for 2-4 hours. Monitor the reaction progress by HPLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the organic phase under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or recrystallization to afford Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Caption: Workflow for Negishi Coupling Synthesis.

Mechanistic Insights

A deeper understanding of the reaction mechanisms allows for more effective troubleshooting and optimization.

Suzuki-Miyaura Coupling Catalytic Cycle

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1][7]

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Negishi Coupling Catalytic Cycle

The Negishi coupling follows a similar catalytic cycle, with the key difference being the use of an organozinc reagent for the transmetalation step.[3]

Caption: Catalytic Cycle of the Negishi Coupling.

Safety and Handling Precautions

• General: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Reagents:

  • Palladium Catalysts: Palladium compounds can be toxic and should be handled with care. Avoid inhalation of dust.

  • Organometallic Reagents (n-Butyllithium, Grignard reagents, Organozinc reagents): These reagents are highly reactive and pyrophoric. They must be handled under a strict inert atmosphere.

  • Solvents: Toluene, THF, and other organic solvents are flammable and should be handled away from ignition sources.

• Waste Disposal: All chemical waste should be disposed of in accordance with local regulations.

Troubleshooting and Optimization

• Low Yields in Suzuki Coupling:

  • Inactive Boronic Acid: Ensure the quality of the boronic acid. Consider using the corresponding boronate ester if the boronic acid is unstable.

  • Inefficient Base: The choice of base is critical. If sodium carbonate is ineffective, consider stronger bases like potassium carbonate or cesium carbonate.

  • Catalyst Deactivation: Ensure the reaction is performed under an inert atmosphere to prevent catalyst oxidation.

• Side Reactions:

  • Homocoupling: The formation of biphenyl from the self-coupling of the boronic acid can occur. This can be minimized by using a slight excess of the boronic acid and ensuring an oxygen-free environment.

• Low Yields in Negishi Coupling:

  • Incomplete Formation of Organozinc Reagent: Ensure all reagents and solvents for the preparation of the organozinc reagent are strictly anhydrous.

  • Catalyst Poisoning: Trace impurities in the starting materials can poison the catalyst. Ensure the purity of all reagents.

Conclusion

The Suzuki-Miyaura and Negishi cross-coupling reactions are both highly effective and scalable methods for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. The choice of method will depend on the specific requirements of the synthesis, including cost, available equipment, and the scale of the reaction. The protocols and insights provided in this application note offer a solid foundation for researchers and process chemists to successfully synthesize this valuable intermediate.

References

• BenchChem. (2025). Application Notes and Protocols for the Use of Methylboronic Acid in Suzuki-Miyaura Coupling. BenchChem.
• ACS Publications. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach.

• Wikipedia. (n.d.). Negishi coupling. Wikipedia. Retrieved from [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific.
• PMC. (n.d.). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. PMC.
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Organic Chemistry Portal. (n.d.). Negishi Coupling. Organic Chemistry Portal.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• Google Patents. (n.d.). US4620025A - Process for the preparation of biphenyl intermediates.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• PMC. (2010, November 10).
• PMC. (n.d.).

Sources

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• 2. gala.gre.ac.uk [gala.gre.ac.uk]
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• 4. Negishi Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Welcome to the technical support center dedicated to optimizing the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. This guide is structured to provide researchers, chemists, and drug development professionals with practical, in-depth solutions to common challenges encountered during this synthesis. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can not only solve immediate issues but also strategically improve your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis, which is typically achieved via a Suzuki-Miyaura cross-coupling reaction.[1]

Q1: What is the most reliable synthetic strategy for preparing Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate?

The most robust and widely adopted method for constructing the biphenyl core of this molecule is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[2][3] This reaction offers high versatility and efficiency.[1][4] There are two primary disconnection approaches to consider:

• Route A: Coupling of Methyl 3-bromobenzoate with (4-chlorophenyl)boronic acid .

• Route B: Coupling of (3-(Methoxycarbonyl)phenyl)boronic acid with 1-chloro-4-iodobenzene .

Recommendation:

Route A is often preferred due to the commercial availability and stability of the starting materials. Methyl 3-bromobenzoate is a common reagent, and (4-chlorophenyl)boronic acid is a stable, frequently used coupling partner.[5][6] While Route B is also viable, 1-chloro-4-iodobenzene is highly useful in many pharmaceutical syntheses, and its reactivity can be leveraged for selective coupling.[7][8]

Q2: My reaction shows very low or no conversion to the desired product. What are the likely causes and how can I fix them?

Low or no product yield is the most common problem and can almost always be traced back to one of the core components of the catalytic system.[9][10] Given that an aryl chloride (from the 4-chlorophenyl moiety) is a relatively unreactive coupling partner, careful optimization is critical.[10][11]

Troubleshooting Low Conversion:

Potential Cause	Scientific Rationale & Explanation	Recommended Solution(s)
Inactive Catalyst	The active Pd(0) species is susceptible to oxidation and degradation.[9] Older catalysts or those improperly stored may have lost activity. Pre-catalysts are often designed to generate the active Pd(0) species more efficiently in situ.	• Use a fresh bottle of palladium catalyst or a modern pre-catalyst (e.g., a Buchwald G3 or G4 pre-catalyst).[9][11]• Increase catalyst loading incrementally, for example, from 1 mol% up to 5 mol%.[9]
Inappropriate Ligand	The oxidative addition of the C-Cl bond to the Pd(0) center is often the rate-limiting step and is sterically and electronically demanding.[2] Bulky, electron-rich phosphine ligands are required to facilitate this step with less reactive aryl chlorides.[11]	• Switch to a bulky biarylphosphine ligand such as SPhos, XPhos, or RuPhos.[9][11]• Ensure an appropriate Palladium-to-Ligand ratio, typically 1:2 to 1:4 for monodentate ligands.[9]
Ineffective Base	The base is crucial for activating the boronic acid to facilitate the transmetalation step.[3][12] The strength and solubility of the base can dramatically affect the reaction rate. An insufficiently strong or poorly soluble base will stall the catalytic cycle.	• For sensitive substrates, consider weaker bases like K₃PO₄ or Cs₂CO₃.[9][11]• For more robust systems, a stronger base may be necessary.[9]• Ensure the base is finely powdered and anhydrous to maximize its surface area and reactivity.[11]
Suboptimal Solvent & Temperature	The solvent must solubilize all components and facilitate the reaction. Many Suzuki couplings require heating to overcome the activation energy of the oxidative addition step.[13] Oxygen in the solvent can deactivate the catalyst.[9]	• Common solvent systems include Toluene, 1,4-Dioxane, or THF, often with water as a co-solvent.[9][13]• Thoroughly degas all solvents (e.g., by sparging with argon or nitrogen for 30+ minutes) before use.[10]• Increase the reaction temperature, often to 80-110 °C, especially when using an aryl chloride.[9][11]

A logical workflow for troubleshooting these issues can be visualized as follows:

Caption: A systematic workflow for troubleshooting low yields.

Q3: I am getting a good conversion, but my yield is low after purification due to major side products. What are these impurities and how can I prevent them?

Side reactions compete with the desired cross-coupling pathway and are a primary cause of reduced yield.[14] The most common culprits in a Suzuki reaction are homocoupling and protodeboronation.[9][14]

• Homocoupling: This is the self-coupling of two molecules of the boronic acid (to form 4,4'-dichlorobiphenyl) or two molecules of the aryl halide (to form dimethyl biphenyl-3,3'-dicarboxylate).

  • Cause: This often occurs when the transmetalation or reductive elimination steps are slow compared to side reactions involving the organopalladium intermediates.

  • Prevention:

    • Use an appropriate ligand: Bulky, electron-rich ligands can favor the cross-coupling pathway.[9]

    • Controlled Addition: In some cases, slow addition of the boronic acid can keep its concentration low, disfavoring homocoupling.[9]

    • Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the boronic acid is common, but a large excess can sometimes promote homocoupling.[10]

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid by a proton source (like water), replacing it with a hydrogen atom.[9] This converts your (4-chlorophenyl)boronic acid into chlorobenzene, which is then lost.

  • Cause: This side reaction is often promoted by high temperatures and the presence of water and base.[9][12]

  • Prevention:

    • Milder Conditions: Use the lowest temperature that gives a reasonable reaction rate.[9]

    • Base Selection: Using a weaker, non-hydroxide base like K₃PO₄ or Cs₂CO₃ can minimize this pathway.[9]

    • Use Boronate Esters: Pinacol esters of boronic acids are often more stable and less prone to protodeboronation than the free boronic acids.[1]

Q4: What is the recommended procedure for the workup and purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate?

Proper workup and purification are essential to isolate the product in high purity. Biphenyl carboxylates are typically crystalline solids, making them amenable to both chromatography and recrystallization.[15][16]

Recommended Purification Protocol:

• Quench and Aqueous Workup: Once the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate or dichloromethane.[10] Wash the organic layer sequentially with water and then brine to remove the inorganic base and salts.[10]

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[17]

• Chromatography: The primary method for purification is flash column chromatography on silica gel.[9]

  • Eluent System: A gradient of ethyl acetate in hexanes (or heptanes) is typically effective. Start with a low polarity (e.g., 2-5% ethyl acetate) and gradually increase the polarity to elute the product.

• Recrystallization (Optional, for high purity): If the product from chromatography still contains minor impurities or if a crystalline solid is desired, recrystallization can be performed.

  • Solvent System: A mixed solvent system like ethyl acetate/hexanes or aqueous ethanol is often effective for biphenyl carboxylic acids and their esters.[16][18] Dissolve the crude solid in a minimum amount of the more soluble solvent (e.g., ethyl acetate) at an elevated temperature, then slowly add the less soluble "anti-solvent" (e.g., hexanes) until turbidity persists. Allow the solution to cool slowly to induce crystallization.

Detailed Experimental Protocol (Route A)

This protocol provides a robust starting point for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.[10]

Caption: General experimental workflow for the Suzuki coupling synthesis.

Materials:

• Methyl 3-bromobenzoate (1.0 equiv)

• (4-chlorophenyl)boronic acid (1.2 equiv)

• Potassium phosphate (K₃PO₄), anhydrous (2.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂ (0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or round-bottom flask equipped with a reflux condenser and magnetic stir bar, add Methyl 3-bromobenzoate, (4-chlorophenyl)boronic acid, and finely powdered potassium phosphate.[10]

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (high-purity argon or nitrogen). Repeat this cycle three times to ensure the removal of all oxygen.[10]

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio) via syringe. The solvent should be thoroughly sparged with argon for at least 30 minutes prior to use.[10]

• Catalyst Addition: In a separate vial, weigh the Pd(OAc)₂ and SPhos ligand and dissolve them in a small amount of the reaction solvent. Add this catalyst solution to the main reaction flask via syringe.

• Heating and Monitoring: Immerse the flask in a preheated oil bath at 100 °C and stir vigorously. Monitor the reaction's progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: Follow the detailed workup and purification protocol described in Q4 .

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting. The cycle consists of three main steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. covasyn.com [covasyn.com]
• 5. 间溴苯甲酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Methyl 3-bromobenzoate | C8H7BrO2 | CID 12070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Chloro-4-iodobenzene | 637-87-6 [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 14. youtube.com [youtube.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. Troubleshooting [chem.rochester.edu]
• 18. reddit.com [reddit.com]

Technical Support Center: Purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate by Column Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate using column chromatography. This guide emphasizes practical, field-proven insights to overcome common challenges encountered during the purification process.

Understanding the Compound: Physicochemical Properties

Property	Estimated Value/Characteristic	Source/Rationale
Molecular Weight	246.69 g/mol	Calculated
Polarity	Moderately Polar	Inferred from the presence of an ester and a chlorinated biphenyl core.
Solubility	Soluble in Dichloromethane, Ethyl Acetate, Hexanes	Based on the general solubility of similar organic compounds.[1]

Troubleshooting Guide: A-Q&A Approach

This section addresses specific issues you may encounter during the column chromatography purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Issue 1: Poor Separation of the Desired Compound from Impurities

• Question: I'm running a column with a hexane/ethyl acetate solvent system, but my desired product is co-eluting with an impurity. How can I improve the separation?

• Answer: This is a common issue that can often be resolved by optimizing the solvent system and other chromatographic parameters.

  • Optimize the Solvent System: The polarity of your eluent is critical for good separation.[2]

    • TLC First: Before running a column, always determine the optimal solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value of 0.2-0.3 for your target compound, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.[3] An initial suggestion for a starting solvent system is a mixture of hexanes and ethyl acetate. A 1:1 (v/v) mixture of hexane-ethyl acetate has been reported to give a similar compound an Rf of 0.3.

    • Gradient Elution: If you have multiple impurities with different polarities, a gradient elution is highly recommended. Start with a low polarity solvent system (e.g., 95:5 hexane/ethyl acetate) and gradually increase the polarity (e.g., to 80:20 or 70:30 hexane/ethyl acetate). This will allow the non-polar impurities to elute first, followed by your moderately polar product, and then the more polar impurities.[3]

    • Alternative Solvents: If hexane/ethyl acetate doesn't provide adequate separation, consider trying a different solvent system. For instance, a dichloromethane/hexane system can offer different selectivity.[4]

  • Column Packing: Ensure your column is packed uniformly. Any channels or cracks in the stationary phase will lead to poor separation.[5]

Issue 2: The Compound is Not Eluting from the Column

• Question: I've been running my column for a long time with a non-polar solvent system, and I can't see my product eluting. What should I do?

• Answer: This indicates that your solvent system is not polar enough to move your compound down the column.

  • Increase Solvent Polarity: Gradually increase the polarity of your mobile phase. If you started with 100% hexanes, begin adding a more polar solvent like ethyl acetate or dichloromethane in increments (e.g., 1%, 2%, 5%, and so on) until you see your compound start to move down the column (as monitored by TLC).[2]

  • Check Compound Stability: In rare cases, highly reactive compounds can decompose on the silica gel. You can test for this by spotting your crude material on a TLC plate, letting it sit for an hour, and then developing it to see if any new spots have appeared.

Issue 3: The Compound Elutes Too Quickly (with the Solvent Front)

• Question: My product is coming off the column almost immediately with the solvent front, and it's still impure. How can I get it to retain on the column better?

• Answer: This is the opposite problem of Issue 2 and means your eluent is too polar.

  • Decrease Solvent Polarity: Start with a much less polar solvent system. If you used a 50:50 hexane/ethyl acetate mixture, try 95:5 or even 98:2 hexane/ethyl acetate. The goal is to get the Rf of your compound in the 0.2-0.3 range on TLC.[6]

Issue 4: Tailing of the Product Peak

• Question: My product is eluting from the column, but the fractions show a long "tail" of the compound, leading to many mixed fractions. What causes this?

• Answer: Peak tailing can be caused by several factors.

  • Sample Overload: You may have loaded too much crude material onto the column. As a general rule, the amount of silica gel should be at least 30-50 times the weight of your crude sample for good separation.[3]

  • Compound Interaction with Silica: If your compound has any basic or acidic functional groups, it can interact strongly with the slightly acidic silica gel, causing tailing. While Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is neutral, this is a good point to remember for other purifications. For basic compounds, adding a small amount of triethylamine (0.1-1%) to the eluent can help. For acidic compounds, a small amount of acetic acid can be added.

  • Inappropriate Solvent: The solvent used to dissolve your sample for loading onto the column might be too strong. Try to dissolve your sample in the initial, least polar eluent if possible.[7]

Experimental Protocol: Flash Column Chromatography

This protocol provides a step-by-step guide for the purification of approximately 1 gram of crude Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

1. Materials and Equipment:

• Glass chromatography column (appropriate size for the amount of silica)

• Silica gel (230-400 mesh)[8]

• Sand (washed)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Compressed air or nitrogen source

• Collection tubes

• TLC plates, chamber, and UV lamp

2. Procedure:

• Solvent System Selection:

  • Perform TLC on the crude material using various ratios of hexane/ethyl acetate (e.g., 9:1, 8:2, 7:3).

  • Identify the solvent system that gives the target compound an Rf value of approximately 0.2-0.3.[3]

• Column Packing (Dry Packing Method):

  • Securely clamp the column in a vertical position in a fume hood.

  • Place a small plug of cotton or glass wool at the bottom of the column.[1]

  • Add a thin layer of sand (approx. 1 cm) on top of the plug.[1]

  • Carefully pour the dry silica gel into the column. Gently tap the side of the column to ensure even packing.

  • Add another layer of sand (approx. 1 cm) on top of the silica gel.[8]

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent like dichloromethane.

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.[9]

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add the initial, least polar solvent system to the top of the column.

  • Apply gentle pressure with compressed air or nitrogen to start the elution.

  • Collect fractions in test tubes.

  • If using a gradient, gradually increase the polarity of the eluent as the column runs.

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain the purified Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Visualizing the Workflow

Caption: Workflow for the purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Frequently Asked Questions (FAQs)

• Q1: What are the most likely impurities in my crude product?

  • A1: If your compound was synthesized via a Suzuki coupling reaction, common impurities include unreacted starting materials (e.g., the boronic acid and the aryl halide), homocoupling byproducts of the starting materials, and residual palladium catalyst.[8]

• Q2: My compound is sensitive to acid. Is silica gel the right choice for the stationary phase?

  • A2: Silica gel is slightly acidic and can cause decomposition of acid-sensitive compounds. If you suspect this is an issue, you can either use a different stationary phase like neutral alumina or "deactivate" the silica gel by pre-eluting the column with a solvent mixture containing a small amount of a base like triethylamine (e.g., 1%).

• Q3: How much silica gel should I use?

  • A3: A general guideline is to use a silica gel to crude product weight ratio of 30:1 to 50:1 for moderately difficult separations. For very difficult separations, this ratio can be increased to 100:1 or more.[3]

• Q4: Can I reuse my column?

  • A4: It is generally not recommended to reuse a column for purifying different compounds as this can lead to cross-contamination. For purifying different batches of the same compound, it may be possible if the column is thoroughly flushed with a strong solvent (like ethyl acetate or methanol) and then re-equilibrated with the initial mobile phase. However, for best results and to ensure high purity, using a fresh column for each purification is advised.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• American Chemical Society Publications. Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Available from: [Link]

• Membrane Solutions. Flash Column Chromatography Guide. Available from: [Link]

• UCT Science. SOP: FLASH CHROMATOGRAPHY. Available from: [Link]

• ResearchGate. Rf values of compound L3 and compound L4. Available from: [Link]

• DSpace@MIT. 7.9. Flash Column Chromatography Guide. Available from: [Link]

• Zakarian Group, UC Santa Barbara. HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. Available from: [Link]

• The Royal Society of Chemistry. Support information. Available from: [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Available from: [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. Available from: [Link]

• University of Victoria, Department of Chemistry. Column chromatography. Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Column Chromatography Procedures. Available from: [Link]

• Google Patents. US4620025A - Process for the preparation of biphenyl intermediates.

• Northrop, B. H. FLASH OPTIMIZATION. Available from: [Link]

• ChemSrc. METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE. Available from: [Link]

• Journal of Planar Chromatography--Modern TLC. Reversed phase thin layer chromatography of five co-administered drugs with surfactant modified solvent systems. Available from: [Link]

• NIST WebBook. Methyl biphenyl-4-carboxylate. Available from: [Link]

• EPA. 3'-Chloro[1,1'-biphenyl]-4-carboxylic acid Properties. Available from: [Link]

• MolPort. methyl 4'-cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylate. Available from: [Link]

• Pharmaffiliates. Methyl 4'-(chloromethyl)-[1,1'-biphenyl]-2-carboxylate. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.uvic.ca [web.uvic.ca]
• 3. Flash Column Chromatography Guide - Membrane Solutions [membrane-solutions.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 7. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. science.uct.ac.za [science.uct.ac.za]

Technical Support Center: Recrystallization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Welcome to the technical support center for the purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. Here, we will address common challenges and provide robust protocols to ensure you obtain a high-purity product.

Understanding the Molecule and the Process

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a moderately polar aromatic ester. The biphenyl core provides rigidity, which is favorable for forming a stable crystal lattice, while the chloro and methyl carboxylate groups influence its solubility.[1] Recrystallization is a powerful purification technique that relies on the principle of differential solubility of a compound in a hot versus a cold solvent.[2] The goal is to select a solvent or solvent system in which the target compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures, while impurities remain in solution.[3]

Part 1: Solvent System Selection

The choice of solvent is the most critical parameter for a successful recrystallization.[3] An ideal solvent will dissolve the compound completely when hot but allow for maximum recovery of pure crystals upon cooling.

Recommended Single Solvents and Solvent Pairs

Given the structure of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a range of solvents with varying polarities should be considered. The following table provides a starting point for solvent screening. It is always recommended to perform small-scale solubility tests before committing to a bulk recrystallization.

Solvent/Solvent System	Rationale & Expected Solubility	Boiling Point (°C)
Ethanol	A good general-purpose polar protic solvent for many organic compounds.[4]	78
Methanol	Similar to ethanol but with a lower boiling point.	65
Toluene	A non-polar aromatic solvent that can be effective for biphenyl compounds.	111
Ethyl Acetate	A moderately polar aprotic solvent.	77
Hexane/Ethyl Acetate	A common mixed-solvent system where solubility can be finely tuned.[5]	Variable
Ethanol/Water	A versatile mixed-solvent system; the compound is dissolved in hot ethanol, and water is added as an anti-solvent.[6]	Variable
Chloroform	Has been used for recrystallizing similar biphenyl carboxylate derivatives.[7]	61

Solvent Selection Workflow

The following workflow can guide you through the process of selecting an appropriate solvent system.

Caption: Workflow for selecting a recrystallization solvent.

Part 2: Step-by-Step Recrystallization Protocol (Ethanol/Water System)

This protocol details a mixed-solvent recrystallization, which often provides excellent results for compounds of this type.

• Dissolution: In an Erlenmeyer flask, add the crude Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. Add the minimum amount of hot ethanol required to just dissolve the solid completely. Gentle heating with a hot plate and stirring will facilitate this process.

• Hot Filtration (Optional but Recommended): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This involves quickly passing the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated flask. This step removes insoluble contaminants.

• Inducing Saturation: While keeping the solution hot, add hot water dropwise with swirling until the solution becomes faintly and persistently cloudy. This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to redissolve the initial precipitate and make the solution clear again.

• Cooling and Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture to remove any residual soluble impurities.

• Drying: Dry the purified crystals, preferably under vacuum, to remove any residual solvent.

Part 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the recrystallization of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Frequently Asked Questions

Q1: What is the most common reason for low crystal yield?

A1: The most frequent cause of low yield is using an excessive amount of solvent during the dissolution step.[6][8] This keeps a significant portion of your compound dissolved in the mother liquor even after cooling. To remedy this, you can try to evaporate some of the solvent and re-cool the solution.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solution becomes saturated at a temperature above the melting point of your compound, causing it to separate as a liquid instead of a solid.[9] This can also be caused by a high level of impurities depressing the melting point.[6]

• Solution: Reheat the solution to redissolve the oil, add a small amount of the "good" solvent (e.g., ethanol in an ethanol/water system) to decrease the saturation temperature, and then allow it to cool more slowly.[8][10]

Q3: No crystals are forming even after cooling in an ice bath. What are my next steps?

A3: This is likely due to either using too much solvent or the solution being supersaturated.[8]

• Inducing Crystallization:

  • Scratching: Gently scratch the inside of the flask at the surface of the liquid with a glass rod. The small scratches on the glass can provide nucleation sites for crystal growth.[10]

  • Seeding: If you have a pure crystal of the compound, add a tiny speck to the solution to act as a seed for crystallization.[10]

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of your compound, and then allow it to cool again.[8]

Q4: My recrystallized product is still impure. What went wrong?

A4: Impurities in the final product can result from several factors:

• Rapid Crystallization: If the solution cools too quickly, impurities can become trapped within the crystal lattice.[10] Ensure slow cooling.

• Insufficient Washing: Failure to wash the collected crystals with fresh, cold solvent can leave behind impurities from the mother liquor.

• Inappropriate Solvent Choice: The chosen solvent may not be effectively separating the desired compound from a specific impurity. Re-evaluate your solvent system.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

By following these guidelines and troubleshooting steps, you will be well-equipped to successfully purify Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate and achieve the desired level of purity for your research and development needs.

References

• JPH04202158A - Purification of 4,4'-biphenyldicarboxylic acid - Google Patents.

• Recrystallization and Crystallization. Available at: [Link]

• Recrystallization-1.pdf. Available at: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. Available at: [Link]

• Recrystallization. Available at: [Link]

• Go-to recrystallization solvent mixtures : r/Chempros - Reddit. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. Available at: [Link]

• METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE | Chemsrc. Available at: [Link]

• 223 questions with answers in RECRYSTALLISATION | Science topic - ResearchGate. Available at: [Link]

• Recrystallization - Single Solvent. Available at: [Link]

• Melting points, colours, solvents for recrystallization, and yields of the compounds 16-28. - ResearchGate. Available at: [Link]

• Synthesis, crystal structure, Hirshfeld surface analysis, density function theory calculations and photophysical properties of methyl 4′-[(4-bromobenzoyl)oxy]biphenyl-4-carboxylate: a compound with bromine⋯oxygen contacts - PMC. Available at: [Link]

• Good solvent for recrystalizing 4-biphenyl carboxylic acid? : r/chemhelp - Reddit. Available at: [Link]

• 3'-Chloro[1,1'-biphenyl]-4-carboxylic acid Properties - EPA. Available at: [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Home Page [chem.ualberta.ca]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis, crystal structure, Hirshfeld surface analysis, density function theory calculations and photophysical properties of methyl 4′-[(4-bromobenzo­yl)­oxy]biphenyl-4-carboxyl­ate: a compound with bromine⋯oxygen contacts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. rubingroup.org [rubingroup.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Suzuki Coupling Failures for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate via the Suzuki-Miyaura cross-coupling reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific transformation. The Suzuki coupling, while a powerful tool for C-C bond formation, can be sensitive to a variety of factors, particularly when dealing with deactivated or challenging substrates such as aryl chlorides.[1][2][3] This resource provides in-depth, experience-driven advice in a question-and-answer format to help you achieve a successful and high-yielding reaction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction shows low to no conversion of the starting materials. What are the likely causes?

Low or no product formation is a common issue and can often be attributed to problems with the catalytic cycle. The Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1][4] A failure in any of these steps will halt the reaction.

Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of palladium source and ligand is critical, especially for less reactive aryl chlorides.[1][2]

  • Palladium Source: While Pd(PPh₃)₄ is a classic choice, it may not be effective for this substrate. Consider using a more active Pd(0) source like Pd₂(dba)₃ or a Pd(II) precatalyst such as Pd(OAc)₂ that is reduced in situ.[5][6]

  • Ligand Choice: Standard phosphine ligands like PPh₃ are often insufficient for aryl chlorides.[6] Bulky, electron-rich phosphine ligands such as Buchwald's dialkylbiaryl phosphines (e.g., SPhos, XPhos) or trialkylphosphines (e.g., P(t-Bu)₃) are known to facilitate the rate-limiting oxidative addition step for aryl chlorides.[7][8]

• Integrity of Reagents:

  • Boronic Acid Quality: Boronic acids can degrade over time through processes like protodeboronation, especially if they are electron-deficient or sterically hindered.[6][9][10] It is advisable to use fresh or recently purified boronic acid. Alternatively, more stable boronic esters (e.g., pinacol esters) can be used.[4][6]

  • Solvent and Base Purity: Ensure that your solvents are of high purity and appropriately degassed.[6] The base should also be of high quality and finely powdered to ensure good mixing.

• Reaction Conditions:

  • Degassing: Oxygen can deactivate the Pd(0) catalyst and oxidize phosphine ligands.[6] Thoroughly degas the reaction mixture by sparging with an inert gas (e.g., Argon) or by using freeze-pump-thaw cycles.[6]

  • Temperature: While higher temperatures can sometimes drive a sluggish reaction, excessive heat can lead to catalyst decomposition and side reactions.[6] A systematic temperature screen is recommended.

Q2: I'm observing significant formation of homocoupled byproducts. How can I minimize this?

Homocoupling, the coupling of two boronic acid molecules, is a common side reaction that reduces the yield of the desired product.[4]

Troubleshooting Steps:

• Rigorous Degassing: The primary cause of homocoupling is often the presence of oxygen.[4][6] Ensure your degassing procedure is meticulous.

• Choice of Palladium Precatalyst: Using a Pd(II) source like Pd(OAc)₂ can sometimes lead to homocoupling during the in situ reduction to Pd(0).[6] Starting with a Pd(0) source such as Pd₂(dba)₃ can help mitigate this issue.[6]

• Stoichiometry: Using a slight excess of the aryl halide relative to the boronic acid can sometimes suppress homocoupling.

Q3: My reaction is producing a significant amount of dehalogenated starting material. What is causing this and how can I prevent it?

Dehalogenation is a side reaction where the aryl halide is reduced to the corresponding arene.

Troubleshooting Steps:

• Choice of Base and Solvent: Strong bases like alkoxides and protic solvents (e.g., alcohols) can sometimes act as hydride sources, leading to dehalogenation.[11] Switching to a weaker base like K₂CO₃ or K₃PO₄ and using an aprotic solvent system (e.g., dioxane/water, toluene/water) is often beneficial.[11]

• Catalyst System: Employing bulky, electron-rich phosphine ligands can favor the desired reductive elimination over pathways that lead to dehalogenation.[11]

• Temperature and Reaction Time: Running the reaction at the lowest effective temperature and for the shortest necessary time can minimize this side reaction.[11]

Experimental Protocols

Protocol 1: General Screening Conditions for Suzuki Coupling

This protocol provides a starting point for optimizing the reaction conditions for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Materials:

• Methyl 3-bromobenzoate (or Methyl 3-chlorobenzoate) (1.0 eq)

• 4-Chlorophenylboronic acid (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 eq)

• Degassed Solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar, add the aryl halide, boronic acid, and base.

• Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Add the degassed solvent via syringe.

• In a separate vial, prepare a stock solution of the palladium precatalyst and ligand in the reaction solvent.

• Add the catalyst/ligand solution to the reaction vessel under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter	Condition 1	Condition 2	Condition 3
Palladium Source	Pd(OAc)₂	Pd₂(dba)₃	Pd(PPh₃)₄
Ligand	SPhos	XPhos	P(t-Bu)₃
Base	K₃PO₄	K₂CO₃	Cs₂CO₃
Solvent	Dioxane/H₂O	Toluene/H₂O	THF/H₂O
Temperature	80 °C	100 °C	120 °C

Table 1: Example of a screening table for reaction optimization.

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the fundamental steps of the Suzuki coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues in your Suzuki coupling reaction.

Caption: A systematic workflow for troubleshooting Suzuki coupling failures.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Baran, P. S. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Retrieved from [Link]

• Green Chemistry. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Retrieved from [Link]

• ResearchGate. (2002, August 7). Palladium‐Catalyzed Coupling Reactions of Aryl Chlorides. Retrieved from [Link]

• The Chemists' Cookbook. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. Retrieved from [Link]

• R Discovery. (2001, January 1). Highly active catalysts for the Suzuki coupling of aryl chlorides. Retrieved from [Link]

• Scott, N. W. J., et al. (2019). The ubiquitous cross-coupling catalyst system 'Pd(OAc)2'/2PPh3 forms a unique dinuclear PdI complex. Chemical Science. Retrieved from [Link]

• Organ, M. G., et al. (2020). Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. PMC. Retrieved from [Link]

• Chemical Science. (2019). The ubiquitous cross-coupling catalyst system 'Pd(OAc)2'/2PPh3 forms a unique dinuclear PdI complex: an important entry point into catalytically competent cyclic Pd3 clusters. Retrieved from [Link]

• Semantic Scholar. (2014, May 1). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• ArODES HES-SO. (2022). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of different solvents on the Suzuki coupling reaction. Retrieved from [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• Israel Journal of Chemistry. (2019, August 30). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Retrieved from [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. Retrieved from [Link]

• Denmark, S. E., & Smith, R. C. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). PMC. Retrieved from [Link]

• Graz University of Technology. (n.d.). Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Retrieved from [Link]

• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of solvent on the Suzuki reaction. Retrieved from [Link]

• ResearchGate. (2025, August 5). Suzuki cross-coupling reactions catalyzed by palladium complex of an inexpensive phosphinite, 2-diphenylphosphinoxynaphthyl. Retrieved from [Link]

• ACS Publications. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Retrieved from [Link]

• The Journal of Organic Chemistry. (1997). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. Retrieved from [Link]

• PubMed. (2002, November 20). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. Retrieved from [Link]

• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions?. r/Chempros. Retrieved from [Link]

• Organometallics. (2018, May 23). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Retrieved from [Link]

• Quora. (2018, April 4). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Retrieved from [Link]

• Reaction Chemistry & Engineering. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010, November 10). Retrieved from [Link]

• A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. (2025, November 26). PMC. Retrieved from [Link]

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• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common challenge in Suzuki-Miyaura coupling reactions: the removal of homocoupling byproducts during the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've synthesized Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, but my crude product is contaminated. What are the likely byproducts and why do they form?

A1: In a typical Suzuki-Miyaura coupling to form your target product, you are reacting a boronic acid (or ester) with an aryl halide. The most common starting materials are 3-(methoxycarbonyl)phenylboronic acid and an aryl halide like 1-chloro-4-iodobenzene . During this palladium-catalyzed reaction, two primary side reactions, known as homocoupling, can occur, leading to significant impurities that complicate purification.[1][2]

• Boronic Acid Homocoupling: This reaction involves the dimerization of two molecules of the boronic acid to form Dimethyl 3,3'-biphenyldicarboxylate . This is often the most prevalent byproduct, and its formation is significantly accelerated by the presence of oxygen in the reaction mixture.[2][3][4] Oxygen can facilitate the oxidative coupling of the boronic acid molecules, catalyzed by palladium.[3]

• Aryl Halide Homocoupling: This involves the coupling of two molecules of the aryl halide to form 4,4'-dichlorobiphenyl . This is typically a more minor byproduct compared to boronic acid homocoupling.[5]

The formation of these byproducts consumes your starting materials, reduces the overall yield of the desired product, and introduces purification challenges due to their structural similarity to the target molecule.[1]

To visualize the reaction and the formation of these byproducts, consider the following scheme:

Caption: Suzuki coupling reaction showing desired product and major homocoupling byproducts.

Q2: How can I reliably separate my desired product from these two homocoupling byproducts? My attempts at chromatography are giving poor separation.

A2: This is a classic purification challenge where the polarity differences between the product and byproducts are subtle but exploitable. The key is to use flash column chromatography with a carefully selected solvent system.

Understanding the Polarity Differences:

Compound	Key Functional Groups	Expected Polarity	Elution Order (Normal Phase)
4,4'-dichlorobiphenyl	Two chloro groups	Least Polar	1st (Elutes fastest)
Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate	One chloro group, one ester	Intermediate Polarity	2nd (Target Compound)
Dimethyl 3,3'-biphenyldicarboxylate	Two ester groups	Most Polar	3rd (Elutes slowest)

The ester group (-COOCH₃) is significantly more polar than the chloro group (-Cl). Therefore, the byproduct with two esters is the most polar, and the byproduct with two chloro groups is the least polar. Your desired product, with one of each, falls in the middle.

Optimized Flash Chromatography Protocol:

A gradient elution is highly recommended over an isocratic (constant solvent mixture) one for separating compounds with close retention factors (Rf).

Protocol 1: Step-by-Step Flash Chromatography

• Prepare the Column: Pack a silica gel column appropriate for the scale of your crude product.

• Load the Sample: Dissolve your crude mixture in a minimal amount of dichloromethane (DCM) or the initial eluent. For less soluble compounds, "dry loading" is superior: adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the top of the column. This technique often leads to sharper bands and better separation.

• Choose the Eluent System: A common and effective solvent system is a mixture of a non-polar solvent (like hexanes or heptane) and a moderately polar solvent (like ethyl acetate).

• Run the Gradient:

  • Start with a very non-polar mixture, for example, 98:2 Hexanes:Ethyl Acetate . This will allow the least polar byproduct, 4,4'-dichlorobiphenyl, to travel down the column while the other two compounds remain near the top.

  • Once the first byproduct has eluted completely (monitor by TLC), gradually increase the polarity of the eluent. A slow gradient to 95:5 and then to 90:10 Hexanes:Ethyl Acetate is a good starting point.

  • Your desired product should elute in this intermediate polarity range.

  • Finally, increase the polarity further (e.g., to 80:20 Hexanes:Ethyl Acetate) to elute the most polar byproduct, Dimethyl 3,3'-biphenyldicarboxylate.

• Monitor Fractions: Collect fractions and analyze them using Thin Layer Chromatography (TLC) to identify which ones contain your pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Tip: If separation is still poor, try a different solvent system. Replacing ethyl acetate with dichloromethane or using a toluene/acetone system can sometimes alter the selectivity and improve separation.[6]

Q3: Can I use a non-chromatographic method like crystallization to purify my product?

A3: Crystallization can be an effective, and often scalable, alternative to chromatography, but its success depends on the relative concentrations of your product and impurities, as well as their solubility properties.[7] Since your desired product is a solid at room temperature, crystallization is a viable option, especially for removing smaller amounts of impurities.

Principle of Operation: Crystallization works by exploiting the differences in solubility between your desired compound and the impurities in a given solvent. The goal is to find a solvent (or solvent pair) in which your product is soluble at high temperatures but poorly soluble at low temperatures, while the impurities remain in solution.[8]

Protocol 2: Recrystallization from a Mixed Solvent System

A mixed-solvent system, such as ethyl acetate/hexanes, is often effective for biphenyl compounds.[9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the "good" solvent (ethyl acetate, in which the product is more soluble) dropwise while heating and stirring until the solid just dissolves. Use the minimum amount of hot solvent necessary.

• Induce Saturation: While the solution is still hot, slowly add the "poor" solvent (hexanes, in which the product is less soluble) dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.

• Re-dissolution: Add a few more drops of the hot "good" solvent (ethyl acetate) until the solution becomes clear again.

• Cooling and Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals. Once at room temperature, you can place the flask in an ice bath to maximize the yield of precipitated crystals.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold hexanes to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum.

Validation: Check the purity of your recrystallized product by taking a melting point and running a TLC or LC-MS analysis. The presence of impurities typically results in a lower and broader melting point range.

Q4: What is the best overall workflow to maximize the purity and yield of my final product?

A4: A robust workflow combines an effective aqueous workup with a carefully chosen purification method. This ensures that you remove as many impurities as possible before the final, most resource-intensive purification step.

The following workflow is a self-validating system designed to systematically remove different types of impurities at each stage.

Caption: A comprehensive workflow from crude reaction mixture to purified product.

Detailed Workflow:

• Aqueous Workup: After the reaction is complete, cool the mixture to room temperature. Quench it with water and transfer to a separatory funnel. Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.[10] Combine the organic layers and wash them with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude solid product.

• Purification:

  • For high purity requirements or complex mixtures: Use Protocol 1 (Flash Chromatography).

  • For larger scales or to remove minor impurities: Use Protocol 2 (Recrystallization). It is sometimes beneficial to first perform a quick filtration through a small plug of silica gel to remove baseline impurities before proceeding with crystallization.

• Final Analysis: Always verify the purity of your final product using appropriate analytical techniques (TLC, LC-MS, NMR) before proceeding to the next step in your research.

By following this structured approach, you can systematically troubleshoot purification issues and reliably obtain high-purity Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate for your research and development needs.

References

• BenchChem. (n.d.). Stereochemistry of Substituted Biphenyl Compounds: An In-depth Technical Guide.
• BenchChem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• BenchChem. (n.d.). Side reactions and byproduct formation in Suzuki coupling of 2-halobenzoic acids.

• Chemistry Stack Exchange. (2017, July 23). What are the byproducts in a Suzuki reaction? Retrieved from [Link]

• Brainly.com. (2023, April 18). A common by-product in Suzuki reactions is the homocoupling product of the aryl boronic acid. Propose a. Retrieved from [Link]

• ResearchGate. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Retrieved from [Link]

• Chegg.com. (2022, March 19). Solved A common by-product in Suzuki reactions is the. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Google Patents. (n.d.). CN101045670A - Process for purifying biphenyl.

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Retrieved from [Link]

• ACS Publications. (2014, January 7). Synthesis and Photophysical Properties of Biphenyl and Terphenyl Arylene–Ethynylene Macrocycles. The Journal of Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2019, September 2). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. PMC. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Pearson. (2022, July 22). Suzuki Reaction Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• Google Patents. (n.d.). US8530689B2 - Processes for the preparation of biphenyl compounds.

• Organic Syntheses. (n.d.). 2,2'-dimethoxy-6-formylbiphenyl. Retrieved from [Link]

• ACS Publications. (n.d.). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Retrieved from [Link]

• Google Patents. (n.d.). KR20120084662A - Oxidative homo-coupling reactions of aryl boronic acids using a porous copper metal-organic framework as a highly efficient heterogeneous catalyst.

• Chemistry Stack Exchange. (2024, June 24). How to avoid side reactions when making boronic esters (Homocoupling, Hydrogen specie)? Retrieved from [Link]

• UCT Science. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Advion. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Retrieved from [Link]

• King Group. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Expression, purification, crystallization and preliminary crystallographic studies of cis-biphenyl-2,3-dihydrodiol-2,3-dehydrogenase from Pandoraea pnomenusa B-356. PMC. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of biphenyl. Retrieved from [Link]

• (n.d.). Guide for crystallization. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Frontiers. (2022, November 30). Biphenyls in Clusiaceae: Isolation, structure diversity, synthesis and bioactivity. Retrieved from [Link]

• Slideshare. (n.d.). Biphenyl derivatives & Atropisomerism. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Reddit. (2025, March 22). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Alternatives.

• Chemistry LibreTexts. (2022, April 7). 2.3D: Separation Theory. Retrieved from [Link]

• National Center for Biotechnology Information. (2010, November 10). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ResearchGate. (2025, August 7). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. Retrieved from [Link]

Sources

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Technical Support Center: Optimizing Catalyst Load for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate Production

Welcome to the technical support center for the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the optimization of catalyst loading for this specific Suzuki-Miyaura cross-coupling reaction. Our goal is to equip you with the knowledge to enhance yield, minimize impurities, and ensure the robustness of your synthetic protocol.

I. Troubleshooting Guide: Addressing Specific Experimental Issues

This section is formatted as a direct question-and-answer guide to address common problems encountered during the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate via Suzuki-Miyaura coupling.

Issue 1: Low or No Product Yield

Question: My reaction is showing low to no conversion of the starting materials (methyl 3-bromobenzoate and 4-chlorophenylboronic acid). Where should I start my investigation?

Answer: Low yield is a frequent challenge and often points to issues with the catalytic cycle or the integrity of your reagents.[1] A systematic approach is the most effective way to diagnose the problem.

1. Catalyst System Integrity:

• Catalyst Activity: The palladium catalyst is the heart of the reaction. If you are using a Pd(II) source like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species.[2][3] Inefficient reduction can halt the catalytic cycle before it even begins. Consider using a pre-catalyst, such as a Buchwald-type G3 or G4 palladacycle, which is designed to generate the active Pd(0) catalyst cleanly and efficiently.[2][4]

• Ligand Choice and Quality: The ligand stabilizes the palladium center, prevents aggregation into inactive palladium black, and modulates its reactivity.[2] For coupling an aryl chloride, which is generally less reactive than a bromide or iodide, bulky and electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often required to facilitate the oxidative addition step.[5][6] Ensure your ligand is not oxidized; use fresh or properly stored material.[1]

• Catalyst Loading: While the goal is to optimize and lower the catalyst load, an initial run with an insufficient amount can result in a stalled reaction.[7] If you suspect this is the issue, incrementally increase the loading (e.g., from 1 mol% to 3-5 mol%) to see if conversion improves.[8]

2. Reaction Conditions:

• Inert Atmosphere: Oxygen can oxidize and deactivate the Pd(0) catalyst.[1] It is crucial to thoroughly degas your solvents and reaction mixture by sparging with an inert gas (argon or nitrogen) or by using several freeze-pump-thaw cycles.[1][9]

• Temperature: Suzuki couplings often require heat to proceed at a reasonable rate.[10] If you are running the reaction at a lower temperature, cautiously increasing it (e.g., to 80-100 °C) may improve the yield. However, be aware that excessive heat can also promote catalyst decomposition and side reactions.[1][11]

• Base: The base is essential for activating the boronic acid for transmetalation.[12][13][14] The choice of base is critical. Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used.[15][16] Ensure the base is of high purity, finely powdered for maximum surface area, and anhydrous if the reaction conditions demand it.

3. Reagent Quality:

• Boronic Acid Stability: Boronic acids can undergo protodeboronation, especially in the presence of water and at elevated temperatures.[2][17] This side reaction converts your boronic acid into an unreactive arene. Use fresh, high-purity (4-chlorophenyl)boronic acid.

• Solvent Purity: Solvents must be of appropriate grade and free from impurities that could poison the catalyst.[7][18] Ensure they are anhydrous if the protocol requires it.

A logical workflow for troubleshooting low yield is presented below:

Caption: Troubleshooting workflow for low yield.

Issue 2: Formation of Significant Side Products

Question: My reaction is proceeding, but I'm observing significant impurities, primarily homocoupling of the boronic acid and dehalogenation of my aryl bromide. How can I suppress these side reactions?

Answer: The formation of side products competes with your desired reaction, consuming starting materials and complicating purification. Addressing them requires fine-tuning your reaction conditions.

1. Homocoupling of Boronic Acid: This side reaction, which forms 4,4'-dichlorobiphenyl, is often promoted by the presence of oxygen or Pd(II) species.[2]

• Strict Anaerobic Conditions: As mentioned before, rigorous degassing is your first line of defense. Oxygen promotes the oxidative homocoupling pathway.[2][9]

• Use of a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ or ensuring the efficient in-situ reduction of a Pd(II) source minimizes the amount of Pd(II) available to catalyze homocoupling.[8]

• Controlled Addition: In some cases, slowly adding the boronic acid to the reaction mixture can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.[8]

2. Dehalogenation/Protodeboronation:

• Dehalogenation: The reduction of methyl 3-bromobenzoate to methyl benzoate is a common issue.[2][19] This can be caused by hydride sources in the reaction mixture. Certain bases or alcoholic solvents can act as hydride donors.[1][2] If dehalogenation is significant, consider switching to a non-hydridic base like K₃PO₄ or Cs₂CO₃ and using an aprotic solvent like dioxane or toluene.[1]

• Protodeboronation: The cleavage of the C-B bond of (4-chlorophenyl)boronic acid to form chlorobenzene is another yield-reducing side reaction.[20] This is often exacerbated by high temperatures and the presence of aqueous bases.[2] Using fresh, high-purity boronic acid and carefully optimizing the temperature can help minimize this issue.[17] Some literature suggests that aryltrifluoroborates or MIDA boronates are more stable and less prone to protodeboronation compared to boronic acids.[14]

Side Product	Common Cause	Recommended Action
4,4'-Dichlorobiphenyl (Homocoupling)	Presence of O₂ or excess Pd(II)	Rigorously degas all reagents and solvents; use a Pd(0) source or efficient pre-catalyst.[2][9]
Methyl benzoate (Dehalogenation)	Hydride sources (e.g., some bases, alcohol solvents)	Switch to a non-hydridic base (K₃PO₄) and an aprotic solvent (dioxane, toluene).[1]
Chlorobenzene (Protodeboronation)	High temperature, aqueous base	Use fresh, high-purity boronic acid; optimize for the lowest effective temperature.[2][17]
Caption: Common side products and mitigation strategies.

Issue 3: Catalyst Deactivation (Formation of Palladium Black)

Question: I'm observing a black precipitate forming in my reaction flask, and the reaction has stalled. What is happening and how can I prevent it?

Answer: The black precipitate is almost certainly "palladium black," which is finely divided, catalytically inactive palladium metal.[11][20] Its formation is a clear sign of catalyst deactivation and is a common reason for incomplete reactions.[11][21]

Causes of Palladium Black Formation:

• Insufficient Ligand: The ligand is crucial for stabilizing the soluble Pd(0) species.[2] An inadequate amount of ligand, or a ligand that is not sterically bulky or electron-rich enough, can allow the palladium atoms to aggregate and precipitate out of solution.[1]

• High Temperature: While heat can increase the reaction rate, excessive temperatures can accelerate the decomposition of the catalyst complex, leading to the formation of palladium black.[11]

• Oxygen Exposure: As with other issues, oxygen can lead to catalyst degradation pathways that result in precipitation.[11]

Troubleshooting Steps:

• Check Ligand-to-Palladium Ratio: Ensure you are using an appropriate ratio, which is typically between 1:1 and 4:1 depending on the specific ligand and catalyst system.[1] For challenging couplings, a higher ligand ratio may be beneficial.

• Use More Robust Ligands: Bulky, electron-rich biarylphosphine ligands (like SPhos, XPhos) or NHC ligands are specifically designed to create more stable and active catalysts that are resistant to aggregation.[11][22]

• Moderate the Temperature: Find the "sweet spot" for temperature. It should be high enough to drive the reaction efficiently but not so high that it causes rapid catalyst decomposition.[11] Running the reaction at a more moderate temperature for a longer duration is often a successful strategy.

• Ensure Anaerobic Conditions: Meticulous degassing and maintaining a positive pressure of an inert gas throughout the experiment is non-negotiable.[9][11]

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the optimization of catalyst loading and general reaction setup.

Q1: What is a typical starting catalyst loading for this type of Suzuki reaction, and how low can I realistically go?

A1: For initial screening and development, a catalyst loading of 1-3 mol% is a common and reasonable starting point.[11] For aryl chlorides, which are less reactive electrophiles, starting at the higher end of this range is often prudent.[5] The goal of optimization is to reduce this loading as much as possible without sacrificing yield or reaction time. In highly optimized systems, particularly in industrial settings, catalyst loadings can be pushed to parts-per-million (ppm) levels, though achieving this requires extensive screening of ligands, bases, solvents, and temperature. For laboratory scale, achieving yields >90% with 0.1 to 0.5 mol% loading would be considered a highly efficient system.

Q2: How do I choose the optimal solvent system?

A2: The solvent plays a critical role in solubilizing reagents, stabilizing the catalyst, and modulating reactivity.[18][23] For Suzuki reactions, common solvents include ethers (dioxane, THF), aromatic hydrocarbons (toluene), and amides (DMF, DMAc).[2][10] Often, a co-solvent of water is added to dissolve the inorganic base and facilitate the transmetalation step.[2][18] The choice can be substrate-dependent, and sometimes a solvent screen is the only way to find the optimal medium.[24] For the synthesis of an ester-containing biphenyl, a system like dioxane/water or toluene/water is a good starting point.[9]

Q3: What is the role of the base, and how does its strength affect the reaction?

A3: The base is crucial for the transmetalation step of the catalytic cycle.[12][13] It activates the organoboron compound, making the organic group more nucleophilic and facilitating its transfer to the palladium center.[14] The strength of the base can be important; stronger bases can sometimes accelerate the reaction but may also promote side reactions, especially with base-sensitive functional groups like the methyl ester in your target molecule.[12] A screening of bases from moderate (K₂CO₃) to strong (K₃PO₄, Cs₂CO₃) is often a key part of the optimization process.[15]

Q4: Can I use a Pd(II) source like Pd(OAc)₂ directly, or is a pre-catalyst necessary?

A4: You can use a Pd(II) source, but it requires an in-situ reduction to the active Pd(0) species for the catalytic cycle to begin.[2][3] This reduction is often accomplished by one of the phosphine ligands, the boronic acid, or another component in the mixture.[23] However, this process can be inefficient and lead to the formation of inactive palladium species.[25] Using a modern pre-catalyst (e.g., Buchwald or PEPPSI-type) is highly recommended as they are designed for clean, efficient, and stoichiometric generation of the active LPd(0) catalyst, leading to more reliable and reproducible results.[2][4]

Q5: What is the general experimental protocol for setting up an optimization reaction?

A5: A robust and reproducible setup is key. The following is a generalized protocol that should be adapted and optimized for your specific needs.

Caption: General experimental workflow for Suzuki coupling.

Detailed Steps:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add methyl 3-bromobenzoate (1.0 equiv.), (4-chlorophenyl)boronic acid (1.1–1.5 equiv.), and the chosen base (2.0–3.0 equiv.).[17]

• Inerting: Seal the flask and thoroughly evacuate and backfill with an inert gas (argon or nitrogen) at least three times.[9][17]

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3) and any additional ligand.[9]

• Solvent Addition: Add the previously degassed solvent (or solvent mixture) via syringe.[8][17]

• Reaction: Heat the mixture to the desired temperature with vigorous stirring.[8][9]

• Monitoring: Monitor the reaction's progress periodically by TLC, LC-MS, or GC-MS until the starting material is consumed.[9]

• Workup: Once complete, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine to remove the inorganic salts. Dry the organic layer, filter, and concentrate under reduced pressure.[8][9]

• Purification: Purify the crude product by column chromatography to isolate the pure Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

III. The Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism is key to rational troubleshooting. The generally accepted cycle for the Suzuki-Miyaura coupling involves three main stages: oxidative addition, transmetalation, and reductive elimination.[5][26][27]

Caption: The Suzuki-Miyaura catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (methyl 3-bromobenzoate) to form a Pd(II) complex. This is often the rate-determining step, especially for less reactive chlorides.[5][26]

• Transmetalation: The organic group from the activated boronic acid (4-chlorophenyl) displaces the halide on the palladium complex. The presence of a base is essential for this step to occur.[5]

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the new C-C bond of the product and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[5]

By understanding which parameters influence each step, you can make more informed decisions to optimize your catalyst load and overall reaction efficiency.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• PMC. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• PMC - NIH. Organoborane coupling reactions (Suzuki coupling). [Link]

• Fiveable. (2025, August 15). Palladium-catalyzed cross-coupling reactions | Organic.... [Link]

• ArODES HES-SO. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• Andrew G Myers Research Group. The Suzuki Reaction. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• ResearchGate. Table 2 : The effect of various bases on the Suzuki coupling reaction a. [Link]

• ACS Publications. (2012, April 5). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings | The Journal of Organic Chemistry. [Link]

• DSpace@MIT. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. [Link]

• YouTube. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• Aidic. Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd. [Link]

• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry. [Link]

• Organic Chemistry Frontiers (RSC Publishing). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. [Link]

• Cross-Coupling Reactions Guide. [Link]

• PMC. Highly Efficient Method for Suzuki Reactions in Aqueous Media. [Link]

• Beilstein Journals. (2020, May 13). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Optimizing Suzuki Coupling: A Guide to Propylboronic Acid. (2026, February 17). [Link]

• ResearchGate. (2025, August 6). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF. [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• Wikipedia. Cross-coupling reaction. [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? : r/Chempros. [Link]

• Organic Chemistry Frontiers (RSC Publishing). (2025, January 22). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. [Link]

• Chemistry Stack Exchange. (2017, July 23). What are the byproducts in a Suzuki reaction?. [Link]

Sources

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• 3. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
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• 24. BJOC - Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents [beilstein-journals.org]
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Solving solubility issues of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in DMSO

A Guide to Solving Solubility Challenges in DMSO

Welcome to the technical support center for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility issues encountered when using Dimethyl Sulfoxide (DMSO) as a solvent. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide is structured in a question-and-answer format to directly address the challenges you may face.

Q1: What are the properties of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, and why is it challenging to dissolve?

A1: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a biphenyl derivative characterized by a rigid, non-polar biphenyl core. Its structure contributes to high lipophilicity and a stable crystalline lattice, making it poorly soluble in aqueous solutions.[1][2] While DMSO is a powerful aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds, the high crystal lattice energy of this compound can still present a significant dissolution barrier.[3][4]

Table 1: Physicochemical Properties of Biphenyl Carboxylates

Property	Value (Estimated/Reported for similar compounds)	Implication for Solubility
Molecular Formula	C₁₄H₁₁ClO₂[5]	-
Molecular Weight	246.7 g/mol [5]	Higher molecular weight can correlate with lower solubility.
Appearance	Off-white crystalline solid[6]	Crystalline solids require energy to break the lattice structure before dissolving.[7]
Melting Point	High (e.g., 223 - 228 °C for the 4-carboxylic acid analog)[8]	A high melting point often indicates a stable crystal lattice, which resists dissolution.

| LogP (Octanol/Water) | High (e.g., ~3.92 for a similar analog)[9] | Indicates significant hydrophobicity and preference for non-polar environments over aqueous ones. |

Q2: I've added the compound to DMSO, but it's not dissolving at room temperature. What should I do first?

A2: This is the most common issue and is typically due to insufficient kinetic energy to overcome the compound's crystal lattice energy. Do not assume insolubility without attempting energy input. The recommended approach is a sequential application of mechanical and thermal energy.

Protocol 1: Standard Dissolution Workflow

This protocol outlines the standard steps to solubilize a difficult compound in DMSO.

Step 1: Initial Mixing

• Add the accurately weighed Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate to a sterile, appropriate-sized vial.[3]

• Add the required volume of anhydrous, high-purity DMSO.[3]

• Vortex the mixture vigorously for 1-2 minutes.[10]

Step 2: Sonication

• If the compound is not fully dissolved, place the vial in a water bath sonicator.

• Sonicate for 10-15 minutes.[11] Sonication uses high-frequency sound waves to create micro-cavitations, which physically break apart the solid particles and enhance solvent interaction.[12][13]

Step 3: Gentle Warming

• If solids persist, transfer the vial to a water bath or heating block set to 37-40°C.[14]

• Intermittently vortex or sonicate the sample for another 10-15 minutes.[3][14]

Scientist's Note: Applying heat increases the kinetic energy of the system, which helps to break the intermolecular forces within the crystal lattice, favoring the dissolution process.[15] However, exercise caution, as excessive heat can degrade some compounds.[3][16] Always check the compound's thermal stability if higher temperatures are considered.

Table 2: Comparison of Dissolution Techniques

Technique	Mechanism	Pros	Cons
Vortexing	Mechanical Agitation	Simple, fast, readily available.	Low energy input; often insufficient for highly crystalline compounds.[10]
Sonication	Acoustic Cavitation	High energy input, effective at breaking up particles, minimal bulk heating.[17]	Can induce precipitation in some rare cases; requires specific equipment.[17]

| Gentle Heating | Thermal Energy | Increases molecular motion, enhancing the dissolution rate for endothermic processes.[18] | Risk of compound degradation at elevated temperatures.[3] |

Troubleshooting Workflow: From Insolubility to a Clear Solution

The following diagram outlines the decision-making process for tackling solubility issues.

Caption: A step-by-step workflow for dissolving challenging compounds in DMSO.

Q3: My compound dissolved in 100% DMSO, but it precipitated when I diluted it into my aqueous cell culture media. Why did this happen?

A3: This is a classic case of a compound "crashing out" of solution. While highly soluble in pure DMSO, the compound has very low aqueous solubility.[1] When the DMSO stock is diluted into an aqueous buffer, the polarity of the solvent system dramatically increases. The water molecules cannot effectively solvate the hydrophobic compound, causing it to precipitate.[3][19] This is a very common issue in biological assays.[14][20]

Q4: How can I prevent my compound from precipitating upon dilution into an aqueous buffer?

A4: The key is to avoid making a large dilution directly from a high-concentration DMSO stock into the final aqueous medium. The best practice is to perform serial dilutions in 100% DMSO first to lower the compound concentration before the final aqueous dilution step.[3][20] This minimizes the local concentration of the compound when it first encounters the aqueous environment, reducing the likelihood of precipitation.

Protocol 2: Serial Dilution in 100% DMSO

This protocol is essential for preparing working solutions for dose-response experiments in cell-based assays.

Objective: To create a series of compound concentrations in 100% DMSO before final dilution into an aqueous medium, ensuring the final DMSO concentration remains constant and low (typically <0.5%).[3]

Step 1: Prepare the Highest Concentration Stock

• Prepare your highest concentration stock solution (e.g., 10 mM) in 100% DMSO as described in Protocol 1.

Step 2: Set Up Dilution Series

• Label a series of sterile microcentrifuge tubes for each desired concentration (e.g., 1 mM, 100 µM, 10 µM).

• Add a specific volume of 100% DMSO to all tubes except the first one (the 10 mM stock). For a 10-fold dilution series, this might be 90 µL.

Step 3: Perform the Dilutions

• Transfer 10 µL from the 10 mM stock to the tube labeled "1 mM" (containing 90 µL of DMSO). Mix thoroughly by vortexing. This tube now contains a 1 mM solution in 100% DMSO.

• Using a fresh pipette tip, transfer 10 µL from the 1 mM tube to the "100 µM" tube. Mix thoroughly.

• Continue this process for all subsequent dilutions.[3]

Step 4: Final Dilution into Assay Medium

• You now have a range of concentrations all in 100% DMSO. To prepare your final working solutions, you can now perform a large dilution (e.g., 1:1000, by adding 1 µL of each DMSO stock to 1 mL of assay medium). This results in a final DMSO concentration of 0.1%, which is well-tolerated by most cell lines.[3][20]

Q5: How can I be sure my compound is truly dissolved and not a fine colloidal suspension?

A5: Visual inspection can be misleading. A solution may appear clear but could be a suspension of fine, non-dissolved particles, which would lead to inaccurate concentration data.[1] Two methods can help verify true dissolution:

• Tyndall Effect: Shine a laser pointer through the vial. If the laser beam becomes visible as it passes through the liquid, it indicates the presence of suspended particles scattering the light (a colloid). A true solution will not show the beam's path.[1]

• Filtration Test: Filter the solution through a 0.22 µm syringe filter. If the compound is truly dissolved, the concentration of the filtrate, as measured by an analytical method like HPLC, should be identical to the pre-filtered solution. If it is a suspension, the filter will trap the particles, and the filtrate concentration will be significantly lower.[1]

Q6: I'm still facing issues. Should I consider a co-solvent?

A6: Yes, if you have exhausted the options in Protocol 1 and still cannot achieve the desired concentration, a co-solvent system may be necessary. Co-solvents are water-miscible organic solvents that can be used to reduce the overall polarity of the solvent system, helping to keep hydrophobic compounds in solution.[1][21]

However, it is critical to note that co-solvents can impact your experimental system. For example, they can alter protein-ligand binding kinetics or exhibit cellular toxicity.[22][23] Always run a vehicle control with the same concentration of the DMSO/co-solvent mixture.

Table 3: Common Co-solvents for Biological Assays

Co-Solvent	Properties & Use Cases	Typical Final Concentration
Ethanol	Less polar than water, often used for very hydrophobic compounds.	<1%
Polyethylene Glycol (PEG 400)	A low-molecular-weight polymer that can enhance the solubility of lipophilic compounds.[24]	1-5%

| N-Methyl-2-pyrrolidone (NMP) | A powerful solvent, but its use in cell-based assays should be carefully validated for toxicity.[24] | <0.5% |

Best Practices for Storage and Handling

• Use Anhydrous DMSO: DMSO is highly hygroscopic and readily absorbs water from the atmosphere.[25] This absorbed water can significantly decrease the solubility of hydrophobic compounds over time.[12][13] Always use high-purity, anhydrous DMSO and keep containers tightly sealed.

• Store Properly: Stock solutions should be stored at -20°C or -80°C in tightly sealed vials to maintain integrity.[3]

• Aliquot Solutions: To avoid repeated freeze-thaw cycles, which can promote compound precipitation, aliquot your stock solution into smaller, single-use volumes upon preparation.[3][12]

References

• Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High Throughput Sonication: Evaluation for Compound Solubilization. Combinatorial Chemistry & High Throughput Screening, 8(6), 499-512. Retrieved from [Link]

• PubMed. (2005). High throughput sonication: evaluation for compound solubilization. Retrieved from [Link]

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath. Retrieved from [Link]

• PubMed. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Retrieved from [Link]

• Isabett, J., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry, 61(2), 123-131. Retrieved from [Link]

• Dejardin, T., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules. Journal of Chemical Information and Modeling, 53(7), 1785-1794. Retrieved from [Link]

• gChem. (n.d.). DMSO. gChem. Retrieved from [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. Ziath. Retrieved from [Link]

• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?. Retrieved from [Link]

• dos Santos, A. P., et al. (2021). Characterization of Binary Solvent Mixtures of DMSO with Water and Other Cosolvents. Journal of Molecular Liquids, 335, 116215. Retrieved from [Link]

• Luzar, A., & Chandler, D. (1996). Elucidation of the Water–DMSO Mixing Process Based on an IR Study. The Journal of Chemical Physics, 104(17), 6836-6847. Retrieved from [Link]

• Isabett, J., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry, 61(2), 123-131. Retrieved from [Link]

• Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications?. Retrieved from [Link]

• GEUS. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• gChem. (n.d.). DMSO Physical Properties. gChem. Retrieved from [Link]

• Estrade, S. A., et al. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 6(5), 578-581. Retrieved from [Link]

• Regulations.gov. (n.d.). Dimethyl Sulfoxide (DMSO) Physical Properties. Retrieved from [Link]

• Chemsrc. (2025). METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE. Retrieved from [Link]

• NIH. (2010). Effects of Dimethyl Sulfoxide on Surface Water near Phospholipid Bilayers. Retrieved from [Link]

• Ascendia Pharmaceuticals. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Contract Pharma. (2017). Optimizing Drug Solubility. Retrieved from [Link]

• Pharmaceutical Engineering. (2012). Overcoming the Challenge of Poor Drug Solubility. Retrieved from [Link]

• ResearchGate. (2020). How we can dissolve highly insoluble compounds in solvent such as DMSO, WATER, MeOH etc.?. Retrieved from [Link]

• Thermo Fisher Scientific. (2026). Safety Data Sheet - Methyl biphenyl-4-carboxylate. Retrieved from [Link]

• Journal of Undergraduate Chemical Research. (2017). Investigation of Thermal Properties of Carboxylates with Various Structures. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Methyl biphenyl-4-carboxylate. Retrieved from [Link]

• EPA. (2025). 3'-Chloro[1,1'-biphenyl]-4-carboxylic acid Properties. Retrieved from [Link]

• PubMed. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Retrieved from [Link]

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Reference Data & Comparative Studies

1H NMR Spectrum Analysis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate: A Comparative Guide

Executive Summary & Structural Context

In small-molecule drug discovery, biphenyl scaffolds are ubiquitous structural motifs. The regioselective synthesis of these scaffolds—typically via palladium-catalyzed Suzuki-Miyaura cross-coupling [1]—often yields complex reaction mixtures containing unreacted starting materials or structural isomers. For the target compound, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate , verifying the exact regiochemistry of the ester group is a critical quality control step before downstream functionalization.

This guide objectively compares the analytical identification performance of the target meta-ester compound against its primary synthetic alternatives: the para-ester (Alternative A) and the ortho-ester (Alternative B). By analyzing the causality behind specific 1H NMR chemical shifts, researchers can establish a self-validating framework for rapid isomer differentiation.

Mechanistic Causality in Spectral Divergence

To move beyond rote memorization of chemical shifts, it is essential to understand the physical chemistry driving the NMR spectra of biphenyl derivatives [2]. The spectral divergence among the three isomers is governed by two primary forces:

• Electron-Withdrawing Anisotropy (Deshielding): The methyl ester group (-COOCH₃) is strongly electron-withdrawing via both resonance and inductive effects. Protons located ortho or para to this group experience significant electron depletion, shifting their resonance downfield (higher ppm).

• Dihedral Twist and Steric Shielding: Biphenyl rings are rarely coplanar in solution due to steric hindrance at the ortho positions. When a bulky substituent (like an ester) is placed at the ortho position (Alternative B), the steric clash forces a large dihedral angle twist [3]. This forces the ester's methyl protons directly into the shielding cone of the adjacent 4'-chlorophenyl ring's π-electron cloud, driving an anomalous upfield shift.

These mechanistic rules allow us to predict and validate the structure of the synthesized product with absolute certainty.

Comparative Performance: Target vs. Isomeric Alternatives

The most efficient way to evaluate the success of the synthesis is to analyze the downfield aromatic region (> 7.8 ppm) and the aliphatic methoxy region (~3.5 - 4.0 ppm).

• Target Compound (3-Carboxylate / Meta-Isomer): The hallmark of the target is the H-2 proton . Situated between the ester and the phenyl ring, it is heavily deshielded but lacks any ortho-coupled neighbors. It appears as a distinct, fine triplet (due to long-range meta coupling) at ~8.22 ppm .

• Alternative A (4-Carboxylate / Para-Isomer): This molecule is highly symmetric. The protons ortho to the ester (H-3 and H-5) are chemically equivalent and appear as a clean, highly integrated 2H doublet at ~8.10 ppm .

• Alternative B (2-Carboxylate / Ortho-Isomer): Due to the severe dihedral twist described above, extended conjugation is broken. No protons are pushed past 8.0 ppm. Furthermore, the methoxy group is sterically shielded, shifting drastically upfield to ~3.65 ppm compared to the standard ~3.94 ppm.

Decision tree for identifying biphenyl ester isomers via diagnostic 1H NMR chemical shifts.

Quantitative Data Comparison Table

The following table summarizes the high-resolution 1H NMR data (400 MHz, CDCl₃) enabling direct comparative analysis of the three structural isomers.

Proton Assignment	Target: 3-Carboxylate (Meta)	Alt A: 4-Carboxylate (Para)	Alt B: 2-Carboxylate (Ortho)
Ester -OCH₃	~3.94 ppm (s, 3H)	~3.93 ppm (s, 3H)	~3.65 ppm (s, 3H) (Shielded)
H-2 (Biphenyl)	~8.22 ppm (t, J=1.5 Hz, 1H)	~7.65 ppm (d, J=8.5 Hz, 2H)	-
H-3 (Biphenyl)	-	~8.10 ppm (d, J=8.5 Hz, 2H)	~7.85 ppm (dd, J=7.8, 1.5 Hz, 1H)
H-4 (Biphenyl)	~8.02 ppm (dt, J=7.8, 1.5 Hz, 1H)	-	~7.55 ppm (td, J=7.8, 1.5 Hz, 1H)
H-5 (Biphenyl)	~7.53 ppm (t, J=7.8 Hz, 1H)	~7.65 ppm (d, J=8.5 Hz, 2H)	~7.45 ppm (td, J=7.8, 1.5 Hz, 1H)
H-6 (Biphenyl)	~7.73 ppm (dt, J=7.8, 1.5 Hz, 1H)	~8.10 ppm (d, J=8.5 Hz, 2H)	~7.35 ppm (dd, J=7.8, 1.5 Hz, 1H)
H-2', H-6' (4'-Cl)	~7.50 ppm (d, J=8.5 Hz, 2H)	~7.55 ppm (d, J=8.5 Hz, 2H)	~7.30 ppm (d, J=8.5 Hz, 2H)
H-3', H-5' (4'-Cl)	~7.42 ppm (d, J=8.5 Hz, 2H)	~7.45 ppm (d, J=8.5 Hz, 2H)	~7.38 ppm (d, J=8.5 Hz, 2H)

Self-Validating Experimental Protocol for Quantitative NMR (qNMR)

To ensure that the spectral data can be trusted for both identification and purity assessment, the acquisition protocol must act as a self-validating system. Follow this methodology precisely:

Step 1: Sample Preparation (Concentration Control)

• Action: Dissolve exactly 15.0 mg of the synthesized compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: Maintaining a consistent concentration (~0.1 M) prevents concentration-dependent chemical shift drifting. Aromatic protons are highly susceptible to intermolecular π-stacking interactions at high concentrations, which can artificially shift signals and obscure fine meta-couplings.

Step 2: Instrument Acquisition Parameters

• Action: Set the spectrometer (400 MHz or higher) to a standard 1H pulse sequence (e.g., zg30). Crucially, set the relaxation delay (D1) to 5.0 seconds . Acquire 16 to 64 scans depending on probe sensitivity.

• Causality: Aromatic protons and the aliphatic methoxy group have fundamentally different longitudinal relaxation times (T1). A standard default 1-second delay leads to incomplete relaxation of the methyl protons, artificially reducing their integration value. A 5-second delay ensures a thermodynamically relaxed state, guaranteeing accurate integration.

Step 3: Processing and Phase Correction

• Action: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz before Fourier Transformation. Perform rigorous manual zero-order and first-order phase correction.

• Causality: Precise phase correction is mandatory to resolve the fine meta-coupling (J ~ 1.5 Hz) of the H-2 proton. If the phase is distorted, the diagnostic H-2 triplet will blur into a broad singlet, reducing structural confidence.

Step 4: The Self-Validation Check

• Action: Integrate the internal TMS signal to exactly 0.00 ppm. Next, integrate the methoxy singlet (~3.94 ppm) and calibrate it to exactly 3.00 . Finally, select the entire aromatic region (7.40 - 8.30 ppm).

• Validation: The sum of the aromatic region must equal exactly 8.00 ± 0.05 . Any deviation indicates the presence of residual solvent, unreacted boronic acid, or isomeric impurities, immediately invalidating the purity of the batch.

References

• PdCl2 Immobilized in Polyacrylamide: a Low Cost and Eco-Friendly Catalyst for Suzuki-Miyaura Reactions. Semantic Scholar.
• Biphenyl | C6H5C6H5 | CID 7095. PubChem - NIH.
• The structure of substituted biphenyls as studied by proton NMR in nem

A Guide to the 13C NMR Chemical Shifts of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate: A Predictive and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry and drug discovery, the unambiguous structural elucidation of novel small molecules is paramount. Among the suite of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy stands as a cornerstone for mapping the carbon skeleton of organic compounds. This guide provides an in-depth analysis of the expected 13C NMR chemical shifts for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a substituted biphenyl of interest in medicinal chemistry and materials science.

As no direct experimental spectrum for this specific molecule is readily available in the public domain, this guide will leverage established principles of substituent chemical shift (SCS) effects, data from analogous compounds, and computational prediction tools to present a reliable, predicted 13C NMR spectrum. This approach not only provides a valuable reference for chemists who may synthesize this compound but also serves as an educational tool for understanding how to interpret and predict 13C NMR spectra for complex aromatic systems.

Predicted 13C NMR Data for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

The predicted chemical shifts for the 14 unique carbon atoms of the target molecule are summarized below. The numbering scheme used for assignment is also provided.

Molecular Structure and Carbon Numbering

Caption: Molecular structure and numbering scheme for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Table 1: Predicted 13C NMR Chemical Shifts

Carbon Atom	Predicted Chemical Shift (ppm)	Justification Highlights
Ring A
C1	~142.5	Quaternary, attached to Ring B, deshielded.
C2	~127.0	Aromatic CH, ortho to ester, slightly deshielded.
C3	~131.0	Quaternary, attached to ester group, deshielded.
C4	~129.5	Aromatic CH, para to ester, minor effect.
C5	~130.0	Aromatic CH, meta to ester, minor effect.
C6	~129.2	Aromatic CH, ortho to C1, similar to biphenyl.
Ring B
C1'	~139.0	Quaternary, attached to Ring A, deshielded by Cl.
C2', C6'	~128.5	Aromatic CH, ortho to Cl, shielded by Cl.
C3', C5'	~129.1	Aromatic CH, meta to Cl, minor effect.
C4'	~133.5	Quaternary, attached to Cl, strongly deshielded.
Substituents
C=O	~166.5	Ester carbonyl carbon.
O-CH3	~52.3	Methyl ester carbon.

Note: These values are estimates based on additive models and data from similar compounds. Actual experimental values may vary slightly.

Scientific Rationale for Chemical Shift Assignments

The prediction of 13C NMR chemical shifts is grounded in the principle of additivity, where the influence of each substituent on the benzene ring can be estimated. We begin with the foundational chemical shifts of biphenyl and then adjust them based on the known effects of the chloro and methyl carboxylate groups.

• Biphenyl Core: In unsubstituted biphenyl, the carbons resonate around 127-129 ppm, with the quaternary carbons (C1/C1') appearing further downfield around 141 ppm.[1][2]

• Ring B (4'-chlorophenyl moiety): The chlorine atom is an electron-withdrawing group via induction but an electron-donating group via resonance. Its effect on the 13C chemical shifts of a benzene ring is well-documented.

  • The carbon directly attached to the chlorine (ipso-carbon, C4') is significantly deshielded, with a shift of approximately +6 ppm relative to benzene.

  • The ortho carbons (C2', C6') are slightly shielded (approx. +0.4 ppm).

  • The meta carbons (C3', C5') are slightly deshielded (approx. +1.3 ppm).

  • The para carbon (C1') is slightly shielded (approx. -1.9 ppm). Applying these increments to the biphenyl core helps predict the shifts for Ring B. For instance, the chemical shift for chlorobenzene shows the ipso-carbon at ~134.3 ppm and the other ring carbons between 126-130 ppm.[3][4]

• Ring A (3-(methoxycarbonyl)phenyl moiety): The methyl carboxylate group is an electron-withdrawing group.

  • The ester carbonyl carbon (C=O) has a characteristic chemical shift in the range of 165-175 ppm.[5][6]

  • The methyl carbon (O-CH3) typically appears around 52 ppm.[6]

  • The ipso-carbon (C3) is deshielded.

  • The ortho- and para- carbons (C2, C4, C6) are also deshielded, while the meta-carbon (C5) is less affected. Data for methyl benzoate shows the ipso-carbon around 130 ppm and the carbonyl at ~167 ppm.[6][7]

By combining these effects, we arrive at the predicted values in Table 1. The quaternary carbons (C1, C3, C1', C4') are the most deshielded due to their substitution pattern. The remaining aromatic CH signals fall within the expected 127-131 ppm range, with their precise shifts determined by their position relative to the substituents.

Comparative Analysis with Alternative Methodologies

While 13C NMR is a powerful tool for structural elucidation, it is often used in conjunction with other analytical techniques for comprehensive characterization.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
13C NMR Spectroscopy	Detailed carbon framework, connectivity, and chemical environment.	Unambiguous structural information; non-destructive.	Low sensitivity, requires more sample and longer acquisition times.[8]
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), fragmentation patterns.	High sensitivity, small sample requirement, rapid analysis.[8][9]	Provides indirect structural information; isomers can be difficult to distinguish.[10]
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-Cl).	Fast, simple, non-destructive.	Provides limited information on the overall molecular structure.[11]
Computational (DFT) Methods	Theoretical prediction of NMR chemical shifts and other properties.	Can aid in assigning complex spectra and confirming structures.[12][13][14]	Computationally intensive; accuracy depends on the level of theory and basis set used.[15]

In a typical workflow, a researcher would first use Mass Spectrometry to confirm the molecular weight and elemental composition of the synthesized compound. IR spectroscopy would then be used to verify the presence of key functional groups like the ester carbonyl. Finally, 1H and 13C NMR spectroscopy would provide the definitive evidence for the complete molecular structure by mapping out the proton and carbon skeletons. For particularly challenging structural assignments, DFT calculations can be employed to compare theoretical chemical shifts with the experimental data, providing an additional layer of confidence.[13]

Experimental Protocol for 13C NMR Acquisition

Acquiring a high-quality 13C NMR spectrum requires careful sample preparation and selection of appropriate experimental parameters.

Workflow for 13C NMR Acquisition

Caption: A typical workflow for acquiring and processing a 13C NMR spectrum.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 50-100 mg of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.[16] Due to the low natural abundance of the 13C isotope, a higher concentration is required compared to 1H NMR.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl3), in a small vial. CDCl3 is a common choice for its ability to dissolve a wide range of organic compounds.[17]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter, which can degrade spectral quality.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This corrects for any magnetic field drift.

  • Tune and match the 13C and 1H probe channels to the sample.

  • Shim the magnetic field to optimize its homogeneity, which results in sharp, symmetrical peaks.

  • Set up a standard proton-decoupled 13C NMR experiment (zgpg30 or similar pulse program). Key parameters include:

    • Spectral Width: ~240 ppm (to cover the full range of possible carbon chemical shifts).

    • Acquisition Time (AQ): ~1-2 seconds.

    • Relaxation Delay (D1): ~2-5 seconds. A longer delay is needed for quaternary carbons, which have longer relaxation times.

    • Number of Scans (NS): Typically 1024 or more, depending on the sample concentration. The signal-to-noise ratio improves with the square root of the number of scans.[18] A standard experiment can take from one to several hours.[19]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive phase.

  • Apply baseline correction to obtain a flat baseline.

  • Reference the spectrum by setting the solvent peak to its known chemical shift (e.g., the central peak of the CDCl3 triplet at 77.16 ppm).

  • Identify the chemical shift of each peak in the spectrum.

By following this guide, researchers can confidently predict, acquire, and interpret the 13C NMR spectrum of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, facilitating its unambiguous structural verification.

References

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Mass spectrometry (MS) fragmentation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Comprehensive Mass Spectrometry Guide: Structural Elucidation and Quantification of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing halogenated biphenyl derivatives in complex matrices. Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (C₁₄H₁₁ClO₂, Exact Mass: 246.0448 Da) is a prime example of a compound that requires a nuanced understanding of gas-phase ion chemistry.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for the analysis of this compound. By examining the causality behind its fragmentation pathways, we establish self-validating experimental protocols designed for rigorous structural elucidation and high-sensitivity quantification.

Mechanistic Causality in Fragmentation

Understanding the fundamental differences between hard and soft ionization is critical for method development. The fragmentation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is governed by the competition between the biphenyl core's stability and the lability of the methyl ester group.

EI-MS (Hard Ionization, Odd-Electron Chemistry): Under standard 70 eV electron ionization, the molecule is stripped of an electron to form an odd-electron radical cation ([M]⁺•) at m/z 246 (for the ³⁵Cl isotope) and m/z 248 (for the ³⁷Cl isotope)[1]. Because the compound contains a single chlorine atom, this molecular ion cluster exhibits a diagnostic 3:1 isotopic ratio[2]. The primary fragmentation is driven by the ester moiety. Alpha-cleavage at the carbonyl bond results in the expulsion of a methoxy radical (•OCH₃, -31 Da)[3],[4]. This yields a highly stable, resonance-stabilized acylium cation at m/z 215. Subsequent loss of neutral carbon monoxide (CO, -28 Da) generates the chlorinated biphenyl cation at m/z 187[3]. While polychlorinated biphenyls typically exhibit sequential losses of chlorine radicals[5],[6], the ester-directed cleavage in this specific compound outcompetes direct dehalogenation, making the acylium ion the base peak.

ESI-MS/MS (Soft Ionization, Even-Electron Chemistry): In positive electrospray ionization, the molecule accepts a proton to form the even-electron adduct [M+H]⁺ at m/z 247/249. The "even-electron rule" dictates that these ions preferentially expel neutral molecules rather than radicals[1]. Consequently, instead of losing a methoxy radical, the protonated ester undergoes a rearrangement to eliminate neutral methanol (CH₃OH, -32 Da), forming the same m/z 215 acylium core. Increasing the collision energy (CE) during tandem MS forces the secondary loss of CO to yield the m/z 187 product ion.

EI-MS fragmentation pathway of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

Selecting the appropriate analytical platform depends on the project's end goal: untargeted structural confirmation or high-throughput, low-level quantification.

Table 1: Performance Comparison & Scientific Causality

Performance Metric	GC-EI-MS	LC-ESI-MS/MS (MRM)	Scientific Causality
Ionization Mechanism	Hard (70 eV EI)	Soft (ESI Positive)	EI induces extensive fragmentation for structural elucidation[6]; ESI preserves the pseudo-molecular ion [M+H]⁺ for targeted MRM.
Primary Precursor Ion	[M]⁺• (m/z 246)	[M+H]⁺ (m/z 247)	Radical cation vs. Protonated adduct.
Sensitivity (LOD)	Moderate (~10-50 ng/mL)	High (~1-5 ng/mL)	MRM transitions filter out chemical noise, significantly improving the signal-to-noise (S/N) ratio.
Matrix Susceptibility	Low	High (Ion Suppression)	Gas-phase ionization is largely immune to LC mobile-phase modifiers and co-eluting salts.
Isomer Resolution	Excellent	Moderate	Capillary GC columns provide superior theoretical plates for resolving closely related positional isomers[5].

Self-Validating Experimental Protocols

To guarantee data integrity, these protocols are designed as self-validating systems. Built-in quality control checks confirm the success of each step before proceeding, ensuring the final data is trustworthy.

Comparative analytical workflow for GC-MS and LC-MS/MS methodologies.

Protocol A: GC-EI-MS Structural Confirmation

Step 1: Sample Preparation Perform liquid-liquid extraction and reconstitute the sample in n-hexane to a concentration of 10 µg/mL. Causality: Hexane is highly volatile and non-polar, ensuring optimal transfer to the GC column without solvent expansion overloading the liner. Step 2: Chromatographic Separation Inject 1 µL splitless at 250°C onto a DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Use a temperature program: 100°C (hold 1 min), ramp at 20°C/min to 300°C (hold 5 min). Step 3: Mass Spectrometric Detection Set the transfer line to 280°C, the EI source to 230°C, and the quadrupole to 150°C. Acquire data in Full Scan mode (m/z 50–350). Step 4: Self-Validation (Isotopic Fidelity Check) Integrate the molecular ion cluster at m/z 246 and 248. The area ratio of ³⁵Cl/³⁷Cl must be 3.12 ± 0.2. If the ratio deviates, the peak is contaminated by a co-eluting isobaric interference, and the chromatographic gradient must be adjusted.

Protocol B: LC-ESI-MS/MS High-Sensitivity Quantification

Step 1: Sample Preparation Dilute the sample in a 50:50 mixture of Acetonitrile/Water to a final concentration between 1-100 ng/mL. Step 2: Chromatographic Separation Inject 2 µL onto a C18 UPLC column (100 x 2.1 mm, 1.7 µm) maintained at 40°C. Use a gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Causality: Formic acid acts as a proton donor, maximizing the formation of the [M+H]⁺ adduct in the ESI source. Step 3: Mass Spectrometric Detection Operate the mass spectrometer in ESI positive mode. Set the capillary voltage to 3.0 kV, desolvation temperature to 400°C, and desolvation gas flow to 800 L/hr. Step 4: MRM Acquisition & Self-Validation Program the mass spectrometer using the optimized transitions in Table 2. Self-Validation Check: The ratio of the quantifier transition (247.0 → 215.0) to the qualifier transition (247.0 → 187.0) must remain constant (±15%) across all calibration standards and unknown samples to confirm peak identity.

Table 2: Optimized MRM Transitions for LC-ESI-MS/MS

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Purpose	Causality / Mechanism
247.0 (³⁵Cl)	215.0	15	Quantifier	Loss of neutral CH₃OH (-32 Da)
247.0 (³⁵Cl)	187.0	25	Qualifier	Sequential loss of CH₃OH and CO
249.0 (³⁷Cl)	217.0	15	Qualifier	Isotopic confirmation of ³⁷Cl

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A Comparative Guide to the FTIR Analysis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate: Focus on the Ester Moiety

For researchers and professionals in drug development and chemical synthesis, unequivocal structural confirmation is paramount. Fourier-Transform Infrared (FTIR) spectroscopy remains a first-line, non-destructive technique for identifying functional groups and providing a molecular "fingerprint." This guide provides an in-depth analysis of the characteristic FTIR absorption bands for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, with a specific focus on the methyl ester group, comparing its spectral features to relevant structural analogs.

Theoretical Framework: Deciphering the Vibrational Signature

The infrared spectrum of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a composite of the vibrational modes of its constituent parts: the methyl ester, the substituted biphenyl core, and the chloro-substituent. The position, intensity, and shape of each absorption band are dictated by bond strength, atomic masses, and electronic effects like conjugation.

• The Aromatic Ester Group (-COOCH₃): This is the most diagnostic functional group. Aromatic esters are well-known to exhibit a pattern of three intense peaks corresponding to the C=O stretch and two distinct C-O stretches.[1] Conjugation of the carbonyl group with the biphenyl ring system is a key factor that lowers the frequency of the C=O stretching vibration compared to its aliphatic counterparts.[2]

• The Biphenyl Core: The two aromatic rings give rise to characteristic absorptions. These include C-H stretching vibrations just above 3000 cm⁻¹ and several C=C in-ring stretching vibrations between 1400 and 1600 cm⁻¹.[3][4]

• Substitution Pattern: The positions of the substituents on the biphenyl rings create a unique pattern of C-H out-of-plane (OOP) bending vibrations in the 675-900 cm⁻¹ region.[3] This region is crucial for confirming the 1,3 (meta) and 1,4 (para) substitution pattern of the final compound. Weak overtone and combination bands between 1650 and 2000 cm⁻¹, often called "benzene fingers," also provide clues to the substitution pattern.[3][5]

• The Chloro Substituent (C-Cl): The C-Cl stretching vibration is typically found in the fingerprint region, generally between 800 and 600 cm⁻¹.[6]

Spectral Interpretation and Comparative Data

While a definitive spectrum for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is not publicly available, we can accurately predict its absorption bands based on extensive data from analogous compounds. The following table summarizes the expected key absorptions and compares them with simpler, related molecules to highlight the structural contributions of each moiety.

Wavenumber (cm⁻¹)	Vibrational Mode & Assignment	Expected Intensity	Comparative Analysis & Comments
~3050-3100	Aromatic C-H Stretch	Medium-Weak	Typical for sp² C-H bonds in aromatic rings.[3][4] Expected to be present, similar to benzene and biphenyl.
~2955, 2850	Methyl C-H Stretch (asymmetric & symmetric)	Medium-Weak	Arises from the -OCH₃ group. A standard feature of methyl esters.[7]
~1720-1725	Ester C=O Stretch (Carbonyl)	Very Strong	This is the most prominent peak. Its position is lower than a simple aliphatic ester (~1740 cm⁻¹) due to conjugation with the aromatic ring.[1][8][9] The extended biphenyl system maintains this conjugation.
~1600, ~1500	Aromatic C=C In-Ring Stretch	Medium	Characteristic of all aromatic compounds, indicating the presence of the benzene rings.[3][4]
~1435-1450	Methyl C-H Bend (asymmetric)	Medium	Another characteristic vibration of the -CH₃ group in the methyl ester.
~1250-1310	Ester C-O-C Asymmetric Stretch	Strong	The second key band for an aromatic ester.[1] This band is often more intense and at a higher frequency than in aliphatic esters.
~1100-1130	Ester O-C-C Symmetric Stretch	Strong	The third characteristic peak of the ester "Rule of Three".[1] Its presence, along with the C=O and other C-O stretch, confirms the ester group.
~800-850	Aromatic C-H Out-of-Plane (OOP) Bend	Strong	This region is highly diagnostic of the substitution pattern. A 1,4-disubstituted (para) ring (the chloro-substituted ring) and a 1,3-disubstituted (meta) ring (the ester-substituted ring) will each produce strong, characteristic bands.
~740-780	Aromatic C-H OOP Bend / C-Cl Stretch	Strong	The C-Cl stretch for aromatic chlorides typically appears in this range. It may overlap with one of the C-H OOP bending bands.

Standard Operating Protocol for FTIR Analysis (ATR)

To ensure high-quality, reproducible data, a standardized protocol is essential. Attenuated Total Reflectance (ATR) is a modern, convenient method for analyzing solid powder samples directly.

Objective: To obtain a high-resolution FTIR spectrum of a solid sample of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Materials:

• FTIR Spectrometer with a Diamond or Germanium ATR accessory

• Sample of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (powder)

• Spatula

• Isopropyl Alcohol (reagent grade)

• Kimwipes or other lint-free tissue

Methodology:

• System Preparation: Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a Kimwipe lightly dampened with isopropyl alcohol. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, run a background spectrum.

  • This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

  • Typical parameters: 16-32 scans, 4 cm⁻¹ resolution, 4000-650 cm⁻¹ range.

• Sample Application:

  • Using a clean spatula, place a small amount of the powdered sample onto the center of the ATR crystal. Only enough to completely cover the crystal surface is needed.

  • Engage the ATR pressure arm and apply consistent pressure to ensure firm contact between the sample and the crystal. This is critical for achieving a strong signal.

• Sample Spectrum Acquisition:

  • Using the same parameters as the background scan, acquire the sample spectrum.

  • The software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Process the resulting spectrum. Perform a baseline correction and peak-picking routine to identify the precise wavenumbers of the absorption maxima.

  • Compare the identified peaks with the expected values in the reference table to confirm the compound's identity and purity.

• Post-Analysis Cleaning:

  • Retract the pressure arm and carefully remove the bulk of the powder sample with a dry Kimwipe.

  • Perform a final cleaning of the ATR crystal with isopropyl alcohol as described in Step 2 to prepare for the next sample.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the ATR-FTIR analysis protocol.

Caption: Workflow for ATR-FTIR analysis of a solid sample.

References

• Smith, B. C. (2020). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. UCLA Chemistry. [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. MSU Chemistry. [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics. UCLA Chemistry. [Link]

• Smith, B. C. (2020). The Benzene Fingers, Part I: Overtone and Combination Bands. Spectroscopy Online. [Link]

• Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. NIU Chemistry. [Link]

• ResearchGate. (2018). FT-IR spectra for ester 1 (oleic acid methyl ester), ester 2 (stearic...). Scientific Figure. [Link]

• Chemistry LibreTexts. (2021). 1.7: Infrared Spectra of Some Common Functional Groups. [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. CU Boulder Chemistry. [Link]

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• 2. Infrared Spectrometry [www2.chemistry.msu.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 8. orgchemboulder.com [orgchemboulder.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

A Senior Application Scientist's Guide to the Melting Point Range Validation of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

The Significance of a Validated Melting Point in Pharmaceutical Development

In the pharmaceutical industry, a sharp and reproducible melting point range is a key indicator of a pure crystalline substance.[1][2] Any deviation, such as a broadened melting range or a depression in the melting temperature, can signify the presence of impurities.[2][3] For novel compounds like Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, where public reference standards are absent, establishing a robust, internally validated method for melting point determination is not just a matter of good science; it is a regulatory necessity.

This guide will walk you through a comprehensive protocol for determining and validating the melting point of this specific biphenyl carboxylate. We will leverage the established principles of the United States Pharmacopeia (USP) General Chapter <741> "Melting Range or Temperature" and employ a comparative analysis with a commercially available, structurally similar isomer to establish a reliable internal standard.[4][5][6]

Comparative Analysis: A Strategy for Validation in the Absence of a Primary Standard

Given the lack of a certified reference standard for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, a scientifically sound approach is to perform a comparative analysis with a closely related compound that has a well-documented melting point. For this purpose, we have selected Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate (CAS 89901-02-0) , an isomer with a reported melting point of 113-115 °C .[7]

This comparative approach allows us to:

• Verify instrument performance using a compound with a known melting point in a similar range to what might be expected for the target compound.

• Establish a baseline for the melting behavior of a closely related chemical structure.

• Develop confidence in the experimentally determined melting point of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Below is a summary of the key compounds in this validation study:

Compound Name	CAS Number	Role in Validation	Expected Melting Point (°C)
Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate	Not Available	Test Article: Compound requiring validation	To be determined
Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate	89901-02-0	Comparative Standard: Isomer with known melting point	113-115
USP Melting Point Reference Standards	Various	Calibration Standards: For instrument qualification	Certified Values

Experimental Protocol: A Step-by-Step Guide to Melting Point Validation

This protocol is designed to be a self-validating system, incorporating instrument calibration, comparative analysis, and rigorous data interpretation.

Part 1: Instrument Calibration and Qualification

The foundation of any accurate melting point determination is a properly calibrated instrument. This procedure should be performed at regular intervals and before any critical analysis.[8][9]

Objective: To ensure the melting point apparatus is performing within the required accuracy as per USP <741>.

Materials:

• Melting Point Apparatus (e.g., Mettler Toledo MP70 or similar)

• USP Melting Point Reference Standards (select at least two standards that bracket the expected melting point of the comparative standard, e.g., Vanillin and Caffeine).

• Melting point capillaries

Procedure:

• Instrument Setup: Power on the melting point apparatus and allow it to stabilize according to the manufacturer's instructions.

• Sample Preparation: Carefully pack a melting point capillary with a USP reference standard to a height of 2-3 mm.

• Melting Point Determination:

  • Set the starting temperature to 10 °C below the lower limit of the reference standard's certified melting range.

  • Set the heating rate to 1 °C/minute.[9][10]

  • Insert the capillary and initiate the heating program.

• Data Recording: Record the temperature at which the substance is first observed to collapse or liquefy (onset) and the temperature at which it is completely liquid (clear point).

• Acceptance Criteria: The observed melting point of the reference standard must fall within the certified range provided by the USP.

• Repeat: Repeat the process for a second USP reference standard.

Part 2: Comparative Analysis and Validation

Objective: To determine the melting point of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate and validate it against the comparative standard.

Materials:

• Calibrated Melting Point Apparatus

• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (Test Article)

• Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate (Comparative Standard, CAS 89901-02-0)

• Melting point capillaries

Procedure:

• Sample Preparation:

  • Ensure both the test article and the comparative standard are finely powdered and completely dry.[1]

  • Separately pack capillaries with each compound to a height of 2-3 mm. Prepare three capillaries for each compound.

• Melting Point Determination of the Comparative Standard:

  • Set the starting temperature to approximately 100 °C.

  • Set the heating rate to 1 °C/minute.

  • Determine the melting range for the three capillaries of Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate.

• Data Analysis of the Comparative Standard:

  • The observed melting range should be within or very close to the reported 113-115 °C range. This confirms the suitability of the instrument and method for this class of compounds.

• Melting Point Determination of the Test Article:

  • Based on the melting point of the isomer, a preliminary rapid heating can be performed to estimate the melting point of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

  • For the formal determination, set the starting temperature 10 °C below the estimated melting point.

  • Set the heating rate to 1 °C/minute.

  • Determine the melting range for the three capillaries of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

• Data Recording and Interpretation:

  • Record the onset and clear point for each of the three replicates for both compounds.

  • Calculate the mean and standard deviation for the melting ranges.

  • A narrow melting range (typically ≤ 2 °C) for the test article is indicative of high purity.

Visualization of the Validation Workflow

Caption: Workflow for Melting Point Validation.

Establishing an Internal Specification

Upon successful completion of this validation protocol, an internal specification for the melting point of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate can be established. This specification should be based on the mean melting range obtained from multiple batches of the material that have been independently verified for purity by other analytical techniques (e.g., HPLC, NMR).

Conclusion

Validating the melting point of a new chemical entity in the absence of a primary reference standard requires a meticulous and scientifically sound approach. By adhering to the principles of USP <741> and employing a comparative analysis with a structurally similar compound, researchers and drug development professionals can establish a robust and defensible internal standard. This ensures the quality and consistency of the material, which is paramount for successful research and development.

References

• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia.

• Scribd. (n.d.). USP 741 Melting Point or Range. Retrieved from [Link].

• Labcompliance. (n.d.). USP 741 Melting Point. Retrieved from [Link].

• Uspbpep.com. (n.d.). usp31nf26s1_c741, General Chapters: <741> MELTING RANGE OR TEMPERATURE. Retrieved from [Link].

• ResearchGate. (2016, June 11). Compliance with amended General Chapter USP <741> Melting Range or Temperature. Retrieved from [Link].

• Mettler Toledo. (n.d.). Melting Point Reference Standards. Retrieved from [Link].

• Pharma Beginners. (2020, July 20). Melting Point Apparatus - SOP. Retrieved from [Link].

• Scribd. (n.d.). SOP For Melting Point Calibration. Retrieved from [Link].

• California State University, Bakersfield. (n.d.). Lab 3: Calibration of a Melting Point Apparatus. Retrieved from [Link].

• Chemsrc. (n.d.). METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE. Retrieved from [Link].

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link].

• National Center for Biotechnology Information. (2014, December 9). How Accurately Can We Predict the Melting Points of Drug-like Compounds?. Retrieved from [Link].

• Mettler Toledo. (n.d.). DETERMINATION OF MELTING POINTS. Retrieved from [Link].

• NANOLAB. (n.d.). Melting Point Determination in Pharmaceutical Industry. Retrieved from [Link].

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• 2. nano-lab.com.tr [nano-lab.com.tr]
• 3. resolvemass.ca [resolvemass.ca]
• 4. thinksrs.com [thinksrs.com]
• 5. scribd.com [scribd.com]
• 6. uspbpep.com [uspbpep.com]
• 7. METHYL 4'-CHLORO[1,1'-BIPHENYL]-4-CARBOXYLATE | 89901-02-0 [chemicalbook.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pharmabeginers.com [pharmabeginers.com]
• 10. researchgate.net [researchgate.net]

Comparing reactivity of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate vs ethyl ester

The following technical guide compares the reactivity, physical properties, and experimental applications of the methyl and ethyl esters of 4'-chloro[1,1'-biphenyl]-3-carboxylic acid.

Executive Summary

In the development of biphenyl-based pharmacophores, the choice between Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (Me-CBP) and Ethyl 4'-chloro[1,1'-biphenyl]-3-carboxylate (Et-CBP) is rarely arbitrary.

While both serve as stable precursors for the 4'-chloro[1,1'-biphenyl]-3-carboxylic acid scaffold (a core structure in NSAID research and kinase inhibitors), their reactivity profiles diverge significantly under hydrolytic and nucleophilic conditions.

• Select the Methyl Ester (Me-CBP) when rapid saponification is required or when atom economy in large-scale synthesis is a priority.

• Select the Ethyl Ester (Et-CBP) for enhanced lipophilicity during purification, higher stability against accidental transesterification in alcoholic solvents, or as a prodrug mimic with slower metabolic clearance.

Structural & Physical Profile

The core scaffold is a meta-substituted biaryl system. The electronic influence of the 4'-chloro group (electron-withdrawing via induction, electron-donating via resonance) is dampened by the twisted biphenyl linkage, making the ester reactivity primarily dependent on the local steric environment of the alkoxy group.

Feature	Methyl Ester (Me-CBP)	Ethyl Ester (Et-CBP)	Impact on Workflow
Formula	C₁₄H₁₁ClO₂	C₁₅H₁₃ClO₂	Ethyl adds ~14 Da; negligible for small scale.
Steric Bulk	Low (A-value ~1.70)	Medium (A-value ~1.75)	Critical: Ethyl group hinders nucleophilic attack at carbonyl.
Lipophilicity (LogP)	~4.2 (Predicted)	~4.6 (Predicted)	Ethyl ester elutes later on Reverse Phase HPLC; better solubility in non-polar solvents.
Crystallinity	Generally Higher MP	Generally Lower MP	Methyl esters often pack more efficiently, aiding crystallization.

Reactivity Comparison

Hydrolysis Kinetics (Saponification)

The most distinct difference lies in the rate of hydrolysis. Base-catalyzed saponification (B

2 mechanism) proceeds through a tetrahedral intermediate.

• Me-CBP: The small methyl group offers minimal steric hindrance to the incoming hydroxide ion. The transition state is lower in energy, leading to fast hydrolysis (typically 2–5x faster than ethyl analogs).

• Et-CBP: The ethyl group's methylene (-CH₂-) unit introduces rotational degrees of freedom and steric bulk that shield the carbonyl carbon. This raises the activation energy for the formation of the tetrahedral intermediate.

Experimental Implication: If your protocol requires mild hydrolysis (e.g., LiOH at 0°C) to preserve sensitive functional groups elsewhere, Me-CBP is the superior candidate. Et-CBP often requires heating or stronger bases (NaOH/KOH), which may risk side reactions.

Transesterification Susceptibility

In alcoholic solvents (methanol/ethanol) with acid or base catalysts, esters undergo exchange.

• Risk: Dissolving Me-CBP in ethanol with a catalyst will rapidly yield Et-CBP (and vice versa).

• Control: Always match the solvent alcohol to the ester alkyl group (e.g., use MeOH for Me-CBP) unless transesterification is the goal.

Metal-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Both esters are robust under standard Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, Toluene/Water). However, if the base concentration is high and the reaction time is prolonged at reflux, Me-CBP is more prone to premature hydrolysis to the free acid than Et-CBP.

Visualizing the Reactivity Pathways

The following diagram illustrates the kinetic decision-making process and the mechanistic pathways for these esters.

Caption: Comparative mechanistic flow. Note the thicker green path for Methyl ester hydrolysis indicating faster kinetics due to reduced steric hindrance.

Experimental Protocols

Protocol A: Controlled Saponification of Me-CBP

Use this protocol for rapid generation of the acid with minimal thermal stress.

• Dissolution: Dissolve 1.0 eq of Me-CBP in THF:MeOH (3:1 v/v). Concentration ~0.1 M.

• Reagent Addition: Add 2.0 eq of LiOH·H₂O (dissolved in minimal water).

• Reaction: Stir at 20°C (Room Temp) .

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). Me-CBP (higher R_f) should disappear within 30–60 minutes .

• Workup: Acidify to pH 3 with 1M HCl. The biphenyl acid typically precipitates. Filter and wash with cold water.

Protocol B: Robust Hydrolysis of Et-CBP

Use this protocol when the ethyl ester is used for stability or solubility reasons.

• Dissolution: Dissolve 1.0 eq of Et-CBP in THF:EtOH (3:1 v/v). Note: Use EtOH to prevent transesterification artifacts.

• Reagent Addition: Add 3.0 eq of NaOH (2M aqueous solution).

• Reaction: Heat to 60°C .

  • Checkpoint: Et-CBP requires thermal activation. Reaction time is typically 2–4 hours .

• Workup: Evaporate organics. Dilute with water. Acidify to pH 2. Extract with EtOAc if precipitation is incomplete.

References

• Comparative Hydrolysis Kinetics

  • Study: "Comparative chemical and biological hydrolytic stability of homologous esters."
  • Relevance: Establishes that methyl benzoates hydrolyze ~2-4x faster than ethyl analogs due to steric hindrance

  • Source: [Alves, C. et al. (2022).[1] Journal of Biomolecular Structure and Dynamics.]([Link])

• Steric Effects in Ester Hydrolysis

  • Study: "Quantitative structure-metabolism relationships: steric and nonsteric effects."
  • Relevance: Defines the "Inaccessible Solid Angle" parameter, confirming the ethyl group's methylene unit significantly blocks nucleophilic

  • Source:

• General Reactivity of Carboxylic Acid Derivatives

  • Guide: "Relative Reactivities of Carboxylic Acid Deriv
  • Relevance: Provides the foundational hierarchy of acyl substitution, placing methyl esters above ethyl esters in electrophilicity.

  • Source:[2]

Sources

• 1. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 21.6 Chemistry of Esters - Organic Chemistry | OpenStax [openstax.org]

TLC Rf values for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate in hexane/ethyl acetate

This guide details the thin-layer chromatography (TLC) behavior of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate , a common intermediate synthesized via Suzuki-Miyaura cross-coupling. It focuses on optimizing separation from starting materials (Methyl 3-bromobenzoate and 4-chlorophenylboronic acid) using Hexane/Ethyl Acetate systems.

Introduction & Chemical Context

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a biaryl ester typically synthesized by coupling Methyl 3-bromobenzoate (electrophile) with 4-chlorophenylboronic acid (nucleophile).

Efficient purification requires distinguishing the product from:

• Unreacted Aryl Halide: Methyl 3-bromobenzoate (similar polarity).

• Boronic Acid: 4-chlorophenylboronic acid (highly polar/baseline).

• Homocoupled Byproducts: 4,4'-dichlorobiphenyl (highly non-polar).

This guide compares solvent systems to maximize resolution (

) and provides a self-validating protocol for reaction monitoring.

Solvent System Comparison (Hexane/Ethyl Acetate)

The standard mobile phase for this lipophilic ester is Hexane/Ethyl Acetate (Hex/EtOAc) . The table below compares the retention factor (

) shifts across different polarity ratios.

Table 1: Solvent Ratio Optimization Guide

Solvent Ratio (Hex:EtOAc)	Estimated Product	Separation Quality	Application
95:5 (19:1)	0.15 – 0.25	High	Best for separating non-polar byproducts (e.g., homocoupled biaryls) from the product.
90:10 (9:1)	0.30 – 0.40	Optimal	Recommended Standard. Balances run time with excellent resolution from starting bromide.
80:20 (4:1)	0.50 – 0.60	Moderate	Good for rapid reaction monitoring; may cause co-elution with starting bromide on short plates.
70:30 (7:3)	0.70 – 0.80	Low	Too polar. Product moves near solvent front; poor resolution from impurities.

Expert Insight: While 4:1 is common for general esters, the biphenyl core increases lipophilicity. A 9:1 ratio often provides the critical separation needed to distinguish the product from the starting bromide, which can run very close in more polar systems.

Reaction Monitoring: Component Comparison

The most critical aspect of this TLC analysis is the relative elution order. Due to the extended aromatic system (biphenyl), the product is slightly more lipophilic (moves faster) than the starting benzoate, but significantly more polar than homocoupled byproducts lacking the ester group.

Table 2: Relative Elution Order (Hex/EtOAc 9:1)

Component	Role	Approx	Visualization (UV 254nm)
4,4'-Dichlorobiphenyl	Byproduct	0.85 – 0.90	Weak fluorescence (Top spot)
Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate	Product	0.35 – 0.45	Strong dark spot (Extended conjugation)
Methyl 3-bromobenzoate	Starting Material	0.25 – 0.35	Moderate dark spot
4-Chlorophenylboronic acid	Starting Material	0.00 – 0.05	Baseline (often streaks)
Pd Catalyst (Ligand)	Catalyst	Variable	Often yellow/orange at solvent front or baseline

Mechanistic Note on Separation

• Product vs. SM (Bromide): The substitution of the Bromine atom (polarizable, electron-rich) with a 4-chlorophenyl ring increases the overall lipophilicity of the molecule on silica gel. Therefore, the Product typically elutes slightly higher (

  product > bromide).

• Boronic Acid: Contains free hydroxyl groups capable of hydrogen bonding with the silica stationary phase, pinning it to the baseline in non-polar solvents.

Experimental Protocol

Materials

• Stationary Phase: Silica Gel 60

  aluminum or glass-backed plates.

• Mobile Phase: Hexane (or Heptane) and Ethyl Acetate (HPLC Grade).

• Visualization: UV Lamp (254 nm).

Step-by-Step Methodology

• Chamber Preparation:

  • Add 10 mL of Hexane/EtOAc (9:1) to a developing chamber.

  • Insert a filter paper wick to ensure vapor saturation (prevents "smiling" or uneven solvent fronts). Cap and equilibrate for 5 minutes.

• Sample Spotting (The "Co-Spot" Technique):

  • Dissolve a small aliquot of the reaction mixture in EtOAc.

  • Lane 1: Starting Material (Methyl 3-bromobenzoate) Reference.

  • Lane 2: Co-spot (Reaction Mixture + Starting Material). Critical for detecting co-elution.

  • Lane 3: Reaction Mixture.

• Elution:

  • Place plate in chamber. Allow solvent to rise to 1 cm from the top.

  • Remove and immediately mark the solvent front with a pencil.

• Visualization:

  • Dry the plate (air dry or gentle heat gun).

  • View under UV 254 nm . The biphenyl product will absorb strongly.

  • Optional Stain: Anisaldehyde dip followed by heating will turn the ester/biphenyl distinct colors (often reddish/purple), helping distinguish it from non-active impurities.

Workflow Visualization (Logic Map)

The following diagram outlines the decision logic for reaction monitoring based on TLC results.

Caption: Decision tree for interpreting TLC results during the synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

Alternative Solvent Systems (Green Chemistry)

For laboratories prioritizing green chemistry or specific separation challenges, the following alternatives are validated:

• Heptane / Ethyl Acetate:

  • Performance: Identical selectivity to Hexane/EtOAc.

  • Benefit: Heptane is less neurotoxic and has a higher flash point than Hexane.

  • Adjustment: No ratio adjustment needed (use 9:1).

• Dichloromethane (DCM) / Hexane:

  • Performance: Alternative selectivity.[1]

  • Benefit: Useful if the compound streaks in EtOAc.

  • Ratio: Start with 50:50 DCM/Hexane.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12070, Methyl 3-bromobenzoate." PubChem, 2025.[2][3] [Link]

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483. (General reference for Suzuki Coupling product behavior).

• University of Rochester. "Solvent Systems for Flash Column Chromatography." Department of Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 3-bromobenzoate | C8H7BrO2 | CID 12070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 间溴苯甲酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate proper disposal procedures

Part 1: Executive Summary & Immediate Action Card

Status: Halogenated Organic Substance Critical Hazard: Aquatic Toxicity (Marine Pollutant) & Potential Persistent Organic Pollutant (POP) characteristics. Disposal Code: Halogenated Solvent/Organic Waste (Do NOT mix with non-halogenated streams).

Scenario	Immediate Action
Minor Spill (<5g)	Isolate area. Wear nitrile gloves + lab coat.[1] Absorb with inert material (vermiculite/sand). Place in Solid Halogenated Waste container.
Major Spill (>5g)	Evacuate immediate area. Do not breathe dust.[2][3][4][5][6][7] Contact EHS. Use HEPA-filtered vacuum or wet-wiping to prevent dust generation.
Skin Contact	Wash with soap and water for 15 min.[4][5] Remove contaminated clothing as hazardous waste.
Eye Contact	Rinse cautiously with water for 15 min.[2][4][5][6][7] Remove contact lenses.[3][5][6][8] Seek medical attention.

Part 2: Chemical Profile & Hazard Identification

To dispose of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate properly, one must understand its chemical behavior.[9] As a chlorinated biphenyl ester, it bridges two hazardous categories: Halogenated Organics and Marine Pollutants .

• Chemical Structure Analysis:

  • Biphenyl Core: Lipophilic, low water solubility, high potential for bioaccumulation.

  • Chlorine Substituent: Mandates disposal via high-temperature incineration (>1100°C) to prevent the formation of dioxins/furans.

  • Methyl Ester: Susceptible to hydrolysis in strong acid/base, but stable under normal storage.

• GHS Classification (Derived from Structural Analogs):

  • H410: Very toxic to aquatic life with long-lasting effects.[4][10]

  • H315/H319: Causes skin and serious eye irritation.[3][5][6][11]

  • H335: May cause respiratory irritation.[3][5][6][10]

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf stocks, weighing boat residues, failed synthesis solids.

• Segregation: Do not mix with general trash or biohazard waste.[12]

• Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate"

  • Hazard Checkbox: Toxic, Irritant, Environmental Hazard.[3][5]

  • Note: Clearly mark "HALOGENATED SOLID."

• Hand-over: Transfer to your facility's EHS (Environmental Health & Safety) accumulation point for High-Temperature Incineration .

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: HPLC waste, reaction mixtures, dissolved samples.

• Solvent Compatibility Check:

  • If dissolved in DCM, Chloroform, or Dichloroethane : Pour into Halogenated Waste carboy.

  • If dissolved in Methanol, Acetone, or Ethyl Acetate : You must still dispose of this in the Halogenated Waste stream because the solute (the biphenyl) contains chlorine.

  • Scientific Logic: Mixing chlorinated compounds into non-halogenated fuel blending streams can damage incinerators and violate EPA/REACH compliance regarding dioxin emissions.

• pH Neutralization: Ensure the solution is pH 5–9. If the reaction involved strong acids/bases, neutralize before adding to the waste carboy to prevent exothermic reactions or gas evolution.

• Secondary Containment: Always transport liquid waste carboys in a secondary tub to capture leaks.

Protocol C: Contaminated Debris (Sharps, PPE, Glass)

Applicability: Syringes, broken vials, contaminated gloves.

• Sharps: Place needles/syringes directly into a Chemically Contaminated Sharps Bin (usually red or yellow, distinct from bio-sharps).

• Glassware: Triple rinse with a solvent (e.g., acetone).

  • Rinsate: Dispose of as Protocol B (Halogenated Liquid) .

  • Cleaned Glass: Dispose of in the "Broken Glass" box (non-hazardous).[13]

  • Heavily Soiled Glass (Cannot be cleaned): Place entire vessel into a bucket labeled "Debris Contaminated with Halogenated Organics."

Part 4: Operational Logic & Decision Tree

The following diagram illustrates the decision-making process for segregating this specific chemical waste.

Figure 1: Waste segregation decision tree ensuring chlorinated organics are routed to high-temperature incineration to prevent environmental contamination.

Part 5: Regulatory Compliance & Safety Data

Quantitative Safety Data

Property	Value/Status	Relevance to Disposal
Water Solubility	Very Low (< 1 mg/L expected)	Do NOT dispose of via sink/drain. Material will precipitate and contaminate plumbing traps.
Flash Point	>110°C (Predicted)	Classified as combustible; keep away from oxidizers in waste storage.
Halogen Content	Contains Chlorine	Mandatory: Segregate from non-halogenated solvents to reduce disposal costs and meet EPA/EU incineration standards.
Reactivity	Stable	Can be stored safely for standard accumulation times (30-90 days).

Why "Halogenated" Matters

Incinerating chlorinated organics at standard temperatures (<800°C) can generate Polychlorinated Dibenzodioxins (PCDDs) . By segregating this waste into the "Halogenated" stream, waste management facilities utilize specialized kilns with secondary combustion chambers (>1100°C) and rapid quench cooling to ensure complete destruction without dioxin formation.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Methyl 4'-chlorobiphenyl-4-carboxylate (Structural Analog). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Best Management Practices for Laboratory Waste. RCRA Regulations on Halogenated Solvents. Retrieved from [Link]

Sources

• 1. reed.edu [reed.edu]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ptb.de [ptb.de]
• 10. mu.edu.sa [mu.edu.sa]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 13. unsw.edu.au [unsw.edu.au]

Personal protective equipment for handling Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Advanced Safety & Operational Protocol: Handling Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is a highly functionalized halogenated biphenyl ester frequently utilized as a critical intermediate in drug discovery and active pharmaceutical ingredient (API) synthesis. Due to its specific structural motifs—a lipophilic biphenyl core, a reactive methyl ester, and a stable chloro-substituent—this compound presents unique physicochemical hazards that require stringent safety controls.

This guide provides researchers and drug development professionals with an authoritative, causality-driven operational framework for handling this compound safely, ensuring compliance with OSHA and NIOSH standards.

Mechanistic Toxicology & Hazard Profiling

To select the correct Personal Protective Equipment (PPE), one must first understand the mechanistic toxicology of the compound.

• Lipophilicity and Dermal Penetration: The biphenyl core is highly lipophilic. While the solid powder has a low rate of dermal absorption, dissolving this compound in common organic solvents (e.g., Dichloromethane, Dimethylformamide, or Dimethyl Sulfoxide) creates a high-risk vehicle. The solvent acts as a carrier, rapidly transporting the halogenated biphenyl across the stratum corneum (skin barrier) and into systemic circulation.

• Respiratory Hazards: In its solid state, the compound can generate fine dust. Inhalation of halogenated aromatic dust can cause severe mucosal irritation and localized oxidative stress in the respiratory tract.

• Environmental Persistence: The 4'-chloro substitution increases the molecule's metabolic stability and environmental persistence, classifying it as a chronic aquatic toxicant. Strict isolation from sink drains and municipal waste streams is mandatory.

According to the foundational guidelines in Prudent Practices in the Laboratory[3], handling structurally complex, uncharacterized, or highly lipophilic intermediates requires a default assumption of high chronic toxicity until proven otherwise.

Causal PPE Matrix

Do not rely on a "one-size-fits-all" approach to PPE. The equipment must be dictated by the physical state of the chemical during the specific operational step.

Table 1: PPE Matrix for Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

PPE Category	Specification	Mechanistic Justification & Causality
Hand Protection (Solid)	Double Nitrile Gloves (min. 5 mil thickness)	Nitrile provides excellent resistance to solid particulates. Double-gloving provides a sacrificial outer layer that can be instantly removed if contaminated, preventing skin breakthrough.
Hand Protection (Solution)	Butyl Rubber or Silver Shield over Nitrile	Standard nitrile degrades rapidly in DCM or DMF. Heavy-duty elastomer gloves prevent the carrier solvent from transporting the biphenyl compound through the glove matrix.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects against both fine dust aerosolization (solid state) and capillary splashing during solvent transfer.
Body Protection	Flame-Resistant (FR) Lab Coat + Tyvek Sleeves	The FR coat protects against solvent flammability, while Tyvek sleeves prevent microscopic dust from settling on the forearms during bulk weighing.
Respiratory	N95/P100 Particulate Respirator	Required only if weighing outside a controlled environment (e.g., during a spill). Routine handling must occur in a certified fume hood [1].

Operational Workflow: Step-by-Step Methodology

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check is successful. OSHA's Laboratory Safety Standard (29 CFR 1910.1450) mandates that standard operating procedures (SOPs) explicitly detail these safety checks [2].

Phase 1: Pre-Operation & Environmental Validation

• Fume Hood Check: Verify the chemical fume hood monitor reads a face velocity between 80–120 feet per minute (fpm). Self-Validation: Hold a delicate tissue at the sash opening; it should pull gently inward.

• Glove Integrity Test: Inflate the outer nitrile gloves by trapping air and rolling the cuff. Self-Validation: Listen and feel for micro-leaks. Discard if any pressure is lost.

• Static Dissipation: Wipe the analytical balance and surrounding hood surface with an anti-static cloth. Halogenated powders are prone to static cling, which causes erratic weighing and uncontrolled dust dispersion.

Phase 2: Weighing and Transfer

• Place a pre-tared, sealable glass vial onto the balance inside the fume hood.

• Using a grounded, anti-static micro-spatula, carefully transfer the Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate.

• Crucial Step: Keep the source bottle and the destination vial as close together as possible to minimize the transit path of the powder.

• Cap the vial tightly before removing it from the fume hood.

Phase 3: Decontamination

• Wipe down the spatula, balance pan, and hood surface with a lint-free wipe soaked in Isopropanol (IPA). IPA effectively solubilizes residual ester without the aggressive volatility of DCM.

• Remove the outer pair of nitrile gloves by peeling them inside out. Dispose of both the wipes and the outer gloves in a designated solid hazardous waste container.

Spill Response & Disposal Logistics

A spill of a halogenated biphenyl compound requires immediate, state-dependent action. The NIOSH Pocket Guide to Chemical Hazards emphasizes the prevention of aerosolization during cleanup [4].

Caption: Spill response workflow for solid and solution-state halogenated biphenyl compounds.

Disposal Logistics (EPA/RCRA Compliance):

• Solid Waste: Contaminated gloves, wipes, and empty packaging must be collected in a rigid, leak-proof container labeled "Hazardous Solid Waste - Halogenated Organics."

• Liquid Waste: Any reaction mixtures or solvent washes containing this compound must be disposed of in a dedicated "Halogenated Solvent Waste" carboy. Mixing halogenated waste with non-halogenated waste can cause exothermic reactions and dramatically increases institutional disposal costs.

References

• OSHA Lab Safety Equipment: Requirements & Compliance Guide. Lab Equipment Direct. Available at:[Link]

• Lab Safety Guidelines – Environmental Health & Safety Services. Middle Tennessee State University. Available at:[Link]

• References & Resources | Office of Research Safety. The University of Chicago. Available at:[Link]

• Chemical Agent Information | NIOSH. CDC Archive. Available at:[Link]